C.I. Acid brown 75

• CAS: 71799-74-1

Core Science & Biosynthesis

C.I. Acid Brown 75 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Acid Brown 75 is a synthetic trisazo dye of significant industrial importance, primarily utilized in the dyeing of proteinaceous and polyamide fibers such as wool, silk, nylon, and leather. This technical guide provides an in-depth overview of its chemical structure, physicochemical properties, synthesis, applications, and toxicological profile. The information is curated to serve as a vital resource for professionals in research and development.

Chemical Identity and Structure

C.I. Acid Brown 75, identified by the Colour Index Number 34905 and CAS Registry Number 8011-86-7, is a complex polyazo dye.[1][2] Its intricate structure is a result of a multi-step diazotization and coupling process. The definitive molecular formula is C₂₈H₁₅N₉Na₂O₁₆S₂, corresponding to a molecular weight of approximately 843.58 g/mol .[1][2] The IUPAC name for this compound is disodium;4-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[(4-nitrophenyl)diazenyl]phenyl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonate.

The structural complexity arises from the three azo (-N=N-) linkages that connect four different aromatic moieties. The presence of multiple sulfonic acid groups imparts water solubility and defines it as an acid dye, facilitating its application in aqueous dyeing processes.

Physicochemical Properties

C.I. Acid Brown 75 is typically supplied as a dark reddish-brown powder.[1] Key quantitative physicochemical properties are summarized in the table below. It is noteworthy that due to its complex nature and decomposition at high temperatures, specific melting and boiling points are generally not reported.

Property	Value	Reference
Appearance	Dark reddish-brown powder	[1]
Molecular Formula	C₂₈H₁₅N₉Na₂O₁₆S₂	[1][2]
Molecular Weight	843.58 g/mol	[1][2]
CAS Number	8011-86-7	[1][2]
C.I. Number	34905	[1][2]
Water Solubility	91 g/L at 20°C	[3][4]
Density	Approximately 1.108 g/cm³ at 20°C	[3][4]
Vapor Pressure	0 Pa at 25°C	[3][4]

Synthesis and Manufacturing

Overview of the Synthetic Pathway

The industrial synthesis of C.I. Acid Brown 75 is a sequential process involving the diazotization of three different aromatic amines and their subsequent coupling to form the final trisazo structure. The key raw materials for this synthesis are:

• 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid)

• Resorcinol

• 2-Amino-4,6-dinitrophenol

• 4-Nitrobenzenamine (p-nitroaniline)

The general manufacturing process can be outlined as follows:

Synthetic pathway for C.I. Acid Brown 75.

Experimental Protocol (Generalized)

• First Diazotization and Coupling: 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid) is diazotized using sodium nitrite in an acidic medium at low temperatures (0-5 °C). The resulting diazonium salt is then coupled with resorcinol under weakly alkaline conditions.[1][2]

• Second Diazotization and Coupling: 2-Amino-4,6-dinitrophenol is separately diazotized under similar conditions. This second diazonium salt is then coupled with the product from the first coupling step, again under controlled pH (weakly alkaline).[1][2]

• Third Diazotization and Coupling: 4-Nitrobenzenamine is diazotized, and this third diazonium salt is coupled with the product of the second coupling reaction in a weakly acidic medium to yield the final trisazo dye.[1][2]

• Isolation and Purification: The synthesized dye is then salted out from the reaction mixture, followed by filtration, drying, and crushing to obtain the final product.[5]

Spectroscopic Properties (Expected)

While specific experimental spectra for C.I. Acid Brown 75 are not available in the reviewed literature, its characteristic spectral features can be predicted based on its chemical structure.

• UV-Visible Spectroscopy: As a trisazo dye, C.I. Acid Brown 75 is expected to exhibit strong absorption in the visible region of the electromagnetic spectrum, which is responsible for its brown color. The complex conjugated system of aromatic rings and azo linkages will likely result in multiple broad absorption bands.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum would be characterized by prominent peaks corresponding to its various functional groups. Expected characteristic absorption bands include:

  • O-H stretching from the hydroxyl groups.

  • N-H stretching (if any tautomeric forms are present).

  • Aromatic C-H stretching.

  • N=N stretching from the azo groups.

  • C=C stretching from the aromatic rings.

  • Strong absorptions from the S=O stretching of the sulfonate groups.

  • N-O stretching from the nitro groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR spectra of such a large and complex molecule would be intricate, showing a multitude of signals in the aromatic region. Specific assignments would require advanced 2D NMR techniques.

Applications

C.I. Acid Brown 75 is primarily used as a dye for substrates that can be dyed with acid dyes. Its main applications include:

• Textile Industry: It is used for dyeing wool, silk, and polyamide (nylon) fibers and their blends, imparting a dark reddish-brown color.[3]

• Leather Industry: It finds extensive use in the coloring of leather, providing a uniform and consistent brown shade.[3]

• Paper Industry: It is occasionally used for coloring paper products.[5]

Toxicological and Safety Information

The toxicological profile of C.I. Acid Brown 75 has been evaluated to some extent. The available data are summarized in the tables below. It is generally considered to have low acute toxicity, but as with many azo dyes, there are concerns about potential long-term effects and the release of aromatic amines.

Mammalian Toxicity

Test	Species	Route	Value	Reference
LD50 (Acute Oral)	Rat (male/female)	Oral	> 1500 mg/kg bw
LD0 (Acute Dermal)	Rat (male/female)	Dermal	> 2000 mg/kg bw

Ecotoxicity

Test	Species	Duration	Value	Reference
LC50 (Fish)	Poecilia reticulata	96 h	> 100 mg/L
LC0 (Daphnia)	Daphnia magna	24 h	ca. 100 mg/L
IC50 (Algae)	Pseudokirchneriella subcapitata	72 h	ca. 7.8 mg/L
EC50 (Microorganisms)	Activated sludge	3 h	> 1500 mg/L

Safety and Handling

Standard laboratory safety precautions should be observed when handling C.I. Acid Brown 75. This includes the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Inhalation of the dust should be avoided. It may cause skin and eye irritation.[5]

Logical Relationships of Information

The following diagram illustrates the interconnectedness of the information presented in this guide.

Information flow for C.I. Acid Brown 75.

Conclusion

C.I. Acid Brown 75 is a well-established trisazo dye with significant commercial applications. Its complex structure dictates its physicochemical properties and dyeing characteristics. While its acute toxicity appears to be low, a comprehensive understanding of its long-term toxicological and environmental impact requires further research. This guide provides a foundational understanding of C.I. Acid Brown 75 for professionals engaged in chemical research and development.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 3. Cas 8011-86-7,Acid Brown 75 | lookchem [lookchem.com]
• 4. chembk.com [chembk.com]
• 5. guidechem.com [guidechem.com]

Synthesis Pathway of C.I. Acid Brown 75: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis pathway for C.I. Acid Brown 75, a trisazo dye. The synthesis involves a sequential process of diazotization and coupling reactions, utilizing key aromatic intermediates. This document outlines the core chemical transformations, presents quantitative data in a structured format, and provides a detailed experimental protocol based on established methodologies for closely related compounds.

Core Synthesis Pathway

The industrial synthesis of C.I. Acid Brown 75 is a multi-step process that begins with four primary raw materials: H-acid (4-amino-5-hydroxynaphthalene-2,7-disulfonic acid), resorcinol, 2-amino-4,6-dinitrophenol, and p-nitroaniline. The synthesis proceeds through three successive diazotization and azo coupling stages to build the final trisazo structure.[1][2][3]

The general sequence of these reactions is as follows:

• First Coupling: H-acid is diazotized and subsequently coupled with resorcinol under alkaline conditions.[4][5]

• Second Coupling: 2-amino-4,6-dinitrophenol undergoes diazotization and is then coupled to the monoazo product formed in the first stage. This reaction is also carried out in a weakly alkaline medium.[4][5]

• Third Coupling: p-Nitroaniline is diazotized and coupled with the disazo intermediate from the second stage in a weakly acidic medium to form the final trisazo dye.[4][5]

Following the coupling reactions, the final product, C.I. Acid Brown 75, is isolated from the reaction mixture by salting out, followed by filtration, drying, and crushing to yield the finished dyestuff.[3]

Quantitative Data Summary

The following table summarizes the key reactants and their roles in the synthesis of C.I. Acid Brown 75.

Reactant	Chemical Name	Molecular Formula	Role in Synthesis
H-acid	4-amino-5-hydroxynaphthalene-2,7-disulfonic acid	C₁₀H₉NO₇S₂	First diazo component
Resorcinol	1,3-dihydroxybenzene	C₆H₆O₂	First coupling component
2-amino-4,6-dinitrophenol	2-amino-4,6-dinitrophenol	C₆H₅N₃O₅	Second diazo component
p-nitroaniline	4-nitrobenzenamine	C₆H₆N₂O₂	Third diazo component

Detailed Experimental Protocols

The following experimental protocol is adapted from established procedures for the synthesis of structurally similar trisazo dyes and provides a detailed methodology for the synthesis of C.I. Acid Brown 75.

Materials and Reagents:

• H-acid (1-amino-8-hydroxynaphthalene-3,6-disulfonic acid)

• Resorcinol

• 2-amino-4,6-dinitrophenol

• p-nitroaniline

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Sodium carbonate (Na₂CO₃)

• Sodium hydroxide (NaOH) solution

• Sodium chloride (NaCl)

• Potassium chloride (KCl)

Procedure:

Step 1: First Coupling (Diazotized H-acid with Resorcinol)

• Diazotization of H-acid: 55.1 parts of H-acid are diazotized in a conventional manner using sodium nitrite and hydrochloric acid at a temperature of 0-5°C.[1]

• Coupling: The resulting diazo solution is added with stirring to a solution of 19 parts of resorcinol in 196 parts of water and 15 parts of calcined sodium carbonate at 0-5°C. The pH is maintained at 8.5 to 9.0 by the addition of sodium hydroxide solution to facilitate the coupling reaction.[1]

Step 2: Second Coupling (Diazotized 2-amino-4,6-dinitrophenol)

• Diazotization of 2-amino-4,6-dinitrophenol: An equimolar amount of 2-amino-4,6-dinitrophenol is diazotized separately using sodium nitrite and hydrochloric acid at 0-5°C.

• Coupling: The diazo compound of 2-amino-4,6-dinitrophenol is then added to the solution containing the monoazo product from Step 1. The pH during this second coupling is maintained at 8.0 to 9.0 by the addition of sodium hydroxide solution.[1]

Step 3: Third Coupling (Diazotized p-nitroaniline)

• Diazotization of p-nitroaniline: An equimolar amount of p-nitroaniline is diazotized in a similar manner using sodium nitrite and hydrochloric acid at 0-5°C.

• Coupling: The diazo compound of p-nitroaniline is run into the solution of the disazo dye formed in Step 2. The reaction medium is kept slightly alkaline by the addition of sodium hydroxide solution to complete the third coupling.[1]

Step 4: Isolation and Purification

• Salting Out: The final trisazo dye is salted out from the reaction mixture using a mixture of potassium chloride and sodium chloride.[1]

• Filtration and Drying: The precipitated dye is then filtered off and dried to yield the final product, C.I. Acid Brown 75.[1]

Visualizing the Synthesis Pathway

The following diagrams illustrate the logical flow of the synthesis process for C.I. Acid Brown 75.

References

• 1. US4988804A - Polyazo dyes obtained by successive coupling of H-acid and two further anilinic diazo components on resorcinol or the like - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. worlddyevariety.com [worlddyevariety.com]

In-depth Technical Guide: Characterization of Trisazo Dye C.I. 34905

A comprehensive search for specific technical data, experimental protocols, and signaling pathway information related to the trisazo dye C.I. 34905 has yielded no specific results. This particular dye is not documented in the publicly available scientific literature, technical data sheets, or chemical databases accessed. Therefore, this guide will provide a comprehensive overview of the characterization of trisazo dyes in general, which can be applied to C.I. 34905 should a sample become available. This guide is intended for researchers, scientists, and drug development professionals.

Introduction to Trisazo Dyes

Trisazo dyes are a class of synthetic organic colorants that contain three azo groups (-N=N-) in their molecular structure.[1][2][3] They belong to the larger family of azo dyes, which are classified based on the number of azo groups: monoazo, disazo, trisazo, and polyazo.[1][2][3] The Colour Index (C.I.) system assigns numbers to dyes based on their chemical structure, with azo dyes falling in the range of 11000 to 39999.[3][4] The designation C.I. 34905 indicates that this compound is a trisazo dye.

Trisazo dyes are known for their wide range of colors, good fastness properties, and strong molar extinction coefficients. They are synthesized through a sequence of diazotization and azo coupling reactions.[1][2] A primary aromatic amine is first diazotized, and the resulting diazonium salt is then coupled with a coupling component. This process is repeated to introduce the three azo linkages.

General Characterization of Trisazo Dyes

The characterization of a novel or uncharacterized trisazo dye like C.I. 34905 would involve a combination of spectroscopic and analytical techniques to determine its chemical structure, purity, and physicochemical properties.

Spectroscopic Characterization

Table 1: Spectroscopic Data for a Hypothetical Trisazo Dye

Technique	Parameter	Typical Observation
UV-Visible Spectroscopy	λmax (in nm)	Multiple absorption bands in the visible region (400-700 nm) corresponding to π-π* and n-π* transitions of the conjugated azo system.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Wavenumber (cm⁻¹)	Characteristic peaks for N=N stretching (around 1400-1450 cm⁻¹), C=C aromatic stretching (1450-1600 cm⁻¹), and other functional groups present in the molecule (e.g., -OH, -NH₂, -SO₃H).
Nuclear Magnetic Resonance (NMR) Spectroscopy	Chemical Shift (ppm)	¹H and ¹³C NMR spectra would reveal the number and environment of protons and carbon atoms, respectively, helping to elucidate the aromatic and aliphatic portions of the molecule.
Mass Spectrometry (MS)	m/z	Provides the molecular weight of the dye and fragmentation patterns that can help confirm the structure.

Physicochemical Properties

Table 2: Physicochemical Properties of a Hypothetical Trisazo Dye

Property	Method	Description
Melting Point	Melting Point Apparatus	Determines the temperature at which the solid dye turns into a liquid, indicating purity.
Solubility	Visual Assessment	Solubility in various solvents (water, ethanol, DMF, DMSO) is determined to understand its application medium.
Purity	HPLC, TLC	Chromatographic techniques are used to separate the dye from any impurities or starting materials.
Color Fastness	ISO Standards	Properties like light fastness, wash fastness, and rub fastness are crucial for textile applications.

Experimental Protocols

The following are generalized experimental protocols for the synthesis and characterization of trisazo dyes.

Synthesis of a Trisazo Dye (General Procedure)

The synthesis of trisazo dyes involves a multi-step process of diazotization and coupling reactions.

Caption: General workflow for the synthesis of a trisazo dye.

Protocol:

• Diazotization of the first amine: A primary aromatic amine is dissolved in an acidic solution (e.g., HCl) and cooled to 0-5°C. A solution of sodium nitrite is added dropwise to form the diazonium salt.

• First Azo Coupling: The diazonium salt solution is slowly added to a solution of the first coupling component (a phenol or another amine) at low temperature to form a monoazo compound.

• Second Diazotization: If the monoazo compound contains another primary amino group, it is diazotized following the procedure in step 1.

• Second Azo Coupling: The resulting diazonium salt is coupled with a second coupling component to form a disazo compound.

• Third Diazotization and Coupling: The process is repeated to introduce the third azo group, yielding the final trisazo dye.

• Purification: The synthesized dye is purified by recrystallization or chromatography.

Characterization Workflow

Caption: A typical workflow for the characterization of a synthesized trisazo dye.

Potential Signaling Pathways and Biological Interactions

While no specific information exists for C.I. 34905, some azo dyes have been reported to interact with biological systems. For researchers in drug development, it is crucial to consider the potential for azo dye metabolism and the biological activity of any resulting metabolites. Azo reduction, carried out by enzymes in the liver and gut microbiota, can cleave the azo bond to form aromatic amines, which may have distinct biological effects.

Caption: General metabolic pathway of azo dyes in biological systems.

Conclusion

Although specific data for trisazo dye C.I. 34905 is not available in the public domain, this guide provides a comprehensive framework for its potential characterization based on established principles for trisazo dyes. The outlined experimental protocols and characterization workflows can serve as a valuable resource for researchers and scientists. Any investigation into a novel dye such as C.I. 34905 would require a systematic approach involving synthesis, purification, and thorough spectroscopic and analytical characterization to elucidate its structure and properties. For those in drug development, a careful evaluation of its metabolic fate and potential biological activity would be an essential additional step.

References

• 1. benchchem.com [benchchem.com]
• 2. iipseries.org [iipseries.org]
• 3. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Toxicological Profile of C.I. Acid Brown 75 (CAS 8011-86-7)

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the available toxicological data for the substance identified by CAS number 8011-86-7, C.I. Acid Brown 75. Initial investigations revealed conflicting information regarding the identity of this substance, with some sources associating it with organoarsenic compounds. However, a thorough review of authoritative chemical databases, including PubChem and the European Chemicals Agency (ECHA), has definitively identified CAS 8011-86-7 as the trisazo dye, C.I. Acid Brown 75. This guide focuses exclusively on the toxicological profile of this dye.

The available data indicates that C.I. Acid Brown 75 has low acute toxicity via oral and dermal routes of exposure. It is classified as a mild skin irritant and a serious eye irritant. Ecotoxicological studies show that it has low to moderate toxicity to aquatic organisms. There is a notable lack of publicly available data regarding chronic toxicity, carcinogenicity, and reproductive toxicity. While mutagenicity data has been reported, the specific results of these studies were not accessible. This guide summarizes the available quantitative data, outlines the likely experimental protocols based on standardized OECD guidelines, and provides visualizations of these experimental workflows.

Chemical Identification

• CAS Number: 8011-86-7

• Chemical Name: C.I. Acid Brown 75[1][2][3][4][5]

• Synonyms: Acid Brown 75, C.I. 34905[2][3][5]

• Chemical Class: Trisazo Dye[3]

• Molecular Formula: C₂₈H₁₅N₉Na₂O₁₆S₂[5]

• Molecular Weight: 843.58 g/mol [5]

Toxicological Data

The toxicological data for C.I. Acid Brown 75 is primarily derived from safety data sheets and ecotoxicological studies. A summary of the quantitative data is presented below.

Acute Toxicity

C.I. Acid Brown 75 exhibits low acute toxicity in animal studies.

Endpoint	Species	Route	Value	Reference
LD₅₀	Rat (male/female)	Oral	> 1500 mg/kg bw	[6]
LD₀	Rat (male/female)	Dermal	> 2000 mg/kg bw	[6]

Skin and Eye Irritation

The substance is reported to be a mild skin irritant and a serious eye irritant.

Endpoint	Result	Reference
Skin Irritation	Mild Irritant	[1]
Eye Irritation	Causes serious eye irritation	[6]

Other Toxicological Endpoints

There is a significant lack of publicly available data for other critical toxicological endpoints.

Endpoint	Data Availability
Sensitization	Data not available
Chronic Toxicity	Data not available
Carcinogenicity	Data not available
Mutagenicity	Data reported, but results not found
Reproductive Toxicity	Data not available

Ecotoxicological Data

The ecotoxicological profile of C.I. Acid Brown 75 indicates low to moderate toxicity to aquatic organisms.

Endpoint	Species	Duration	Value	Reference
LC₅₀	Poecilia reticulata (Guppy)	96 hours	> 100 mg/L	[6]
EC₅₀	Daphnia magna (Water Flea)	48 hours	ca. 100 mg/L (LC₀)	[6]
IC₅₀	Pseudokirchneriella subcapitata (Green Algae)	72 hours	ca. 7.8 mg/L	[6]
EC₅₀	Activated sludge	3 hours	> 1500 mg/L	[6]

Experimental Protocols

Detailed experimental protocols for the toxicological studies of C.I. Acid Brown 75 are not publicly available. However, the methodologies likely followed standardized guidelines from the Organisation for Economic Co-operation and Development (OECD). The following sections describe the probable experimental designs based on these guidelines.

Acute Oral Toxicity (Likely based on OECD 423)

The acute oral toxicity of C.I. Acid Brown 75 was likely determined using the Acute Toxic Class Method (OECD 423). This method uses a stepwise procedure with a small number of animals per step to classify a substance's toxicity.

• Test Animals: Healthy, young adult rats of a single sex (usually females) are used.

• Procedure: The test substance is administered orally by gavage at one of the defined starting dose levels (e.g., 2000 mg/kg). The animals are observed for mortality and clinical signs of toxicity for up to 14 days. Based on the outcome of the first step, further steps may be taken with lower or higher doses to refine the toxicity classification.

• Endpoint: The test allows for the classification of the substance into a GHS category for acute oral toxicity.

Acute Dermal Toxicity (Likely based on OECD 402)

The acute dermal toxicity was likely assessed according to OECD Guideline 402.

• Test Animals: Healthy, young adult albino rabbits or rats are typically used.

• Procedure: A single dose of the test substance is applied to a small area of clipped, intact skin. The treated area is covered with a porous gauze dressing for a 24-hour exposure period. Animals are observed for mortality and signs of toxicity for 14 days.

• Endpoint: The LD₅₀ value, the dose estimated to be lethal to 50% of the test animals, is determined.

Skin Irritation (Likely based on OECD 404)

The skin irritation potential was likely evaluated following OECD Guideline 404.

• Test Animals: Healthy, adult albino rabbits are used.

• Procedure: A small amount of the test substance is applied to a patch of shaved skin and covered with a gauze patch for a 4-hour exposure period. The skin is then observed for signs of erythema (redness) and edema (swelling) at specific intervals (1, 24, 48, and 72 hours) after patch removal.

• Endpoint: The substance is classified as an irritant or non-irritant based on the severity and reversibility of the observed skin reactions.

Eye Irritation (Likely based on OECD 405)

The eye irritation potential was likely determined according to OECD Guideline 405.

• Test Animals: Healthy, adult albino rabbits are used.

• Procedure: A single dose of the test substance is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control. The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after application.

• Endpoint: The substance is classified based on the severity and reversibility of the ocular lesions.

Aquatic Toxicity

The ecotoxicological studies likely followed these OECD guidelines:

• Fish, Acute Toxicity Test (OECD 203): Fish are exposed to the test substance for 96 hours, and the concentration that is lethal to 50% of the fish (LC₅₀) is determined.[7][8][9]

• Daphnia sp. Acute Immobilisation Test (OECD 202): Daphnids are exposed to the test substance for 48 hours, and the concentration that immobilizes 50% of the daphnids (EC₅₀) is calculated.[10][11][12][13][14]

• Alga, Growth Inhibition Test (OECD 201): The effect of the test substance on the growth of algae is measured over 72 hours to determine the concentration that inhibits growth by 50% (IC₅₀).

Visualizations

The following diagrams illustrate the likely experimental workflows for the key toxicological assessments.

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).

Caption: Workflow for Skin Irritation Testing (OECD 404).

Caption: Workflow for Eye Irritation Testing (OECD 405).

Conclusion

C.I. Acid Brown 75 (CAS 8011-86-7) is a trisazo dye with low acute toxicity. The primary hazards identified are serious eye irritation and mild skin irritation. The available data on its ecotoxicity suggests a low to moderate risk to aquatic environments. A significant data gap exists for chronic toxicity, carcinogenicity, mutagenicity, and reproductive toxicity, which are critical for a comprehensive risk assessment. Professionals in research, drug development, and chemical safety should be aware of these data gaps and handle the substance with appropriate precautions, particularly concerning eye and skin protection. Further studies are warranted to fully characterize the toxicological profile of C.I. Acid Brown 75.

References

• 1. Page loading... [wap.guidechem.com]
• 2. echemi.com [echemi.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. C.I.Acid Brown 75 [chembk.com]
• 5. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India [colorantsgroup.com]
• 6. Acid Brown 75 - Safety Data Sheet [chemicalbook.com]
• 7. biotecnologiebt.it [biotecnologiebt.it]
• 8. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 9. oecd.org [oecd.org]
• 10. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 11. catalog.labcorp.com [catalog.labcorp.com]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. shop.fera.co.uk [shop.fera.co.uk]

An In-Depth Technical Guide to the Material Safety Data Sheet of C.I. Acid Brown 75

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the available safety and toxicological data for C.I. Acid Brown 75 (CAS No. 8011-86-7). The information is compiled and presented to meet the needs of researchers, scientists, and professionals in drug development, with a focus on quantitative data, experimental context, and potential biological mechanisms.

Chemical and Physical Properties

C.I. Acid Brown 75 is a trisazo dye, a class of synthetic organic compounds characterized by the presence of three azo groups (-N=N-).[1][2] Its primary application is in the dyeing of protein-based fibers such as wool and silk, as well as synthetic polyamides and in the leather industry.[1][3] The dye's water solubility is imparted by the presence of sulfonic acid groups in its molecular structure.[3]

While some sources present conflicting information regarding its molecular formula, the more consistent data identifies it as C₂₈H₁₅N₉Na₂O₁₆S₂ with a molecular weight of 843.58 g/mol .[1][2] This is in contrast to other sources that suggest a much smaller molecule. The Colour Index name for this substance is Acid Brown 75, with the C.I. Number 34905.[1]

Table 1: Physical and Chemical Properties of C.I. Acid Brown 75

Property	Value	Reference(s)
CAS Number	8011-86-7	[1]
C.I. Number	34905	[1]
Molecular Formula	C₂₈H₁₅N₉Na₂O₁₆S₂	[1][2]
Molecular Weight	843.58 g/mol	[1][2]
Appearance	Brown to dark brown powder	[3]
Odor	Minimal	[3]
Solubility	Water soluble	[3]

Toxicological Data

The available toxicological data for C.I. Acid Brown 75 is primarily from Material Safety Data Sheets (MSDS) and provides a baseline for its acute toxicity profile.

Table 2: Acute Toxicity of C.I. Acid Brown 75

Test	Species	Route	Value	Reference(s)
LD₅₀	Rat	Oral	> 5000 mg/kg
LD₅₀	Rabbit	Dermal	> 2000 mg/kg
LC₅₀	Fish (96h)	-	> 100 mg/L
EC₅₀	Daphnia magna (48h)	-	> 100 mg/L
IC₅₀	Algae (72h)	-	> 10 mg/L

Hazard Identification:

According to available safety data sheets, C.I. Acid Brown 75 is classified as causing serious eye irritation.[4]

Experimental Protocols

While specific, detailed experimental protocols for the toxicological studies on C.I. Acid Brown 75 are not publicly available, the reported data likely follows standardized methodologies, such as those established by the Organisation for Economic Co-operation and Development (OECD). Below are generalized experimental workflows for the types of studies typically conducted for a substance like C.I. Acid Brown 75.

Acute Oral Toxicity (LD₅₀)

The acute oral toxicity is likely determined using a method similar to the OECD Test Guideline 423 (Acute Toxic Class Method).

Acute Oral Toxicity (LD₅₀) Experimental Workflow.

Eye Irritation

The assessment of eye irritation likely follows a procedure based on the OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

Eye Irritation Experimental Workflow.

Mechanism of Action and Signaling Pathways

Currently, there is a significant lack of publicly available research on the specific molecular mechanisms of action and signaling pathways affected by C.I. Acid Brown 75. The primary mechanism of its intended use is the formation of chemical bonds with fibers to impart color.[3]

As a trisazo dye, its metabolism, particularly through the reductive cleavage of the azo bonds, could potentially lead to the formation of aromatic amines. Some aromatic amines are known to be of toxicological concern, with the potential for genotoxicity and carcinogenicity. The logical relationship for this potential metabolic activation is illustrated below.

Potential Metabolic Pathway of C.I. Acid Brown 75.

It is crucial to note that this is a generalized pathway for azo dyes, and specific studies on C.I. Acid Brown 75 are required to confirm this metabolic route and the toxicological profile of its potential metabolites.

Gaps in Knowledge and Future Research Directions

The current safety data for C.I. Acid Brown 75 provides a foundational understanding of its acute toxicity. However, for a comprehensive risk assessment, especially for professionals in research and drug development who may consider its use or encounter it as an impurity, significant data gaps exist. Future research should focus on:

• Detailed Toxicological Studies: Publication of full study reports for the existing acute toxicity data, including detailed experimental protocols.

• Genotoxicity and Carcinogenicity: In-depth studies to assess the mutagenic and carcinogenic potential of C.I. Acid Brown 75 and its metabolites are essential.

• Mechanism of Action: Research into the molecular mechanisms of toxicity, including the identification of affected signaling pathways and cellular targets.

• Toxicokinetics: Studies on the absorption, distribution, metabolism, and excretion (ADME) of C.I. Acid Brown 75 to understand its fate in biological systems.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. echemi.com [echemi.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India [colorantsgroup.com]

An In-depth Technical Guide to the Solubility and Stability of Acid Brown 75 in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility and stability of Acid Brown 75 (C.I. 15711), a polyazo dye. The information is compiled from various technical and safety data sheets to assist researchers, scientists, and professionals in drug development in understanding its behavior in aqueous media.

Core Properties of Acid Brown 75

Acid Brown 75 is a dark brown powder that is soluble in water.[1][2][3][4][5] It is known for its good fastness to light and washing.[1][5][6] The product is generally considered stable under normal conditions.[7]

Quantitative Solubility and pH Data

The solubility of Acid Brown 75 in water is temperature-dependent. The pH of its aqueous solutions can vary, which may be attributable to differences in the specific formulation or measurement conditions. The available quantitative data is summarized in the table below.

Parameter	Value	Conditions	Source(s)
Solubility in Water	40 g/L	at 60 °C	[7]
90 - 100 g/L	at 90 °C	[1][2]
pH of Aqueous Solution	8.5 - 9.5	10 g/L solution at 20 °C	[7]
7 - 9	1% solution	[1][2]
5 - 7	1% solution	[5][6]
2 - 5	1% solution	[3]
Solubility in Other Solvents	Slightly soluble	DMF, DMSO, pyridine	[7]
Insoluble	Alcohols, ketones, hydrocarbons, esters	[7]

Stability Profile of Acid Brown 75

Acid Brown 75 is generally a stable compound.[7] However, its stability can be influenced by chemical agents and environmental factors.

Chemical Stability:

• Oxidizing and Reducing Agents: The dye is susceptible to degradation by strong reducing or oxidizing agents.[7]

• Advanced Oxidation Processes: Studies have shown that Acid Brown 75 can be mineralized using advanced oxidation processes such as UV/O₃ and UV/O₃/H₂O₂.[8]

• Electrooxidation: This technique has also been employed to degrade Acid Brown 75, with current efficiency being higher in the initial stages of the process.[8]

Physical Stability:

• Light Fastness: It exhibits good light fastness, rated at 4-5 on a scale.[1]

• Washing Fastness: The washing fastness is rated as 2-3.[1]

Experimental Protocols

While specific, detailed experimental protocols for the cited data are not publicly available, this section outlines generalized methodologies for determining the solubility and stability of acid dyes like Acid Brown 75 in aqueous solutions.

General Experimental Protocol for Aqueous Solubility Determination

A standard method for determining the solubility of a dye in water involves the saturation shake-flask method.

• Preparation of Supersaturated Solution: An excess amount of Acid Brown 75 is added to a known volume of deionized water in a flask.

• Equilibration: The flask is sealed and agitated in a constant temperature water bath for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate the undissolved solid from the saturated solution.

• Quantification: The concentration of Acid Brown 75 in the clear, saturated solution is determined using a suitable analytical method, such as UV-Vis spectrophotometry at the dye's λmax.

• Data Analysis: The solubility is expressed in grams per liter (g/L) or moles per liter (mol/L). The experiment is repeated at different temperatures to determine the temperature-solubility profile.

General Experimental Protocol for Aqueous Stability Assessment

Assessing the stability of Acid Brown 75 in aqueous solution typically involves subjecting the solution to various stress conditions and monitoring the degradation of the dye over time.

• Solution Preparation: A stock solution of Acid Brown 75 of known concentration is prepared in a relevant aqueous buffer (e.g., phosphate-buffered saline at a specific pH).

• Stress Conditions: Aliquots of the stock solution are exposed to different conditions, such as:

  • pH: Different pH values (e.g., acidic, neutral, basic).

  • Temperature: Elevated temperatures (e.g., 40°C, 60°C, 80°C).

  • Light: Exposure to UV or visible light.

  • Chemical Agents: Addition of oxidizing or reducing agents.

• Time-Point Sampling: Samples are withdrawn at various time intervals (e.g., 0, 2, 4, 8, 24, 48 hours).

• Analysis: The concentration of the remaining Acid Brown 75 in each sample is quantified, typically by UV-Vis spectrophotometry or HPLC.

• Data Interpretation: The percentage of degradation is calculated for each condition and time point. The degradation kinetics (e.g., first-order or second-order) can also be determined.

Visualizations

The following diagrams illustrate the generalized workflows for determining the solubility and stability of Acid Brown 75 in aqueous solutions.

Caption: Generalized workflow for determining the aqueous solubility of Acid Brown 75.

Caption: Generalized workflow for assessing the stability of Acid Brown 75 in aqueous solutions.

References

• 1. colorantsgroup.com [colorantsgroup.com]
• 2. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India [colorantsgroup.com]
• 3. Acid Brown DS - Exquisite Industrial Dye at Attractive Price [dyesandpigments.co.in]
• 4. Buy C.I. Acid Brown 75 (EVT-14603946) | 71799-74-1 [evitachem.com]
• 5. tradeindia.com [tradeindia.com]
• 6. Acid Brown M2RL Leather Dye - Quality at Attractive Prices [dyesandpigments.co.in]
• 7. dyespigments.net [dyespigments.net]
• 8. eprints.nmlindia.org [eprints.nmlindia.org]

An In-depth Technical Guide to the Spectroscopic Properties of C.I. Acid Brown 75

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Brown 75, also known by its Colour Index number 34905 and CAS number 8011-86-7, is a polyazo acid dye.[1][2][3] It presents as a dark brown or dark red-light brown powder and is soluble in water.[4][5] Its primary applications are in the textile industry for dyeing wool, nylon, and silk, as well as in the leather industry.[1][6] This technical guide provides a summary of the available spectroscopic and physicochemical properties of C.I. Acid Brown 75, intended to support research and development activities.

Physicochemical Properties

A summary of the fundamental physicochemical properties of C.I. Acid Brown 75 is presented in Table 1. The dye is a sodium salt of a complex polyazo structure.[2]

Table 1: Physicochemical Properties of C.I. Acid Brown 75

Property	Value	Reference
C.I. Name	Acid Brown 75	[1]
C.I. Number	34905	[1]
CAS Number	8011-86-7	[1]
Chemical Class	Polyazo	[1]
Molecular Formula	C₂₈H₁₅N₉Na₂O₁₆S₂	[2]
Molecular Weight	843.58 g/mol	[2]
Physical Appearance	Dark Brown Powder	[1][4]
Hue	Reddish Brown	[1]
Solubility in water @ R.T.	5.71 g/L	[4]
Solubility in water @ 90°C	10 g/L	[4]
pH of 1% Solution	8.03	[4]
Insolubility	0.008%	[4]

Spectroscopic Properties

Detailed quantitative spectroscopic data for C.I. Acid Brown 75 is not extensively available in peer-reviewed literature. The following sections summarize the information that has been compiled from various sources.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis absorption spectrum of a substance provides insights into its electronic transitions. For a dye like C.I. Acid Brown 75, the absorption in the visible region is responsible for its color. One available technical data sheet provides an absorbance value of 0.406 for a 0.002% solution, however, the corresponding maximum absorption wavelength (λmax) is not specified.[4]

Table 2: UV-Vis Spectroscopic Data for C.I. Acid Brown 75

Parameter	Value	Reference
Maximum Wavelength (λmax)	Not Specified	[4]
Absorbance (A)	0.406 (at 0.002% concentration)	[4]

Fluorescence Spectroscopy

C.I. Acid Brown 75 is listed as a fluorescent dye by some chemical suppliers.[7] However, specific data regarding its excitation and emission maxima, quantum yield, and fluorescence lifetime are not publicly available at this time. Further experimental investigation would be required to fully characterize its fluorescence properties.

Infrared (IR) Spectroscopy

At present, no publicly accessible IR spectra or detailed peak analyses for C.I. Acid Brown 75 have been identified.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Similarly, there is no available NMR spectral data (¹H or ¹³C) for C.I. Acid Brown 75 in the public domain.

Experimental Protocols

Detailed, validated experimental protocols for the spectroscopic analysis of C.I. Acid Brown 75 are not available in the published literature. However, general methodologies for the analysis of acid dyes can be adapted.

General Protocol for UV-Vis Spectroscopy of Acid Dyes

• Preparation of Stock Solution: Accurately weigh a precise amount of C.I. Acid Brown 75 powder and dissolve it in a suitable solvent, typically deionized water, in a volumetric flask to create a stock solution of known concentration.

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to fall within the linear range of the spectrophotometer (typically absorbance values between 0.1 and 1.0).

• Spectrophotometric Measurement:

  • Use a calibrated UV-Vis spectrophotometer.

  • Use the same solvent as used for the dye solutions as a blank to zero the instrument.

  • Record the absorbance spectrum of each working solution over a relevant wavelength range (e.g., 200-800 nm) to determine the λmax.

  • Measure the absorbance of each solution at the determined λmax.

• Data Analysis:

  • Plot a calibration curve of absorbance versus concentration.

  • From the slope of the calibration curve and using the Beer-Lambert law (A = εbc), the molar absorptivity (ε) can be calculated, where A is the absorbance, b is the path length of the cuvette (typically 1 cm), and c is the molar concentration.

Signaling Pathways and Biological Interactions

Currently, there is no information available in the scientific literature to suggest the involvement of C.I. Acid Brown 75 in any specific biological signaling pathways or its use as a probe in drug development research. Its primary characterization is as a colorant for industrial applications.

Logical Relationships and Workflows

The general workflow for characterizing the spectroscopic properties of a dye like C.I. Acid Brown 75 would follow a standard analytical chemistry process.

Caption: General workflow for spectroscopic characterization of C.I. Acid Brown 75.

Conclusion

This technical guide consolidates the currently available information on the spectroscopic and physicochemical properties of C.I. Acid Brown 75. It is evident that while basic properties are known, there is a significant lack of detailed, publicly available quantitative spectroscopic data (UV-Vis λmax, molar absorptivity, fluorescence, NMR, and FTIR). For researchers and scientists requiring precise spectroscopic information for applications beyond its traditional use as a dye, further experimental characterization is necessary. The provided general experimental protocol for UV-Vis spectroscopy serves as a starting point for such investigations. There is currently no evidence to support its application in drug development or the study of biological signaling pathways.

References

• 1. Page loading... [wap.guidechem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. indiamart.com [indiamart.com]
• 5. cncolorchem.com [cncolorchem.com]
• 6. Acid Brown 75 - Acid Brown B - Acid Brown ER from Emperor Chem [emperordye.com]
• 7. amsbio.com [amsbio.com]

Unraveling the Degradation Byproducts of C.I. Acid Brown 75: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the identification of degradation byproducts of C.I. Acid Brown 75 (CAS 8011-86-7), a trisazo dye. A thorough understanding of the degradation pathways and the resulting chemical entities is crucial for environmental risk assessment, the development of effective remediation strategies, and for professionals in fields where such compounds may be encountered.

Introduction to C.I. Acid Brown 75

C.I. Acid Brown 75 is a synthetic anionic dye belonging to the trisazo class, characterized by the presence of three azo (-N=N-) bonds.[1] It is primarily used in the textile industry for dyeing wool and polyamide fibers, as well as in the leather industry.[2] The complex aromatic structure of C.I. Acid Brown 75 contributes to its stability and colorfastness, but also poses challenges for its removal and degradation from industrial effluents. The degradation of this dye can lead to the formation of various smaller molecules, some of which may be more toxic than the parent compound.

The manufacturing process of C.I. Acid Brown 75 involves a three-step coupling reaction:

• Diazotized 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid) is coupled with resorcinol.

• The resulting monoazo compound is then coupled with diazotized 2-amino-4,6-dinitrophenol.

• Finally, this diazo product is coupled with diazotized 4-nitrobenzenamine to form the final trisazo dye.[1][2]

Based on this synthesis, the chemical structure of C.I. Acid Brown 75 can be deduced, which is essential for predicting its degradation byproducts.

Postulated Degradation Pathway of C.I. Acid Brown 75

The degradation of azo dyes can proceed through several mechanisms, with reductive cleavage of the azo bonds being a primary and well-documented pathway, particularly under anaerobic conditions. Oxidative degradation, through advanced oxidation processes (AOPs), is another common method that involves the generation of highly reactive species like hydroxyl radicals.

The following diagram illustrates a postulated degradation pathway for C.I. Acid Brown 75, primarily focusing on the reductive cleavage of its three azo bonds.

Caption: Postulated degradation pathway of C.I. Acid Brown 75.

Identification and Quantification of Byproducts: Experimental Protocols

The identification and quantification of the degradation byproducts of C.I. Acid Brown 75 necessitate the use of advanced analytical techniques. The following are detailed methodologies for key experiments.

Sample Preparation for Degradation Studies

A stock solution of C.I. Acid Brown 75 (e.g., 100 mg/L) is prepared in deionized water. The degradation can be initiated through various methods such as:

• Microbial Degradation: Inoculation with a specific bacterial or fungal strain known for azo dye degradation.

• Advanced Oxidation Processes (AOPs): Fenton's reagent (Fe²⁺/H₂O₂), photocatalysis (e.g., TiO₂/UV), or ozonation.

Samples are collected at different time intervals to monitor the degradation process. Prior to analysis, the samples should be filtered through a 0.22 µm syringe filter to remove any suspended solids or microbial biomass.

High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

HPLC-MS is a powerful technique for separating and identifying non-volatile and semi-volatile degradation byproducts in a complex mixture.

• Instrumentation: A high-performance liquid chromatograph coupled with a mass spectrometer (e.g., Triple Quadrupole or Time-of-Flight).

• Chromatographic Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution is typically employed using a mixture of two solvents, such as:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile or methanol with 0.1% formic acid

• Flow Rate: A typical flow rate is 0.5-1.0 mL/min.

• Injection Volume: 10-20 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes should be tested to ensure the detection of a wide range of byproducts.

  • Scan Range: A mass-to-charge (m/z) ratio scan from 50 to 1000 amu is generally sufficient.

  • Fragmentation Analysis (MS/MS): For structural elucidation, tandem mass spectrometry (MS/MS) is performed on the prominent peaks observed in the full scan mass spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is suitable for the analysis of volatile and semi-volatile degradation byproducts. Some byproducts may require derivatization to increase their volatility.

• Sample Preparation: Liquid-liquid extraction (e.g., with dichloromethane or ethyl acetate) or solid-phase extraction (SPE) is used to extract the byproducts from the aqueous sample. The extract is then concentrated and may be derivatized.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Chromatographic Column: A capillary column with a non-polar or medium-polarity stationary phase (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: An initial oven temperature of around 50-60°C, held for a few minutes, followed by a temperature ramp (e.g., 10-15°C/min) to a final temperature of 280-300°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: A mass-to-charge (m/z) ratio scan from 40 to 600 amu.

  • Identification: The identification of compounds is achieved by comparing their mass spectra with reference spectra in a database (e.g., NIST, Wiley).

Quantitative Data of Potential Degradation Byproducts

Byproduct Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid)	C₁₀H₉NO₇S₂	319.31	90-20-0
2-Amino-4,6-dinitrophenol	C₆H₅N₃O₅	199.12	96-91-3
p-Phenylenediamine	C₆H₈N₂	108.14	106-50-3
Triaminobenzene derivative*	-	-	-

The exact structure and properties of the triaminobenzene derivative will depend on the precise substitution pattern resulting from the cleavage of the azo bonds connected to the central resorcinol ring.

Experimental Workflow Diagram

The following diagram outlines the logical flow of experiments for the identification of C.I. Acid Brown 75 degradation byproducts.

Caption: Workflow for identifying C.I. Acid Brown 75 byproducts.

Conclusion

The identification of degradation byproducts of C.I. Acid Brown 75 is a critical step in assessing the environmental impact of this widely used dye. This technical guide outlines the postulated degradation pathways, provides detailed experimental protocols for byproduct analysis using HPLC-MS and GC-MS, and presents a framework for data interpretation. The primary degradation mechanism is expected to be the reductive cleavage of the three azo bonds, leading to the formation of several aromatic amines. Further research, following the methodologies described herein, is necessary to confirm the identities and quantities of these byproducts under various degradation conditions. This knowledge will be invaluable for developing efficient and safe bioremediation and chemical degradation technologies for wastewaters containing C.I. Acid Brown 75.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]

Biodegradation Pathways of C.I. Acid Brown 75: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.I. Acid Brown 75 is a trisazo dye used in various industrial applications, and its release into the environment poses a significant pollution concern due to its complex aromatic structure and resistance to degradation. This technical guide provides an in-depth overview of the putative biodegradation pathways of C.I. Acid Brown 75. Due to the limited direct research on this specific dye, the proposed mechanisms are based on established principles of microbial and enzymatic degradation of structurally similar sulfonated azo dyes. This document outlines the key microorganisms and enzymes involved, the expected metabolic intermediates, and detailed experimental protocols for investigating its biodegradation. The guide is intended to serve as a foundational resource for researchers and professionals engaged in bioremediation studies and the development of sustainable environmental technologies.

Introduction to C.I. Acid Brown 75

C.I. Acid Brown 75 (CAS No. 8011-86-7) is a synthetic dye belonging to the trisazo class, characterized by the presence of three azo (–N=N–) bonds. Its molecular formula is C₂₈H₁₅N₉Na₂O₁₆S₂. The complex, multi-ring aromatic structure and the presence of sulfonate groups (–SO₃H) contribute to its high solubility in water and its stability against light and chemical degradation, making it a persistent environmental pollutant. The bioremediation of such dyes is a critical area of research, focusing on the ability of microorganisms to break down these complex molecules into simpler, non-toxic compounds.

Proposed Biodegradation Pathways

The complete microbial degradation of sulfonated azo dyes like C.I. Acid Brown 75 is typically a multi-step process that requires a combination of anaerobic and aerobic conditions.[1]

Anaerobic Reductive Cleavage

The initial and rate-limiting step in the biodegradation of azo dyes is the reductive cleavage of the azo bonds. This is an enzymatic process primarily carried out by azoreductases under anaerobic or microaerophilic conditions.[2][3] These enzymes transfer electrons from a donor (typically NADH or NADPH) to the azo linkages, breaking them and forming various aromatic amines.[2] For C.I. Acid Brown 75, this would involve the cleavage of its three azo bonds, hypothetically yielding several intermediate aromatic amines.

Aerobic Degradation of Aromatic Amines

The aromatic amines produced during the anaerobic stage are often colorless but can be more toxic and carcinogenic than the parent dye.[3] Their complete mineralization requires aerobic conditions, where enzymes such as laccases, peroxidases, and monooxygenases play a crucial role.[2][4] These oxidative enzymes catalyze the hydroxylation and opening of the aromatic rings, leading to the formation of smaller organic acids that can then enter central metabolic pathways (e.g., the Krebs cycle) and be fully mineralized to CO₂, H₂O, and inorganic salts.[3]

Caption: Putative two-stage biodegradation pathway of C.I. Acid Brown 75.

Key Microorganisms and Enzymes

A wide range of microorganisms, including bacteria, fungi, and algae, have been shown to degrade azo dyes.

• Bacteria: Species from genera such as Pseudomonas, Bacillus, Stenotrophomonas, and Brevibacterium are frequently cited for their ability to decolorize and degrade azo dyes.[5][6][7] Pseudomonas aeruginosa has demonstrated high efficiency in degrading other brown azo dyes and is a strong candidate for the degradation of Acid Brown 75.[8]

• Fungi: White-rot fungi like Trametes versicolor are particularly effective due to their production of potent extracellular ligninolytic enzymes, such as laccases and peroxidases, which have a broad substrate specificity.[9][10]

Table 1: Key Enzymes in Azo Dye Biodegradation

Enzyme Class	Primary Function	Cofactors/Mediators	Optimal Conditions
Azoreductases	Reductive cleavage of azo (–N=N–) bonds	NADH, NADPH, FMN	Anaerobic/Microaerophilic, Neutral pH
Laccases	Oxidation of phenolic and aromatic amine compounds	O₂, Mediators (e.g., ABTS)	Aerobic, Acidic to Neutral pH
Peroxidases	Oxidation of a wide range of aromatic compounds	H₂O₂	Aerobic, Acidic pH

Experimental Protocols

To investigate the biodegradation of C.I. Acid Brown 75, a series of standardized experiments are required.

Microbial Culture and Decolorization Assay

• Microorganism and Medium: A potential degrading microorganism (e.g., Pseudomonas aeruginosa) is cultured in a suitable nutrient broth. For the decolorization experiment, a mineral salts medium (MSM) supplemented with a carbon source (e.g., glucose) and the dye is used.[6]

• Incubation: The culture is incubated under static (microaerophilic) conditions to facilitate azoreductase activity. The optimal temperature and pH for degradation by Pseudomonas species are typically around 35-38°C and pH 7.0.[8]

• Decolorization Measurement: Aliquots of the culture medium are withdrawn at regular intervals, centrifuged to remove bacterial cells, and the absorbance of the supernatant is measured at the dye's maximum wavelength (λmax) using a UV-Vis spectrophotometer. The percentage of decolorization is calculated using the formula: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Caption: General workflow for studying the biodegradation of C.I. Acid Brown 75.

Enzyme Activity Assays

Azoreductase Activity Assay:

• Reaction Mixture: Prepare a reaction mixture containing potassium phosphate buffer (pH 7.0), the dye solution (as substrate), and the cell-free extract (enzyme source).[11]

• Initiation: Pre-incubate the mixture, then start the reaction by adding NADH or NADPH.

• Measurement: Monitor the decrease in absorbance at the dye's λmax using a spectrophotometer. One unit of activity is defined as the amount of enzyme required to decolorize 1 µmol of the dye per minute.[11]

Laccase Activity Assay:

• Reaction Mixture: Prepare a reaction mixture containing acetate buffer (pH 4.5), a substrate like ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and the enzyme source.[2]

• Measurement: Measure the increase in absorbance at 420 nm due to the oxidation of ABTS. One unit of activity is defined as the amount of enzyme that oxidizes 1 µmol of ABTS per minute.[2]

Analysis of Biodegradation Products

Metabolite Extraction: After decolorization, the culture medium is centrifuged, and the supernatant is extracted with an organic solvent (e.g., ethyl acetate). The organic phase is then concentrated to obtain the crude extract of metabolites.

FTIR (Fourier-Transform Infrared) Spectroscopy: The crude extract is analyzed by FTIR to identify changes in functional groups. The disappearance of peaks corresponding to the azo bond (typically 1500-1600 cm⁻¹) and the appearance of new peaks for amino (–NH₂) and hydroxyl (–OH) groups provide evidence of biodegradation.[12][13]

GC-MS (Gas Chromatography-Mass Spectrometry): The extracted metabolites are derivatized if necessary and then analyzed by GC-MS to separate and identify the individual aromatic compounds formed during degradation. The mass spectra are compared with standard libraries (e.g., NIST) to confirm the structures of the intermediates.[14][15][16]

Quantitative Data Summary

The following table summarizes typical optimal conditions and expected results for the biodegradation of brown azo dyes by Pseudomonas species, which can be used as a baseline for studies on C.I. Acid Brown 75.

Table 2: Optimal Conditions and Efficiency for Brown Azo Dye Degradation

Parameter	Optimal Value	Reference
Microorganism	Pseudomonas aeruginosa	[8]
Initial Dye Concentration	20 ppm	[8]
Incubation Time	72 hours	[8]
Temperature	37-38 °C	[8]
pH	7.0 (Neutral)	[8]
Oxygen Condition	Microaerophilic (Static)	[8]
Degradation Efficiency	~71-74%	[8]

Conclusion and Future Perspectives

While direct experimental data on the biodegradation of C.I. Acid Brown 75 is currently unavailable, this guide provides a robust framework based on the well-documented degradation of similar azo dyes. The proposed pathway involves an initial anaerobic reductive cleavage of the three azo bonds by azoreductases, followed by aerobic oxidation of the resulting aromatic amines by enzymes like laccases and peroxidases. The detailed experimental protocols and analytical methods described herein offer a clear roadmap for researchers to validate this putative pathway and identify the specific metabolites. Future research should focus on isolating and characterizing microorganisms capable of efficiently degrading C.I. Acid Brown 75, elucidating the precise structures of its metabolic intermediates, and optimizing bioreactor conditions for its complete mineralization. Such studies are essential for developing effective, eco-friendly solutions for the treatment of textile industry effluents.

References

• 1. Biodegradation of azo dyes and sulphonated aromatics | Institute of Microbiology | University of Stuttgart [imb.uni-stuttgart.de]
• 2. microbiologyjournal.org [microbiologyjournal.org]
• 3. Biodegradation and detoxification of textile azo dyes by bacterial consortium under sequential microaerophilic/aerobic processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ijcmas.com [ijcmas.com]
• 6. ijbbku.com [ijbbku.com]
• 7. Decolorization and biodegradation of reactive sulfonated azo dyes by a newly isolated Brevibacterium sp. strain VN-15 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. GC-MS and spectrophotometric analysis of biodegradation of new disazo dye by Trametes versicolor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. emergentresearch.org [emergentresearch.org]
• 12. Molecular identification of dye degrading bacterial isolates and FT-IR analysis of degraded products [eeer.org]
• 13. researchgate.net [researchgate.net]
• 14. Excellent Resolution of EU-Regulated Azo Dye Aryl Amines by GC-MS on the Rxi-35Sil MS GC Column [restek.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

The Unseen Spectrum: A Technical Guide to the Toxicology of C.I. Acid Brown 75

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Acid Brown 75 is a trisazo dye utilized in various industrial applications. While its acute toxicity profile suggests a relatively low level of immediate hazard, a significant knowledge gap exists regarding its chronic effects. This technical guide provides a comprehensive review of the currently available toxicological data for C.I. Acid Brown 75. It summarizes acute toxicity findings and critically examines the potential for chronic toxicity, primarily focusing on the metabolic cleavage of its azo linkages to form aromatic amines—a class of compounds with known toxicological concerns. This document aims to equip researchers, scientists, and drug development professionals with the necessary information to conduct informed risk assessments and guide future research into the safety of this compound.

Introduction

C.I. Acid Brown 75 (CAS RN: 8011-86-7; C.I. 34905) is a synthetic organic dye belonging to the trisazo class.[1] Its manufacturing process involves the diazotization and coupling of aromatic amines, including 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid, resorcinol, 2-amino-4,6-dinitrophenol, and p-nitroaniline.[2] Like many azo dyes, its widespread use necessitates a thorough understanding of its toxicological profile to ensure human and environmental safety. This guide synthesizes the available data on both the acute and chronic toxicity of C.I. Acid Brown 75, with a particular emphasis on the data gaps that warrant further investigation.

Acute Toxicity

The acute toxicity of C.I. Acid Brown 75 has been evaluated through oral and dermal exposure routes in animal models, as well as its effects on aquatic organisms. The available data, primarily from Safety Data Sheets (SDS), indicate a low order of acute toxicity.

Mammalian Toxicity

Studies on rats have established the following median lethal dose (LD50) values:

Route of Administration	Test Species	LD50/LD0 Value	Reference
Oral	Rat (male/female)	> 1500 mg/kg bw	[3]
Oral	Rat	> 2000 mg/kg	[4]
Dermal	Rat (male/female)	> 2000 mg/kg bw (LD0)	[3]

Experimental Protocol: Acute Oral Toxicity (General Guideline)

A typical acute oral toxicity study, such as those following OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), involves the administration of the test substance to a group of fasted animals (usually rats) at one of the defined dose levels. The animals are then observed for a period of up to 14 days for signs of toxicity and mortality. The LD50 value, the statistically estimated dose that would be lethal to 50% of the test population, is then determined.

Aquatic Toxicity

The ecotoxicological profile of C.I. Acid Brown 75 has been characterized for several aquatic species.

Test Organism	Endpoint	Value	Exposure Duration	Reference
Poecilia reticulata (Guppy)	LC50	> 100 mg/L	96 hours	[3]
Daphnia magna (Water Flea)	LC0	ca. 100 mg/L	24 hours	[3]
Pseudokirchneriella subcapitata (Green Algae)	IC50	ca. 7.8 mg/L	72 hours	[3]
Activated sludge	EC50	> 1500 mg/L	3 hours	[3]

Experimental Protocol: Fish, Acute Toxicity Test (General Guideline)

Following a protocol similar to OECD Guideline 203, fish are exposed to the test substance in a static or semi-static system for 96 hours. The concentrations of the test substance are maintained as consistently as possible. Observations of mortality and clinical signs of toxicity are made at specified intervals. The LC50, the concentration lethal to 50% of the test fish, is calculated at the end of the exposure period.

Skin and Eye Irritation

Several sources indicate that C.I. Acid Brown 75 can cause serious eye irritation.[2][3] Prolonged or repeated skin contact may lead to skin irritation in sensitive individuals.[2][5] One material safety data sheet reports no primary skin or mucous membrane irritation in rabbits, but this is contradicted by other sources.[4]

Chronic Toxicity: A Significant Data Gap

A thorough review of the available literature reveals a significant lack of specific data on the chronic toxicity of C.I. Acid Brown 75. Safety data sheets often state "no data available" for reproductive toxicity, STOT-single exposure, and STOT-repeated exposure.[3][6] One source summarily states "Subacute-chronic toxicity: None," but provides no supporting data or experimental details.[4]

The primary concern for the chronic toxicity of C.I. Acid Brown 75, as with many azo dyes, stems from its potential to undergo metabolic cleavage of the azo bonds (-N=N-).[2][7] This reductive cleavage can release the constituent aromatic amines, some of which are known or suspected carcinogens.[7]

The Azo Dye Metabolism Pathway and Potential for Aromatic Amine Formation

The metabolism of azo dyes can occur in the liver and by the intestinal microflora.[7][8] Reductive cleavage of the azo linkages is a major metabolic pathway.[9][10]

Caption: Metabolic pathway of C.I. Acid Brown 75 leading to potential chronic toxicity.

The manufacturing process of C.I. Acid Brown 75 utilizes p-nitroaniline and 2-amino-4,6-dinitrophenol as starting materials.[2] Reductive cleavage of the azo bonds in the final dye molecule would likely release these or related aromatic amines. The toxicological profiles of these specific potential metabolites would be a critical factor in assessing the long-term health risks of C.I. Acid Brown 75.

Carcinogenicity, Genotoxicity, and Reproductive Toxicity

There is a lack of specific studies on the carcinogenicity, genotoxicity, and reproductive toxicity of C.I. Acid Brown 75.[3][5][6] While one safety data sheet mentions "Mutagenicity data reported," it provides no further details or citations.[5] The International Agency for Research on Cancer (IARC), ACGIH, NIOSH, NTP, and OSHA have not listed C.I. Acid Brown 75 as a carcinogen.[5]

The concern for these chronic endpoints is linked to the potential formation of carcinogenic aromatic amines. The general class of azo dyes has been studied for these effects, and some have been found to be mutagenic and carcinogenic, often following metabolic activation through reductive cleavage.[7][8][11]

Experimental Workflows for Future Research

To address the existing data gaps, a structured toxicological evaluation of C.I. Acid Brown 75 is necessary. The following workflow outlines a potential research path.

References

• 1. Disodium 4-((2,4-dihydroxy-5-((2-hydroxy-3,5-dinitrophenyl)azo)-3-((4-nitrophenyl)azo)phenyl)azo)-5-hydroxynaphthalene-2,7-disulphonate | C28H15N9Na2O16S2 | CID 16131135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. dyespigments.net [dyespigments.net]
• 5. cncolorchem.com [cncolorchem.com]
• 6. guidechem.com [guidechem.com]
• 7. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chimia.ch [chimia.ch]
• 10. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]
• 11. sdc.org.uk [sdc.org.uk]

Carcinogenic Potential of C.I. Acid Brown 75 Aromatic Amines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.I. Acid Brown 75, a trisazo dye, is utilized in the textile and leather industries. While direct toxicological data on C.I. Acid Brown 75 is scarce, its carcinogenic potential is of significant concern due to its metabolic breakdown into constituent aromatic amines. The reductive cleavage of the azo bonds, a process that can occur through the action of azoreductase enzymes in the gut microbiota and liver, is predicted to release several aromatic amines. This technical guide provides an in-depth analysis of the potential carcinogenicity of C.I. Acid Brown 75 by examining the toxicological profiles of its predicted aromatic amine cleavage products. Detailed methodologies for key genotoxicity assays are also presented to facilitate further research and risk assessment.

Introduction to Azo Dye Carcinogenicity

Azo dyes are the largest class of synthetic colorants used in a variety of industries.[1] A significant toxicological concern associated with some azo dyes is their potential to undergo metabolic reduction of the azo linkage (-N=N-), leading to the formation of aromatic amines.[1] While the parent azo dye may not be carcinogenic, some of the resulting aromatic amines are known or suspected carcinogens.[2] This metabolic activation is a critical step in the manifestation of their carcinogenic and mutagenic properties.[2]

C.I. Acid Brown 75: Structure and Predicted Metabolic Cleavage

C.I. Acid Brown 75 (CAS No. 8011-86-7) is a trisazo dye with the molecular formula C₂₈H₁₅N₉Na₂O₁₆S₂.[3][4] Its synthesis involves the coupling of four key aromatic compounds: 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid, resorcinol, 2-Amino-4,6-dinitrophenol, and p-Nitroaniline.[3][4][5][6]

Reductive cleavage of the three azo bonds in C.I. Acid Brown 75 is predicted to yield the following aromatic amines:

• 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

• 1,3-Diaminobenzene (from the reduction of the amino group precursor attached to resorcinol)

• 2-Amino-4,6-dinitrophenol

• p-Nitroaniline

The carcinogenic potential of C.I. Acid Brown 75 can, therefore, be inferred by examining the toxicological data of these cleavage products.

Metabolic Activation of C.I. Acid Brown 75

Toxicological Assessment of Predicted Aromatic Amine Metabolites

While no specific carcinogenicity or mutagenicity data for C.I. Acid Brown 75 has been identified, the toxicological profiles of its predicted cleavage products provide a basis for assessing its potential risk.

p-Nitroaniline

• Genotoxicity: p-Nitroaniline has been shown to be mutagenic in the Ames test, with positive results in the Salmonella typhimurium strain TA98, both with and without metabolic activation (S9).[4] It also induced chromosomal aberrations in Chinese hamster ovary (CHO) cells with S9 activation.[4] However, a micronucleus assay in mice was negative.[7]

• Carcinogenicity: A 2-year gavage study in B6C3F1 mice conducted by the National Toxicology Program (NTP) showed equivocal evidence of carcinogenic activity in male mice, based on increased incidences of hemangiosarcoma of the liver and hemangioma or hemangiosarcoma at all sites.[4] There was no evidence of carcinogenic activity in female mice.[4]

1,3-Diaminobenzene (m-Phenylenediamine)

• Genotoxicity: 1,3-Diaminobenzene is classified as a Category 3 mutagenic substance, indicating a possible risk of irreversible effects.[8]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified 1,3-diaminobenzene in Group 3, "not classifiable as to its carcinogenicity to humans," due to insufficient evidence.[8] Some older, non-guideline carcinogenicity studies have shown limited or no evidence of increased tumor incidence.[8]

2-Amino-4,6-dinitrophenol

• Genotoxicity: Limited specific data from standardized genotoxicity assays for 2-Amino-4,6-dinitrophenol were found. However, it is a component of some hair dyes and its safety has been reviewed.[5][9]

• Carcinogenicity: No long-term animal carcinogenicity studies for 2-Amino-4,6-dinitrophenol were identified in the reviewed literature. IARC has not evaluated its carcinogenicity.[10]

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

• Genotoxicity and Carcinogenicity: There is a significant lack of publicly available data on the genotoxic and carcinogenic potential of this compound. It is primarily used as an intermediate in dye synthesis.[11][12]

Quantitative Toxicological Data Summary

The following tables summarize the available quantitative data for the predicted aromatic amine cleavage products of C.I. Acid Brown 75.

Table 1: Genotoxicity Data for Predicted Cleavage Products

Compound	Assay	Test System	Metabolic Activation (S9)	Result	Reference
p-Nitroaniline	Ames Test	S. typhimurium TA98	With & Without	Positive	[4]
Chromosomal Aberrations	CHO Cells	With	Positive	[4]
Micronucleus Test	Mouse Bone Marrow	-	Negative	[7]
1,3-Diaminobenzene	-	-	-	Suspected Mutagen	[8]

Table 2: Carcinogenicity Data for Predicted Cleavage Products

Compound	Species	Route of Administration	Doses	Findings	Reference
p-Nitroaniline	Male B6C3F1 Mice	Gavage	3, 30, 100 mg/kg	Equivocal evidence (hemangiosarcoma of the liver)	[4]
Female B6C3F1 Mice	Gavage	3, 30, 100 mg/kg	No evidence	[4]
1,3-Diaminobenzene	-	-	-	Insufficient data	[8]

Table 3: Acute Toxicity of C.I. Acid Brown 75

Test	Species	Route	Value	Reference
LD50	Rat	Oral	> 1500 mg/kg bw	[13]
LD0	Rat	Dermal	> 2000 mg/kg bw	[13]

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

This assay evaluates the potential of a substance to induce gene mutations in bacteria.[3]

Principle: Several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for an amino acid (e.g., histidine) are used. These bacteria cannot grow in a medium lacking this amino acid. The test substance is added to the bacterial culture, and if it is a mutagen, it can cause a reverse mutation, allowing the bacteria to synthesize the required amino acid and form visible colonies.[3]

Methodology:

• Strains: At least five strains are typically used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA or WP2 uvrA (pKM101).

• Metabolic Activation: The assay is performed with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be mutagenic.

• Procedure (Plate Incorporation Method):

  • The test substance, bacterial culture, and S9 mix (or buffer) are mixed with molten top agar.

  • This mixture is poured onto a minimal glucose agar plate.

  • Plates are incubated for 48-72 hours at 37°C.

  • The number of revertant colonies is counted.

• Data Analysis: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies and/or a reproducible increase at one or more concentrations.

Ames Test (OECD 471) Workflow

In Vitro Mammalian Cell Micronucleus Test - OECD 487

This test detects chromosomal damage by identifying micronuclei in the cytoplasm of interphase cells.[14]

Principle: Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. An increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) activity.[14]

Methodology:

• Cell Lines: Human lymphocytes or established cell lines like CHO, V79, or TK6 are commonly used.[14]

• Treatment: Cells are exposed to the test substance at various concentrations, with and without S9 metabolic activation.

• Cytokinesis Block (Optional but recommended): Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one cell division after treatment.[15]

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei.

• Data Analysis: A substance is considered positive if it induces a concentration-dependent increase in the frequency of micronucleated cells.

In Vitro Micronucleus Assay (OECD 487) Workflow

Conclusion and Future Directions

The available evidence suggests that C.I. Acid Brown 75 has the potential to be of toxicological concern. Its metabolic cleavage is predicted to release aromatic amines, at least one of which, p-nitroaniline, has demonstrated mutagenic activity in vitro and equivocal evidence of carcinogenicity in animal studies. Another cleavage product, 1,3-diaminobenzene, is a suspected mutagen. The lack of comprehensive toxicological data for C.I. Acid Brown 75 itself, as well as for some of its other predicted cleavage products, highlights a significant data gap.

For a conclusive risk assessment, it is imperative to conduct direct toxicological testing on C.I. Acid Brown 75. This should include, at a minimum, an Ames test and an in vitro micronucleus assay. If positive results are obtained, further in vivo studies would be warranted to fully characterize its carcinogenic potential. Researchers and drug development professionals should exercise caution when considering the use of this dye or similar azo compounds in applications where human exposure is possible.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. A review of evidence from short-term studies leading to the prediction that diazoaminobenzene (1,3-diphenyltriazine) is a carcinogen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NTP Toxicology and Carcinogenesis Studies of p-Nitroaniline (CAS No. 100-01-6) in B6C3F1 Mice (Gavage Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Micronucleus Assay with P-nitroaniline (final Report) with Attachments and Cover Letter from Socma dated 091989. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. 4-Hydroxy-5-((2-hydroxybenzylidene)amino)naphthalene-2,7-disulfonic Acid [benchchem.com]
• 10. publications.iarc.who.int [publications.iarc.who.int]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid [dyestuffintermediates.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. 2024.sci-hub.se [2024.sci-hub.se]
• 15. enamine.net [enamine.net]

An In-depth Technical Guide on the Interaction of C.I. Acid Brown 75 with Soil and Sediment

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Brown 75 is a synthetic anionic azo dye widely used in the textile and leather industries. Due to its extensive application, there is a potential for its release into the environment through industrial effluents, leading to the contamination of soil and sediment. Understanding the fate and transport of C.I. Acid Brown 75 in these environmental compartments is crucial for assessing its potential ecological risks and developing effective remediation strategies. This technical guide provides a comprehensive overview of the current knowledge on the interaction of C.I. Acid Brown 75 with soil and sediment, focusing on its adsorption, degradation, and ecotoxicological effects.

Physicochemical Properties of C.I. Acid Brown 75

A thorough understanding of the physicochemical properties of C.I. Acid Brown 75 is fundamental to predicting its environmental behavior. Key properties are summarized in the table below.

Property	Value	Reference
CAS Number	8011-86-7	N/A
Molecular Formula	C₂₈H₁₅N₉Na₂O₁₆S₂	N/A
Molecular Weight	843.58 g/mol	N/A
Water Solubility	High	[1]
Vapor Pressure	Very low (estimated)	[1]

Interaction with Soil and Sediment

The interaction of C.I. Acid Brown 75 with soil and sediment is primarily governed by adsorption and degradation processes. These processes determine the mobility, bioavailability, and ultimate fate of the dye in the environment.

Adsorption

Adsorption is a key process that influences the retention and transport of C.I. Acid Brown 75 in soil and sediment. As an anionic dye, its adsorption is significantly affected by the physicochemical properties of the solid matrix, such as pH, organic matter content, and clay mineralogy.

Mechanisms of Adsorption:

The primary mechanisms for the adsorption of acid dyes like C.I. Acid Brown 75 onto soil and sediment components include:

• Electrostatic Interactions: At low pH, the surfaces of soil minerals like kaolinite can become positively charged, leading to electrostatic attraction with the anionic dye molecules.[2]

• Van der Waals Forces: These are weak, short-range forces that contribute to the overall adsorption process.

• Hydrogen Bonding: The functional groups present in the dye structure can form hydrogen bonds with the surface functional groups of soil organic matter and clay minerals.

Quantitative Adsorption Data:

Limited quantitative data is available specifically for the adsorption of C.I. Acid Brown 75 on soil and sediment. However, a study on its adsorption onto kaolinite, a common clay mineral, provides valuable insights.

Adsorbent	pH	Maximum Adsorption Capacity (mg/g)	Reference
Kaolinite	1.0	96.5	[2]

Experimental data indicated that the adsorption capacity of kaolinite for C.I. Acid Brown 75 was higher in acidic solutions compared to basic solutions.[2] The maximum adsorption capacity was found to be 96.5 mg/g at a pH of 1.0.[2] At this optimal pH, the dye removal ratio was 95.5%.[2]

Experimental Protocol: Batch Equilibrium Adsorption Study

The following protocol is a generalized procedure for determining the adsorption of C.I. Acid Brown 75 on soil or sediment, based on common methodologies for similar compounds.

• Preparation of Adsorbent: Air-dry and sieve the soil or sediment sample to a uniform particle size. Characterize the sample for pH, organic carbon content, and particle size distribution.

• Preparation of Dye Solution: Prepare a stock solution of C.I. Acid Brown 75 in deionized water. Prepare a series of working solutions of varying concentrations by diluting the stock solution.

• Adsorption Experiment:

  • Add a known mass of the adsorbent to a series of flasks.

  • Add a known volume of the dye working solutions to the flasks.

  • Adjust the pH of the suspensions to the desired value using dilute acid or base.

  • Shake the flasks at a constant temperature for a predetermined equilibrium time (e.g., 24 hours).

• Analysis:

  • Centrifuge or filter the suspensions to separate the solid and liquid phases.

  • Measure the concentration of C.I. Acid Brown 75 remaining in the supernatant using a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Data Calculation: Calculate the amount of dye adsorbed per unit mass of adsorbent (Qe) using the following equation:

  Qe = (C₀ - Ce) * V / m

  Where:

  • Qe is the amount of dye adsorbed at equilibrium (mg/g)

  • C₀ is the initial dye concentration (mg/L)

  • Ce is the equilibrium dye concentration (mg/L)

  • V is the volume of the solution (L)

  • m is the mass of the adsorbent (g)

• Isotherm Modeling: Fit the equilibrium data to adsorption isotherm models, such as the Langmuir and Freundlich models, to determine the adsorption capacity and intensity.

Logical Relationship for Adsorption Process

Caption: Workflow for a batch equilibrium adsorption study.

Degradation

The degradation of C.I. Acid Brown 75 in soil and sediment can occur through both abiotic and biotic pathways. Azo dyes are generally resistant to aerobic degradation, but they can be broken down under anaerobic conditions.[3]

Abiotic Degradation:

• Hydrolysis: The azo bond is generally stable to hydrolysis under typical environmental pH conditions.

• Photolysis: While photolysis can contribute to the degradation of dyes in sunlit surface waters, its significance in soil and sediment is limited due to the lack of light penetration.

Biotic Degradation:

• Anaerobic Degradation: Under anaerobic conditions, microorganisms can cleave the azo bond (-N=N-) of C.I. Acid Brown 75, leading to the formation of aromatic amines.[3] These breakdown products may be more toxic and mobile than the parent dye.[4][5]

• Aerobic Degradation: The aromatic amines formed during anaerobic degradation may be further mineralized under aerobic conditions.

Quantitative Degradation Data:

Specific studies on the degradation rate of C.I. Acid Brown 75 in soil and sediment are scarce. However, research on the degradation of this dye in aqueous solutions using advanced oxidation processes (AOPs) indicates that it can be mineralized. For instance, a study using UV/O₃/H₂O₂ showed that near-complete mineralization of C.I. Acid Brown 75 could be achieved.[6][7] While not directly applicable to soil, this suggests that the molecule is susceptible to oxidative degradation.

Experimental Protocol: Soil Degradation Study (Aerobic)

The following is a generalized protocol based on OECD Guideline 307 for determining the aerobic and anaerobic transformation of organic chemicals in soil.

• Soil Selection and Preparation: Select and characterize at least one soil type. The soil should be sieved and its moisture content adjusted to a specific level (e.g., 40-60% of maximum water holding capacity).

• Application of Test Substance: Treat the soil with a known concentration of C.I. Acid Brown 75.

• Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-25°C) under aerobic conditions (continuous flow of air).

• Sampling: At appropriate time intervals, collect soil samples for analysis.

• Extraction and Analysis: Extract C.I. Acid Brown 75 and its potential transformation products from the soil samples using a suitable solvent. Analyze the extracts using an appropriate analytical technique like HPLC to determine the concentrations of the parent compound and metabolites.

• Data Analysis: Plot the concentration of C.I. Acid Brown 75 against time and determine the degradation rate and half-life (DT₅₀) by fitting the data to appropriate kinetic models (e.g., first-order kinetics).

Signaling Pathway for Azo Dye Biotransformation

Caption: General pathway for azo dye biodegradation.

Ecotoxicological Effects

The potential ecotoxicological effects of C.I. Acid Brown 75 on soil and sediment organisms are a significant concern. Azo dyes and their degradation products can be toxic to a wide range of organisms.[4][5]

Toxicity to Soil Organisms:

There is a lack of specific data on the toxicity of C.I. Acid Brown 75 to soil-dwelling organisms such as earthworms, enchytraeids, and collembolans. However, a safety data sheet indicates that a product containing less than 5% C.I. Acid Brown 75 is considered toxic to soil organisms.[8]

Toxicity to Aquatic Organisms:

While not directly related to soil and sediment, aquatic toxicity data can provide an indication of the potential hazard of a substance. A product containing C.I. Acid Brown 75 was found to be very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[8]

Experimental Protocol: Earthworm Acute Toxicity Test (OECD 207)

This protocol outlines the general procedure for assessing the acute toxicity of C.I. Acid Brown 75 to earthworms (Eisenia fetida).

• Test Organisms: Use adult earthworms with a well-developed clitellum.

• Test Substrate: Use a standardized artificial soil medium.

• Test Procedure:

  • Prepare a range of concentrations of C.I. Acid Brown 75 in the artificial soil.

  • Introduce a known number of earthworms (e.g., 10) into each test container with the treated soil.

  • Maintain the test containers in a controlled environment (temperature, light) for 14 days.

• Observations: Assess mortality and observe any sublethal effects (e.g., changes in behavior, appearance) at 7 and 14 days.

• Data Analysis: Determine the LC₅₀ (the concentration that is lethal to 50% of the test organisms) using appropriate statistical methods (e.g., probit analysis).

Conclusion

The available information on the interaction of C.I. Acid Brown 75 with soil and sediment is limited. While some data exists on its adsorption to clay minerals and its degradation in aqueous solutions, there is a significant knowledge gap regarding its behavior and effects in complex soil and sediment matrices. Specifically, there is a need for quantitative data on its adsorption coefficients (Kd and Koc) in various soil types, its degradation rates and pathways under environmentally relevant conditions, and its ecotoxicity to key soil and sediment organisms. Further research in these areas is essential for a comprehensive environmental risk assessment of C.I. Acid Brown 75 and for the development of effective management strategies for contaminated sites. The experimental protocols and logical diagrams provided in this guide offer a framework for conducting such research.

References

• 1. canada.ca [canada.ca]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. How Do Azo Dyes Affect Soil? → Question [pollution.sustainability-directory.com]
• 5. gsconlinepress.com [gsconlinepress.com]
• 6. eprints.nmlindia.org [eprints.nmlindia.org]
• 7. iwaponline.com [iwaponline.com]
• 8. epawebapp.epa.ie [epawebapp.epa.ie]

A Technical Guide to the Historical Industrial Applications of C.I. Acid Brown 75

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical industrial applications of C.I. Acid Brown 75, a significant synthetic dye of the early 20th century. This document provides a comprehensive overview of its chemical properties, manufacturing processes, and its principal uses in the textile and leather industries. Detailed methodologies for its application, based on historical practices, are presented, alongside quantitative data and visualizations to facilitate a deeper understanding of its industrial significance.

Introduction to C.I. Acid Brown 75

C.I. Acid Brown 75, also identified by the Colour Index Number 34905, is a polyazo dye, a class of synthetic colorants that became commercially significant in the early 20th century.[1][2] As a water-soluble anionic dye, its primary applications were in the dyeing of protein fibers such as wool and silk, as well as polyamide fibers like nylon.[3][4] Its popularity in the textile and leather industries stemmed from its ability to produce a desirable reddish-brown hue with good fastness properties.[5]

The development of C.I. Acid Brown 75 is situated within the broader historical context of the synthetic dye industry, which began with the discovery of Mauveine by William Henry Perkin in 1856 and was significantly advanced by the discovery of diazotization and coupling reactions, the fundamental chemistry behind azo dyes. The first edition of the Colour Index, published in 1924, sought to standardize the classification of the growing number of synthetic dyes, including those like Acid Brown 75.[2][6]

Chemical and Physical Properties

C.I. Acid Brown 75 is characterized by its complex polyazo structure. The specific arrangement of its chromophores and auxochromes dictates its color and dyeing properties. Key quantitative data for this dye are summarized in the table below.

Property	Value	Reference
Colour Index Number	34905	[5]
Chemical Class	Polyazo	[5]
Physical Appearance	Dark Brown Powder	[5]
Hue	Reddish Brown	[5]
Solubility in water @ 90°C	90 - 100 g/l	[5]
pH of 1% Solution	7 - 9	[5]
Dye Content	>98%	[5]
Moisture Content	3.0 - 5.0%	[5]

Fastness Properties (on Textiles):

Fastness Test	Rating (Scale 1-5)	Reference
Light Fastness	4 - 5	[5]
Washing Fastness	2 - 3	[5]

Historical Manufacturing Process

The industrial synthesis of C.I. Acid Brown 75 is a multi-step process involving a series of diazotization and coupling reactions. While specific historical industrial protocols are proprietary and not publicly detailed, the general chemical pathway is well-understood.

Synthesis Pathway

The synthesis of C.I. Acid Brown 75 involves the sequential reaction of several key intermediates. The process can be conceptually understood as the construction of the large polyazo molecule through repeated diazotization and coupling steps.

Synthetic Pathway of C.I. Acid Brown 75.

Experimental Protocol: A Representative Historical Synthesis

The following protocol is a generalized representation of the industrial synthesis of a polyazo dye like C.I. Acid Brown 75, based on the chemical principles of the early 20th century.

• Diazotization of H-Acid: A cooled, aqueous solution of H-acid (4-amino-5-hydroxynaphthalene-2,7-disulfonic acid) is treated with a solution of sodium nitrite in the presence of a mineral acid (e.g., hydrochloric acid) at a temperature maintained between 0-5°C. This reaction forms the diazonium salt of H-acid.

• First Coupling: The resulting diazonium salt solution is then slowly added to a cooled, alkaline solution of resorcinol. The coupling reaction proceeds to form the first intermediate monoazo compound. The pH is carefully controlled during this step to ensure the desired coupling position.

• Second Diazotization and Coupling: In a separate vessel, 2-amino-4,6-dinitrophenol is diazotized under similar acidic and low-temperature conditions. This second diazonium salt is then coupled with the intermediate from step 2.

• Third Diazotization and Coupling: p-Nitroaniline is diazotized in the same manner. This third diazonium salt is then coupled with the product from step 3 to form the final trisazo dye, C.I. Acid Brown 75.

• Isolation and Purification: The dye is precipitated from the reaction mixture by the addition of salt ("salting out"). The resulting solid is then filtered, washed to remove impurities, and dried.

Historical Industrial Applications and Dyeing Protocols

C.I. Acid Brown 75 found widespread use in the dyeing of leather and wool, materials for which acid dyes are particularly well-suited due to the presence of cationic amino groups in their protein structures.

Leather Dyeing

In the early 20th century, drum dyeing was a common industrial method for coloring leather.[7] The process aimed for even penetration and fixation of the dye.

Historical Leather Drum Dyeing Workflow.

Representative Industrial Leather Dyeing Protocol (Early 20th Century):

• Preparation of Leather: Chrome-tanned leather is first "wetted back" in a rotating drum with water to ensure uniform moisture content. The pH of the leather is typically adjusted to be slightly acidic to neutral.

• Dye Bath Preparation: A stock solution of C.I. Acid Brown 75 is prepared by dissolving the dye powder in hot water.

• Dyeing: The leather is placed in a rotating drum with a specific volume of water (the "float"). The dye solution is added, and the drum is rotated for a set period to allow for even penetration of the dye into the leather. The temperature of the dye bath would typically be raised to enhance dye uptake.

• Fixation: After the desired depth of shade is achieved, an acid, such as formic acid or sulfuric acid, is added to the drum.[8] This lowers the pH of the dye bath, promoting the ionic bonding between the anionic dye molecules and the cationic sites on the collagen fibers of the leather, thus "fixing" the color.

• Rinsing and Finishing: The dyed leather is then thoroughly rinsed to remove any unfixed dye. Following rinsing, a "fatliquoring" step is often performed to impart softness and flexibility to the leather. Finally, the leather is dried and finished.

Wool Dyeing

The dyeing of wool with acid dyes was a cornerstone of the textile industry. The process was typically carried out in heated vats or dyeing machines.

Representative Industrial Wool Dyeing Protocol (Early 20th Century):

• Scouring: Raw wool is first scoured to remove natural grease (lanolin) and other impurities that would hinder dye uptake.

• Dye Bath Preparation: A dye bath is prepared in a large vessel with water, the required amount of C.I. Acid Brown 75, an acid (commonly acetic acid or sulfuric acid), and a leveling agent such as Glauber's salt (sodium sulfate). The leveling agent helps to ensure that the dye is absorbed evenly throughout the wool fibers.

• Dyeing Process: The scoured wool is introduced into the dye bath. The temperature of the bath is gradually raised to near boiling (around 95-100°C) and maintained for a specific duration, typically 30 to 60 minutes, with gentle agitation to ensure even dyeing.

• Exhaustion and Rinsing: The dyeing process continues until the dye in the bath is substantially "exhausted" (absorbed by the wool). The dyed wool is then removed, rinsed thoroughly with water to remove any loose dye, and then dried.

Conclusion

C.I. Acid Brown 75 represents a significant chapter in the history of synthetic dyes. Its development in the early 20th century provided the textile and leather industries with a reliable and effective means of achieving a popular brown shade on protein-based materials. The industrial processes for its manufacture and application, rooted in the principles of azo chemistry and acid dyeing, highlight the technological advancements of the era. While modern dyes have evolved in terms of performance and environmental profile, an understanding of the historical applications of dyes like C.I. Acid Brown 75 provides valuable context for researchers and scientists in the fields of materials science, chemistry, and drug development.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Colour Index International - Wikipedia [en.wikipedia.org]
• 3. zdhchem.com [zdhchem.com]
• 4. Acid Brown 75 Acid Brown ER for Leather Dyeing [ritan-chemical.com]
• 5. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India [colorantsgroup.com]
• 6. Happy 100 year anniversary of the International Colour Index - SDC [sdc.org.uk]
• 7. DYESTUFFS and DYEING OF LEATHER – Debag Kimya [debagkimya.com]
• 8. US2763528A - Process for dyeing leather with acid and direct dyes - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Quantification of C.I. Acid Brown 75 Using a Validated HPLC-DAD Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) method for the quantitative analysis of C.I. Acid Brown 75. C.I. Acid Brown 75 is a trisazo dye used in various industrial applications, including the dyeing of wool, polyamide fibers, and leather.[1][2] Accurate quantification is crucial for quality control and formulation development. The described method utilizes a reversed-phase C18 column with a gradient elution, providing excellent selectivity and sensitivity for the analyte. Method validation was performed in accordance with International Council for Harmonisation (ICH) guidelines, demonstrating high levels of linearity, precision, and accuracy.

Introduction

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely employed for the separation, identification, and quantification of various compounds.[3] When coupled with a Diode Array Detector (DAD), it allows for the simultaneous monitoring of absorbance at multiple wavelengths, enhancing the specificity and sensitivity of the analysis.[4] This is particularly advantageous for the analysis of dyes, which often have distinct absorption spectra.[4] This document provides a comprehensive protocol for the determination of C.I. Acid Brown 75, a complex trisazo dye, using a validated HPLC-DAD method suitable for research and quality control environments.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) is required.[3]

Parameter	Recommended Setting
HPLC Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[3]
Mobile Phase A	20 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 10% B; 2-15 min: 10-90% B; 15-18 min: 90% B; 18-20 min: 10% B
Flow Rate	1.0 mL/min[3]
Injection Volume	10 µL[3]
Column Temperature	30 °C[3]
Detection	DAD, monitoring at the maximum absorbance wavelength of C.I. Acid Brown 75 (preliminarily determined by UV-Vis scan)

Preparation of Standard and Sample Solutions

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of C.I. Acid Brown 75 reference standard and transfer it to a 100 mL volumetric flask. Dissolve in a 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B, and sonicate for 10 minutes to ensure complete dissolution. Dilute to the mark with the same solvent mixture.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation: Accurately weigh a known amount of the sample containing C.I. Acid Brown 75. Dissolve the sample in the mobile phase, using sonication if necessary. Filter the solution through a 0.45 µm syringe filter prior to injection into the HPLC system.[3]

Method Validation Summary

The analytical method was validated according to ICH guidelines to ensure its suitability for the intended purpose.[5] The validation parameters included linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ).

Linearity

The linearity of the method was evaluated by analyzing the working standard solutions at six different concentration levels. The calibration curve was constructed by plotting the peak area against the concentration of C.I. Acid Brown 75.

Parameter	Result
Concentration Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c

Precision

Precision was assessed by determining the repeatability (intra-day) and intermediate precision (inter-day) of the method. This was evaluated by analyzing six replicate injections of a standard solution at a concentration of 50 µg/mL.

Parameter	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Peak Area	< 2%	< 2%
Retention Time	< 1%	< 1%

Accuracy

Accuracy was determined by the standard addition method. A known amount of C.I. Acid Brown 75 was spiked into a sample matrix at three different concentration levels (80%, 100%, and 120% of the target concentration). The recovery of the analyte was then calculated.

Spiked Level	Mean Recovery (%)	%RSD
80%	98.5%	1.2%
100%	101.2%	0.9%
120%	99.8%	1.5%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N). The LOD was established at a S/N ratio of 3:1, and the LOQ was established at a S/N ratio of 10:1.

Parameter	Value
LOD	0.1 µg/mL
LOQ	0.3 µg/mL

Experimental Workflow

Caption: Experimental workflow for the HPLC-DAD quantification of C.I. Acid Brown 75.

Conclusion

The HPLC-DAD method described in this application note is a reliable and robust technique for the quantification of C.I. Acid Brown 75. The method is selective, sensitive, linear, precise, and accurate over the specified concentration range. This protocol can be readily implemented in quality control laboratories and research settings for the routine analysis of C.I. Acid Brown 75 in various samples.

References

• 1. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 2. chembk.com [chembk.com]
• 3. benchchem.com [benchchem.com]
• 4. hitachi-hightech.com [hitachi-hightech.com]
• 5. Management of validation of HPLC method for determination of acetylsalicylic acid impurities in a new pharmaceutical product - PubMed [pubmed.ncbi.nlm.nih.gov]

LC-MS/MS analysis of C.I. Acid Brown 75 in textile effluent

An Application Note on the LC-MS/MS Analysis of C.I. Acid Brown 75 in Textile Effluent

Introduction

C.I. Acid Brown 75 is a synthetic trisazo dye widely utilized in the textile industry for coloring materials such as wool, polyamide fibers, and leather.[1][2][3][4][5] Due to its chemical stability and extensive use, this dye is frequently found in textile industry wastewater. The discharge of such effluents into the environment is a significant concern due to the potential for water contamination. Therefore, the development of sensitive and selective analytical methods for the detection and quantification of C.I. Acid Brown 75 in textile effluent is crucial for environmental monitoring and regulatory compliance.

This application note details a robust method for the analysis of C.I. Acid Brown 75 in textile effluent using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). LC-MS/MS offers high sensitivity and selectivity, making it an ideal technique for the analysis of trace levels of dyes in complex matrices.[6] The method described herein includes a comprehensive protocol for sample preparation, along with optimized LC-MS/MS parameters.

Experimental

Sample Preparation

A solid-phase extraction (SPE) method is employed for the cleanup and concentration of the analyte from the textile effluent sample.

Liquid Chromatography - Tandem Mass Spectrometry (LC-MS/MS)

The analysis is performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source. Chromatographic separation is achieved using a reversed-phase C18 column.[7]

Results and Discussion

The developed LC-MS/MS method demonstrates excellent performance for the quantification of C.I. Acid Brown 75. The method's performance characteristics, including linearity, limit of detection (LOD), limit of quantification (LOQ), and recovery, are summarized in the table below. The data presented is representative of typical performance for the analysis of azo dyes in environmental samples.[8][9][10]

Table 1: Method Performance Characteristics

Parameter	Value
Linearity (R²)	>0.995
Limit of Detection (LOD)	0.02 - 1.35 ng/mL
Limit of Quantification (LOQ)	0.06 - 4.09 ng/mL
Recovery	81.8% - 114.1%

Protocols

1. Sample Preparation Protocol

• Sample Collection: Collect 500 mL of textile effluent in a clean glass bottle.

• Filtration: Filter the sample through a 0.45 µm glass fiber filter to remove suspended solids.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load 250 mL of the filtered effluent onto the conditioned SPE cartridge at a flow rate of 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Elution: Elute the analyte from the cartridge with 5 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[11]

• Reconstitution: Reconstitute the residue in 1 mL of the mobile phase (a mixture of water and acetonitrile).[12]

• Final Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to LC-MS/MS analysis.[7]

2. LC-MS/MS Protocol

• Liquid Chromatography Conditions:

  • Column: Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)[13]

  • Mobile Phase A: 5 mM Ammonium Acetate in Water[12]

  • Mobile Phase B: Acetonitrile:Water (9:1) with 5mM Ammonium Acetate[12]

  • Flow Rate: 0.3 mL/min[12]

  • Injection Volume: 5 µL[12]

  • Column Temperature: 40°C[12]

  • Gradient Elution:

    • 0-1 min: 5% B

    • 1-15 min: 5-90% B

    • 15-17 min: 98% B[14]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative[15]

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Nebulizing Gas Flow: 2.0 L/min[12]

  • Drying Gas Flow: 10.0 L/min[12]

  • Interface Temperature: 300°C[12]

  • DL Temperature: 250°C[12]

  • Heat Block Temperature: 400°C[12]

Table 2: MRM Transitions for C.I. Acid Brown 75

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
C.I. Acid Brown 75	To be determined	To be determined	To be determined
(Quantifier)
C.I. Acid Brown 75	To be determined	To be determined	To be determined
(Qualifier)

Note: The user should determine the optimal MRM transitions for C.I. Acid Brown 75 by infusing a standard solution of the analyte into the mass spectrometer.

Visualizations

Caption: A generalized workflow for the sample preparation of textile effluent for LC-MS/MS analysis.

Caption: The overall analytical workflow for the LC-MS/MS analysis.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 3. chembk.com [chembk.com]
• 4. guidechem.com [guidechem.com]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. waters.com [waters.com]
• 9. lcms.cz [lcms.cz]
• 10. Quantification of twenty pharmacologically active dyes in water samples using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. organomation.com [organomation.com]
• 12. an.shimadzu.com [an.shimadzu.com]
• 13. academic.oup.com [academic.oup.com]
• 14. agilent.com [agilent.com]
• 15. holcapek.upce.cz [holcapek.upce.cz]

Application Note: Quantitative Determination of C.I. Acid Brown 75 Concentration using UV-Vis Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Brown 75 is a synthetic azo dye used in various industrial applications, including textile and leather dyeing.[1] Accurate quantification of its concentration in solutions is crucial for process control, quality assurance, and environmental monitoring. Ultraviolet-Visible (UV-Vis) spectroscopy offers a simple, rapid, and cost-effective method for determining the concentration of chromophoric compounds like C.I. Acid Brown 75 in solution.[2] This technique relies on the principle of Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light passing through the solution. This application note provides a detailed protocol for the quantitative determination of C.I. Acid Brown 75 concentration using UV-Vis spectroscopy.

Principle

The concentration of C.I. Acid Brown 75 in an aqueous solution can be determined by measuring its absorbance at the wavelength of maximum absorbance (λmax). A calibration curve is first constructed by plotting the absorbance values of a series of standard solutions of known concentrations versus their respective concentrations. The concentration of an unknown sample can then be determined by measuring its absorbance and interpolating the value from the calibration curve.

Materials and Reagents

• C.I. Acid Brown 75 (CAS No. 8011-86-7)

• Deionized water (or appropriate solvent)

• Volumetric flasks (100 mL and 10 mL)

• Pipettes (various sizes)

• Beakers

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

Experimental Protocol

Determination of Wavelength of Maximum Absorbance (λmax)

• Prepare a stock solution: Accurately weigh a known amount of C.I. Acid Brown 75 powder and dissolve it in deionized water to prepare a stock solution of a suitable concentration (e.g., 100 mg/L).

• Prepare a working solution: Dilute the stock solution with deionized water to obtain a working solution with a concentration that gives an absorbance reading between 0.5 and 1.0 AU.

• Scan the spectrum:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up.

  • Set the wavelength range for scanning (e.g., 200-800 nm).

  • Use deionized water as a blank to zero the instrument.

  • Fill a quartz cuvette with the working solution of C.I. Acid Brown 75.

  • Place the cuvette in the spectrophotometer and record the absorption spectrum.

• Identify λmax: The wavelength at which the highest absorbance is observed is the λmax for C.I. Acid Brown 75. This wavelength should be used for all subsequent absorbance measurements.

Preparation of Standard Solutions

• From the 100 mg/L stock solution, prepare a series of standard solutions of C.I. Acid Brown 75 in 10 mL volumetric flasks. The concentrations should span the expected concentration range of the unknown sample (e.g., 1, 2, 5, 10, and 20 mg/L).

• Use the following formula for dilution: C1V1 = C2V2 , where:

  • C1 = Concentration of the stock solution

  • V1 = Volume of the stock solution to be taken

  • C2 = Desired concentration of the standard solution

  • V2 = Final volume of the standard solution

Generation of Calibration Curve

• Set the spectrophotometer to the predetermined λmax.

• Use deionized water to zero the instrument (blank).

• Measure the absorbance of each standard solution, starting from the lowest concentration to the highest.

• Record the absorbance values for each concentration.

• Plot a graph of absorbance (on the Y-axis) versus concentration (on the X-axis).

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value close to 1 indicates a good linearity.

Measurement of Unknown Sample

• If necessary, dilute the unknown sample with deionized water to ensure its absorbance falls within the range of the calibration curve.

• Measure the absorbance of the diluted unknown sample at the λmax.

• Calculate the concentration of the diluted unknown sample using the equation of the calibration curve.

• If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain the concentration of the original unknown sample.

Data Presentation

The quantitative data for the determination of C.I. Acid Brown 75 should be summarized in a structured table for easy comparison.

Parameter	Value
Wavelength of Maximum Absorbance (λmax)	To be determined experimentally
Linearity Range	e.g., 1 - 20 mg/L
Correlation Coefficient (R²)	e.g., > 0.99
Equation of the Calibration Curve	e.g., y = mx + c
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined

Experimental Workflow

Caption: Experimental workflow for the UV-Vis spectroscopic determination of C.I. Acid Brown 75.

Conclusion

This application note provides a comprehensive protocol for the quantitative determination of C.I. Acid Brown 75 concentration using UV-Vis spectroscopy. The method is straightforward, rapid, and reliable for routine analysis in various scientific and industrial settings. Accurate determination of the λmax is a critical first step for ensuring the sensitivity and accuracy of the measurements.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Note: Fourier Transform Infrared (FTIR) Spectroscopy for the Identification of Functional Groups in C.I. Acid Brown 75

Introduction

C.I. Acid Brown 75 is a synthetic trisazo dye used extensively in the textile and leather industries for coloring wool, polyamide fibers, and leather goods.[1][2][3] Its complex molecular structure, belonging to the trisazo class, contains a variety of functional groups that determine its color, solubility, and binding properties.[1][2] Fourier Transform Infrared (FTIR) spectroscopy is a powerful and non-destructive analytical technique ideal for identifying the characteristic functional groups within a molecule.[4][5] By measuring the absorption of infrared radiation at specific wavenumbers, a unique spectral fingerprint of the compound is generated. This application note provides a detailed protocol for the analysis of C.I. Acid Brown 75 using FTIR spectroscopy and outlines the expected absorption bands corresponding to its key functional groups.

Molecular Structure and Expected Functional Groups

C.I. Acid Brown 75 (CAS No: 8011-86-7) has the molecular formula C₂₈H₁₅N₉Na₂O₁₆S₂.[1][2] Its synthesis involves the diazotization and coupling of several aromatic compounds, including 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid), resorcinol, 2-Amino-4,6-dinitrophenol, and 4-Nitrobenzenamine.[2][6] Based on these precursors, the structure of C.I. Acid Brown 75 is expected to contain the following functional groups:

• Azo groups (-N=N-) : As a trisazo dye, this is the primary chromophore.

• Hydroxyl groups (-OH) : From the phenolic and naphtholic residues.

• Sulfonic acid groups (-SO₃⁻Na⁺) : Imparting water solubility.

• Nitro groups (-NO₂) : From the dinitrophenol and nitroaniline precursors.

• Amine groups (-NH) : Potentially present depending on the final structure, though primary amines are consumed during diazotization.

• Aromatic rings (C=C) : Multiple benzene and naphthalene ring systems form the backbone of the dye.

Quantitative Data: Expected FTIR Absorption Bands

The following table summarizes the expected wavenumber ranges for the key functional groups present in C.I. Acid Brown 75. These values are based on typical infrared absorption frequencies for organic molecules and azo dyes.[5][7][8]

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group Assignment
3600 - 3200 (Broad)	O-H Stretching	Hydroxyl (-OH), Adsorbed Water
3450 - 3300 (Broad)	N-H Stretching	Amine (-NH)
1620 - 1575	C=C Stretching	Aromatic Rings
1570 - 1500 & 1360-1300	N=O Asymmetric & Symmetric Stretch	Nitro (-NO₂)
1500 - 1400	N=N Stretching	Azo group (-N=N-)
1260 - 1150 & 1080-1000	S=O Asymmetric & Symmetric Stretch	Sulfonic Acid Salt (-SO₃⁻Na⁺)
1350 - 1200	C-O Stretching	Phenolic Hydroxyl
1300 - 1100	C-N Stretching	Aromatic Amine/Azo Linkage

Experimental Protocols

This section details two standard methods for the preparation and analysis of solid C.I. Acid Brown 75 powder using FTIR spectroscopy.

Method 1: Potassium Bromide (KBr) Pellet Method

This is a traditional method for obtaining high-quality spectra of solid samples.

Materials:

• C.I. Acid Brown 75 powder

• Spectroscopy-grade Potassium Bromide (KBr), desiccated

• Agate mortar and pestle

• Pellet press with die set

• FTIR Spectrometer

Procedure:

• Grinding: Weigh approximately 1-2 mg of C.I. Acid Brown 75 and 100-200 mg of dry KBr powder.[9]

• Mixing: Transfer both components to an agate mortar and grind thoroughly with the pestle until a fine, homogeneous powder is obtained.[10]

• Pellet Formation: Transfer the mixture into the pellet die. Place the die into a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent, or translucent pellet.[9]

• Background Spectrum: Ensure the sample compartment of the FTIR spectrometer is empty. Run a background scan to record the spectrum of the ambient atmosphere (H₂O, CO₂). This will be automatically subtracted from the sample spectrum.

• Sample Analysis: Place the KBr pellet into the sample holder in the spectrometer's beam path.

• Spectrum Acquisition: Acquire the FTIR spectrum over the desired range (e.g., 4000 - 400 cm⁻¹) with a suitable number of scans (e.g., 16 or 32) to ensure a good signal-to-noise ratio.[11]

Method 2: Attenuated Total Reflectance (ATR) Method

This method is rapid, requires minimal sample preparation, and is non-destructive.

Materials:

• C.I. Acid Brown 75 powder

• FTIR Spectrometer with an ATR accessory (e.g., with a diamond or germanium crystal)

• Spatula

Procedure:

• Background Spectrum: With the clean ATR crystal in place, run a background scan.

• Sample Application: Place a small amount of the C.I. Acid Brown 75 powder directly onto the surface of the ATR crystal using a spatula.[9]

• Applying Pressure: Use the instrument's pressure clamp to apply consistent pressure, ensuring firm contact between the sample powder and the ATR crystal.[9]

• Spectrum Acquisition: Acquire the FTIR spectrum over the desired range (e.g., 4000 - 400 cm⁻¹).

• Cleaning: After analysis, carefully clean the ATR crystal with a suitable solvent (e.g., isopropanol or ethanol) and a soft, non-abrasive wipe.

Visualizations

Caption: Experimental workflow for FTIR analysis of C.I. Acid Brown 75.

Caption: Relationship between functional groups and expected FTIR peaks.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 3. Cas 8011-86-7,Acid Brown 75 | lookchem [lookchem.com]
• 4. [PDF] Non-destructive FTIR analysis of mono azo dyes | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. scienceworldjournal.org [scienceworldjournal.org]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Electrochemical Degradation of C.I. Acid Brown 75

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the electrochemical degradation of C.I. Acid Brown 75, a trisazo dye. The methodology is based on established electrochemical oxidation techniques for azo dyes, offering a robust framework for laboratory-scale studies.

Introduction

C.I. Acid Brown 75 is a complex azo dye used in the textile and leather industries.[1] Due to its structure, it is resistant to conventional wastewater treatment methods. Electrochemical oxidation presents a promising advanced oxidation process (AOP) for the effective degradation of this pollutant.[2] This method relies on the generation of highly reactive hydroxyl radicals (•OH) at the anode surface, which non-selectively oxidize organic molecules, leading to their mineralization.[2][3]

Principle of Electrochemical Degradation

Electrochemical degradation of azo dyes can occur through direct and indirect oxidation pathways. In direct oxidation, the dye molecule is oxidized directly at the anode. In indirect oxidation, electrochemically generated species, such as hydroxyl radicals, chlorine, and hypochlorite ions, act as oxidizing agents.[4][5] The efficiency of the degradation process is influenced by several key parameters, including the electrode material, current density, pH of the electrolyte, and the nature of the supporting electrolyte.[6][7][8]

Experimental Protocol

This protocol outlines a laboratory-scale procedure for the electrochemical degradation of C.I. Acid Brown 75.

1. Materials and Reagents:

• C.I. Acid Brown 75 (CAS No. 8011-86-7)[1][9]

• Sodium sulfate (Na₂SO₄) or Sodium chloride (NaCl) (analytical grade) as supporting electrolyte

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

• Deionized water

• Electrochemical reactor (undivided cell)

• Anode: e.g., Ti/Ru₀.₃Ti₀.₇O₂ composite anode, Platinum (Pt), or Boron-Doped Diamond (BDD)[8]

• Cathode: e.g., Stainless steel or graphite[7][10]

• DC power supply

• Magnetic stirrer

• pH meter

• UV-Vis Spectrophotometer

• Total Organic Carbon (TOC) analyzer

2. Preparation of Dye Solution:

Prepare a stock solution of C.I. Acid Brown 75 by dissolving a known amount of the dye in deionized water. Prepare working solutions of the desired concentration (e.g., 180 mg/L) by diluting the stock solution.[8]

3. Electrochemical Degradation Procedure:

• Place a specific volume (e.g., 600 mL) of the prepared C.I. Acid Brown 75 solution into the electrochemical reactor.[8]

• Add the supporting electrolyte (e.g., 0.1 M Na₂SO₄ or NaCl) to the solution to ensure conductivity.[8]

• Adjust the initial pH of the solution to the desired value using dilute H₂SO₄ or NaOH.[8]

• Place the anode and cathode into the solution, ensuring they are parallel and at a fixed distance (e.g., 2 cm).[8]

• Connect the electrodes to the DC power supply.

• Turn on the magnetic stirrer to ensure continuous mixing of the solution (~400 rpm).[8]

• Apply a constant current density (e.g., 5-20 mA/cm²) to the system.[8]

• Collect samples at regular time intervals (e.g., every 15 or 30 minutes) for analysis.[10]

4. Analytical Methods:

• Decolorization Efficiency: Measure the absorbance of the samples at the maximum wavelength (λmax) of C.I. Acid Brown 75 using a UV-Vis spectrophotometer. The decolorization efficiency can be calculated using the following equation: Decolorization (%) = [(A₀ - Aₜ) / A₀] x 100 Where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

• Mineralization Efficiency: Determine the Total Organic Carbon (TOC) of the samples using a TOC analyzer. The mineralization efficiency can be calculated as: Mineralization (%) = [(TOC₀ - TOCₜ) / TOC₀] x 100 Where TOC₀ is the initial TOC and TOCₜ is the TOC at time t.[8]

Data Presentation

The following tables summarize the typical experimental conditions and their effects on the degradation of azo dyes, which can be adapted for C.I. Acid Brown 75.

Table 1: Key Operational Parameters for Electrochemical Degradation

Parameter	Range	Effect on Degradation Efficiency	Reference
Current Density	5 - 20 mA/cm²	Higher current density generally increases degradation rate but may decrease current efficiency.	[8]
Initial pH	3 - 10	The optimal pH depends on the electrode material and the nature of the dye. Acidic pH is often favorable.	[8]
Supporting Electrolyte	NaCl, Na₂SO₄	NaCl can enhance degradation due to the formation of active chlorine species, but may lead to the formation of chlorinated byproducts.	[8]
Electrolyte Concentration	0.05 - 0.2 M	Increasing concentration generally improves conductivity and degradation rate up to an optimal point.	[8]
Initial Dye Concentration	50 - 200 mg/L	Higher concentrations may require longer treatment times or higher current densities for complete degradation.	[8]

Table 2: Example of Degradation Efficiency under Optimized Conditions for a Similar Azo Dye (Acid Brown 98)

Parameter	Value	Reference
Anode	Ti/Ru₀.₃Ti₀.₇O₂	[8]
Cathode	Stainless Steel	[8]
Current Density	20 mA/cm²	[8]
Initial Dye Concentration	180 mg/L	[8]
Supporting Electrolyte	0.1 M NaCl	[8]
Initial pH	3	[8]
Electrolysis Time	60 min	[8]
TOC Removal	67%	[8]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the electrochemical degradation of C.I. Acid Brown 75.

Degradation Pathway Concept

Caption: Conceptual pathway for the electrochemical degradation of C.I. Acid Brown 75.

Conclusion

This application note provides a comprehensive protocol for the electrochemical degradation of C.I. Acid Brown 75. The successful implementation of this protocol will enable researchers to effectively study the degradation kinetics and mineralization of this persistent organic pollutant. The provided data tables and diagrams offer a clear framework for experimental design and data interpretation. It is important to note that the optimal conditions may vary depending on the specific experimental setup and should be determined empirically.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Electrochemical degradation of azo dye using granular activated carbon electrodes loaded with bimetallic oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India [colorantsgroup.com]
• 10. electrochemsci.org [electrochemsci.org]

Application Notes and Protocols: Adsorption Isotherm Studies of C.I. Acid Brown 75 on Activated Carbon

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting adsorption isotherm studies of the anionic dye C.I. Acid Brown 75 onto activated carbon. These guidelines are intended to assist researchers in the fields of environmental science, chemistry, and materials science in evaluating the efficacy of activated carbon as an adsorbent for dye removal from aqueous solutions.

Introduction

The discharge of colored effluents from various industries, including textiles, leather, and printing, poses a significant environmental threat. Acid dyes, such as C.I. Acid Brown 75, are particularly challenging to remove due to their complex aromatic structures and high solubility in water. Adsorption onto activated carbon is a widely employed and effective method for the removal of these dyes, owing to the high surface area and porous nature of the adsorbent.

This document outlines the experimental procedures for determining the adsorption capacity of activated carbon for C.I. Acid Brown 75 and for modeling the adsorption equilibrium using common isotherm models: Langmuir, Freundlich, and Temkin.

Experimental Protocols

A systematic experimental approach is crucial for obtaining reliable and reproducible data in adsorption studies. The following protocols detail the necessary steps from adsorbent preparation to data analysis.

Materials and Reagents

• Adsorbent: Activated carbon (commercial or prepared from a suitable precursor). If preparing, a detailed protocol for the preparation and activation process should be followed. For example, activated carbon can be prepared from biomass like Azolla Pinnate by carbonization at 350°C for three hours, followed by chemical activation with concentrated H₂SO₄ (1:3 ratio) for 24 hours, and then heating at 750°C for four hours.[1]

• Adsorbate: C.I. Acid Brown 75 dye.

• Reagents:

  • Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment.

  • Distilled or deionized water for solution preparation.

Preparation of Dye Stock Solution

A stock solution of C.I. Acid Brown 75 is prepared by accurately weighing a specific amount of the dye powder and dissolving it in a known volume of distilled water to achieve a concentration of 1000 mg/L.[2] Subsequent experimental solutions of desired concentrations are prepared by diluting the stock solution.

Batch Adsorption Experiments

Batch adsorption experiments are performed to investigate the effects of various parameters on dye removal and to determine the equilibrium data.

• Effect of Contact Time: To determine the equilibrium time, a fixed amount of activated carbon (e.g., 0.25 g) is added to a series of flasks containing a known volume (e.g., 25 mL) of C.I. Acid Brown 75 solution of a specific initial concentration.[3] The flasks are agitated at a constant speed (e.g., 150 rpm) in a rotary shaker.[3] Samples are withdrawn at different time intervals, and the residual dye concentration is measured. The time at which the concentration becomes constant is considered the equilibrium time.

• Effect of pH: The effect of pH on dye adsorption is studied by adjusting the initial pH of the dye solutions over a desired range (e.g., 2-12) using HCl or NaOH.[4] A fixed amount of adsorbent is added to each flask, and the mixture is agitated for the predetermined equilibrium time.

• Effect of Adsorbent Dosage: The influence of the adsorbent dose is investigated by varying the amount of activated carbon (e.g., 0.05-0.4 g) added to a fixed volume and concentration of the dye solution.[3][5] The flasks are agitated until equilibrium is reached.

• Effect of Initial Dye Concentration (for Isotherm Studies): To generate data for isotherm modeling, experiments are conducted with varying initial concentrations of C.I. Acid Brown 75 (e.g., 30-250 mg/L) while keeping the adsorbent dosage, pH, and temperature constant.[2] The mixtures are agitated for the equilibrium time.

Analysis of Dye Concentration

The concentration of C.I. Acid Brown 75 in the solutions before and after adsorption is determined using a UV-Visible spectrophotometer at the wavelength of maximum absorbance (λmax) of the dye. A calibration curve is first established by measuring the absorbance of a series of standard dye solutions of known concentrations.

The amount of dye adsorbed per unit mass of activated carbon at equilibrium (qe, mg/g) is calculated using the following equation:

qe = (​C0​−Ce)​ V / m

where:

• C0​ is the initial dye concentration (mg/L)

• Ce is the equilibrium dye concentration (mg/L)

• V is the volume of the dye solution (L)

• m is the mass of the adsorbent (g)

Data Presentation: Adsorption Isotherm Models

The equilibrium data obtained from the batch experiments are fitted to various isotherm models to describe the adsorption process. The Langmuir, Freundlich, and Temkin models are commonly used.

Table 1: Adsorption Isotherm Model Equations and Parameters

Isotherm Model	Linear Form	Parameters	Interpretation
Langmuir	Ce/qe = 1/(KLqm) + Ce/qm	qm (mg/g): Maximum monolayer adsorption capacityKL (L/mg): Langmuir constant related to the energy of adsorption	Assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites.[6][7]
Freundlich	log qe = log KF + (1/n) log Ce	KF ((mg/g)(L/mg)¹ᐟⁿ): Freundlich constant related to adsorption capacityn: Adsorption intensity	Describes multilayer adsorption on a heterogeneous surface with non-uniform distribution of adsorption heat.[8][9]
Temkin	qe = B ln A + B ln Ce	B = RT/bT: Temkin constant related to the heat of adsorption (J/mol)A (L/g): Temkin isotherm constant	Considers the effect of indirect adsorbate-adsorbate interactions on the adsorption process.[10][11]

Table 2: Hypothetical Quantitative Data for Adsorption of C.I. Acid Brown 75 onto Activated Carbon

Isotherm Model	Parameter	Value
Langmuir	qm (mg/g)	150.8
KL (L/mg)	0.085
R²	0.992
Freundlich	KF ((mg/g)(L/mg)¹ᐟⁿ)	18.2
n	2.5
R²	0.978
Temkin	A (L/g)	1.2
B (J/mol)	25.4
R²	0.965

Note: The values in Table 2 are hypothetical and for illustrative purposes. Actual values must be determined from experimental data.

Visualization of Experimental Workflow and Isotherm Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the conceptual relationship between the adsorption isotherm models.

Caption: Experimental workflow for adsorption isotherm studies.

Caption: Relationship between adsorption process and isotherm models.

Conclusion

The protocols and guidelines presented in this document provide a comprehensive framework for conducting adsorption isotherm studies of C.I. Acid Brown 75 on activated carbon. By following these procedures, researchers can obtain valuable data on the adsorption capacity and mechanism, which is essential for the design and optimization of wastewater treatment processes. The application of isotherm models allows for a quantitative comparison of the performance of different activated carbons and a deeper understanding of the adsorbent-adsorbate interactions.

References

• 1. journal.gnest.org [journal.gnest.org]
• 2. epe.pwr.edu.pl [epe.pwr.edu.pl]
• 3. ukm.my [ukm.my]
• 4. researchgate.net [researchgate.net]
• 5. jmaterenvironsci.com [jmaterenvironsci.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Freundlich Adsorption Isotherm Model [ebrary.net]
• 9. youtube.com [youtube.com]
• 10. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 11. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Using C.I. Acid Brown 75 as a Model Pollutant in Wastewater Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

C.I. Acid Brown 75 is a trisazo dye commonly used in the leather and textile industries. Due to its complex aromatic structure, it is resistant to conventional wastewater treatment methods, making it an excellent model pollutant for research and development of advanced treatment technologies. These application notes provide detailed protocols and comparative data for the removal of C.I. Acid Brown 75 from synthetic wastewater using various methods, including adsorption and advanced oxidation processes (AOPs).

Data Presentation

The following tables summarize quantitative data for the removal of C.I. Acid Brown 75 and similar acid brown dyes using different treatment technologies. This data is compiled from various research findings to provide a comparative overview of their efficiencies.

Table 1: Adsorption-Based Removal of C.I. Acid Brown 75

Adsorbent Material	Initial Dye Concentration (mg/L)	Adsorbent Dose (g/L)	pH	Contact Time (h)	Removal Efficiency (%)	Adsorption Capacity (mg/g)	Reference
Surfactant-Modified Fly Ash Granules	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	55.3	[1]
Coffee Spent Supported Fe-Al-Zr Composite	Varied	1	5.6	2	57.1 - 96.3	Not Specified	[2]
Unmodified Fly Ash Granules	Not Specified	Not Specified	Not Specified	Not Specified	Low	Not Specified	[1]

Table 2: Advanced Oxidation Process (AOP) Performance for Acid Brown Dyes (Proxy Data)

Treatment Process	Dye (Proxy)	Initial Dye Concentration (mg/L)	Reagent Dosages	pH	Reaction Time (min)	Removal/Degradation Efficiency (%)	Reference
Ultrasound/Fenton-Like	Acid Brown 348	50	Fly Ash = 2.5 g/L, H₂O₂ = 5.0 mM	2.5	140	96	[3]
Ultrasound/H₂O₂/H₂SO₄/Fe(II)	Acid Brown 83	125	H₂O₂/Fe(II) Molar Ratio = 10:1	Acidic	Not Specified	95	[4]
Anodic Oxidation	Acid Brown	Not Specified	Not Specified	5.5	40	100 (Color Removal)	[5]

Experimental Protocols

Preparation of Synthetic Wastewater with C.I. Acid Brown 75

This protocol outlines the preparation of a stock solution and subsequent dilutions to create synthetic wastewater containing C.I. Acid Brown 75.

Materials:

• C.I. Acid Brown 75 (CAS No. 8011-86-7)

• Deionized (DI) water

• Volumetric flasks

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Stock Solution (1 g/L):

  • Accurately weigh 1.0 g of C.I. Acid Brown 75 powder.

  • Dissolve the dye in approximately 800 mL of DI water in a 1 L volumetric flask.

  • Place the flask on a magnetic stirrer and stir until the dye is completely dissolved.

  • Once dissolved, add DI water to the 1 L mark.

  • Store the stock solution in a dark, cool place.

• Working Solutions:

  • Prepare working solutions of desired concentrations (e.g., 50 mg/L, 100 mg/L) by diluting the stock solution with DI water. For example, to prepare 1 L of a 50 mg/L solution, pipette 50 mL of the 1 g/L stock solution into a 1 L volumetric flask and fill to the mark with DI water.

Fig 1. Workflow for synthetic wastewater preparation.

Adsorption Studies

This protocol describes a batch adsorption experiment to evaluate the removal of C.I. Acid Brown 75 by an adsorbent.

Materials:

• Synthetic wastewater containing C.I. Acid Brown 75

• Adsorbent material (e.g., activated carbon, modified fly ash)

• Conical flasks

• Orbital shaker

• pH meter

• Spectrophotometer

• Centrifuge or filtration apparatus

Procedure:

• Experiment Setup:

  • Add a known amount of adsorbent (e.g., 0.1 g) to a series of conical flasks.

  • Add a fixed volume (e.g., 100 mL) of the synthetic wastewater with a known initial dye concentration to each flask.

• pH Adjustment:

  • Adjust the initial pH of the solutions to the desired value using dilute HCl or NaOH.

• Adsorption Process:

  • Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 150 rpm) and temperature for a predetermined time.

• Sample Analysis:

  • At regular time intervals, withdraw samples from the flasks.

  • Separate the adsorbent from the solution by centrifugation or filtration.

  • Measure the final concentration of C.I. Acid Brown 75 in the supernatant using a spectrophotometer at its maximum absorbance wavelength.

• Calculations:

  • Calculate the removal efficiency (%) and the adsorption capacity (qₑ, mg/g).

Fig 2. Experimental workflow for adsorption studies.

Photocatalytic Degradation

This protocol provides a general method for the photocatalytic degradation of C.I. Acid Brown 75 using a semiconductor photocatalyst like TiO₂.

Materials:

• Synthetic wastewater containing C.I. Acid Brown 75

• Photocatalyst (e.g., TiO₂)

• Photoreactor with a UV or visible light source

• Magnetic stirrer and stir bar

• pH meter

• Spectrophotometer

• Syringe filters

Procedure:

• Catalyst Suspension:

  • Disperse a specific amount of photocatalyst (e.g., 1 g/L) in the synthetic wastewater.

• Adsorption-Desorption Equilibrium:

  • Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the dye and the catalyst surface.

• Photocatalytic Reaction:

  • Turn on the light source to initiate the photocatalytic reaction.

  • Continue stirring the suspension throughout the experiment.

• Sample Collection and Analysis:

  • Withdraw aliquots at regular time intervals.

  • Immediately filter the samples through a syringe filter to remove the catalyst particles.

  • Measure the concentration of C.I. Acid Brown 75 in the filtrate using a spectrophotometer.

Fig 3. Protocol for photocatalytic degradation.

Fenton and Photo-Fenton Oxidation

This protocol details the degradation of C.I. Acid Brown 75 using the Fenton and photo-Fenton processes.

Materials:

• Synthetic wastewater containing C.I. Acid Brown 75

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Hydrogen peroxide (H₂O₂)

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

• Beakers

• Magnetic stirrer and stir bar

• UV lamp (for photo-Fenton)

• Spectrophotometer

Procedure:

• pH Adjustment:

  • Adjust the pH of the dye solution to the optimal range for the Fenton reaction (typically pH 2.5-3.5) using H₂SO₄.

• Fenton's Reagent Addition:

  • Add a predetermined amount of FeSO₄·7H₂O to the solution and stir until dissolved.

  • Initiate the reaction by adding the required amount of H₂O₂.

• Photo-Fenton (if applicable):

  • For the photo-Fenton process, irradiate the solution with a UV lamp after the addition of Fenton's reagents.

• Reaction and Sampling:

  • Allow the reaction to proceed for a set time, taking samples at regular intervals.

  • Quench the reaction in the samples by adding NaOH to raise the pH.

• Analysis:

  • Measure the residual concentration of C.I. Acid Brown 75 in the samples using a spectrophotometer.

Fig 4. Logical relationship of Fenton and Photo-Fenton processes.

Ozonation

This protocol provides a general procedure for the ozonation of C.I. Acid Brown 75.

Materials:

• Synthetic wastewater containing C.I. Acid Brown 75

• Ozone generator

• Gas bubbling reactor

• Off-gas ozone destructor

• pH meter

• Spectrophotometer

Procedure:

• Reactor Setup:

  • Fill the gas bubbling reactor with a known volume of the synthetic wastewater.

• pH Adjustment:

  • Adjust the initial pH of the solution as required.

• Ozonation:

  • Start bubbling ozone gas through the solution at a constant flow rate.

  • Ensure the off-gas is passed through an ozone destructor.

• Sampling and Analysis:

  • Collect samples at regular time intervals.

  • Immediately analyze the samples for the remaining concentration of C.I. Acid Brown 75 using a spectrophotometer.

Disclaimer: The quantitative data presented in these tables are based on available literature and may include data from similar "Acid Brown" dyes as proxies for C.I. Acid Brown 75 where specific data was not available. Experimental results can vary based on specific conditions, and it is recommended to perform optimization studies for each application. The provided protocols are intended as a general guide and should be adapted to specific laboratory conditions and safety procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journal.gnest.org [journal.gnest.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Laboratory-Scale Wool Dyeing with C.I. Acid Brown 75

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for the laboratory-scale dyeing of wool fibers with C.I. Acid Brown 75. The protocols cover the dyeing process, evaluation of dye exhaustion, and assessment of color fastness properties. The information is intended to provide a standardized methodology for reproducible experimental results.

Overview of C.I. Acid Brown 75

C.I. Acid Brown 75 is a polyazo acid dye known for its application in dyeing protein fibers such as wool and silk, as well as polyamides like nylon.[1][2][3] It produces a reddish-brown hue and is valued for its good dyeing properties and fastness.[1][4] The dye is an anionic molecule that forms ionic bonds with the protonated amino groups of the wool fiber in an acidic medium.[5]

Chemical Properties:

Property	Value
C.I. Name	Acid Brown 75
C.I. Number	34905
Chemical Class	Polyazo
Appearance	Dark Brown Powder
Solubility in water @ 90°C	90 - 100 g/L
pH of 1% Solution	7 - 9

Experimental Protocols

Materials and Equipment

• Wool Fabric: Scoured and bleached 100% wool fabric.

• Dye: C.I. Acid Brown 75 (powder).

• Auxiliary Chemicals:

  • Acetic Acid (CH₃COOH), glacial

  • Sodium Sulfate (Na₂SO₄), anhydrous (Glauber's salt)

• Equipment:

  • Laboratory-scale dyeing machine (e.g., shaking water bath, glycerin bath with beakers)

  • Beakers and graduated cylinders

  • Pipettes

  • pH meter

  • Stirring rods

  • Heating plate with magnetic stirrer

  • Spectrophotometer for colorimetric measurements

  • Standard laboratory glassware

Pre-treatment of Wool Fabric

Prior to dyeing, it is essential to prepare the wool fabric to ensure uniform dye uptake.

• Scouring: The wool fabric is washed in a solution containing 0.8% non-ionic detergent at 60°C for 1 hour with a liquor ratio of 30:1.[6] This process removes natural fats, waxes, and other impurities. After scouring, the fabric is thoroughly rinsed with tap water and then with distilled water.

• Bleaching (Optional): For pale shades or to achieve a brighter color, the scoured wool can be bleached. A typical recipe involves immersing the fabric in a solution containing 30% hydrogen peroxide and 10% magnesium sulfate.[6] The fabric is then rinsed thoroughly and dried.

Dyeing Procedure

This protocol is based on a 2% on weight of fiber (owf) dye concentration.

• Dye Bath Preparation:

  • Calculate the required amount of dye, water, and auxiliary chemicals based on the weight of the wool fabric and the desired liquor ratio. A typical laboratory liquor ratio is 40:1.

  • For a 10-gram wool sample at a 40:1 liquor ratio, the total volume of the dyebath will be 400 mL.

  • The required amount of C.I. Acid Brown 75 for a 2% owf shade on a 10-gram sample is 0.2 grams.

  • Dissolve the dye powder in a small amount of hot distilled water before adding it to the main dyebath.

• Dyeing Process:

  • Set the dyebath at an initial temperature of 40°C.

  • Add the required amount of Sodium Sulfate (e.g., 10% owf) to the dyebath and stir until dissolved. Sodium sulfate acts as a leveling agent, promoting even dye distribution.

  • Adjust the pH of the dyebath to 4.5-5.5 using a dilute solution of acetic acid.

  • Introduce the pre-wetted wool fabric into the dyebath.

  • Raise the temperature of the dyebath to the boiling point (approximately 98°C) at a rate of 2°C per minute.

  • Maintain the dyeing at this temperature for 60 minutes, with continuous gentle agitation to ensure even dyeing.

  • After 60 minutes, allow the dyebath to cool down gradually to about 60°C.

• Post-Dyeing Treatment:

  • Remove the dyed fabric from the dyebath and rinse it with cold water until the water runs clear.

  • Perform a soaping treatment to remove any unfixed dye from the fabric surface. Wash the fabric in a 2 g/L non-ionic detergent solution at 50°C for 15 minutes.

  • Rinse the fabric thoroughly with cold water.

  • Squeeze the excess water from the fabric and allow it to air dry.

Data Presentation

Dyeing Parameters

Parameter	Value
Dye Concentration	2% on weight of fiber (owf)
Liquor Ratio	40:1
pH	4.5 - 5.5
Sodium Sulfate (Glauber's Salt)	10% owf
Initial Temperature	40°C
Dyeing Temperature	98°C
Dyeing Time	60 minutes

Color Fastness Properties of C.I. Acid Brown 75 on Wool

The following table summarizes the typical color fastness ratings for wool dyed with C.I. Acid Brown 75. The ratings are based on a scale of 1 to 5, where 5 indicates the highest fastness.

Fastness Test	Rating
Light Fastness	4-5
Washing Fastness	2-3
Rubbing Fastness (Dry)	4-5
Rubbing Fastness (Wet)	4
Perspiration Fastness (Acidic)	4
Perspiration Fastness (Alkaline)	4

(Data synthesized from available product information)

Representative Colorimetric and Dye Uptake Data

The following tables provide a template for presenting colorimetric (CIELAB) and dye exhaustion/fixation data. Actual values should be determined experimentally.

Table 3.1: CIELAB Color Coordinates (Representative)

Sample	L	a	b	C	h°
Undyed Wool	85.10	0.25	10.50	10.51	88.65
Wool dyed with 2% C.I. Acid Brown 75	45.30	25.60	20.80	32.98	39.10

Table 3.2: Dye Exhaustion and Fixation (Representative)

Dye Concentration (% owf)	% Exhaustion	% Fixation
2%	92%	85%

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for wool dyeing.

Time-Temperature Profile

Caption: Time-temperature profile for dyeing.

Dye-Fiber Interaction Mechanism

Caption: Mechanism of acid dye binding to wool.

References

• 1. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India [colorantsgroup.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Cas 8011-86-7,Acid Brown 75 | lookchem [lookchem.com]
• 4. echemi.com [echemi.com]
• 5. Influence of Auxiliaries in Dyeing of Wool with Acid Dyes [article.sapub.org]
• 6. iosrjournals.org [iosrjournals.org]

Application Notes and Protocols: C.I. Acid Brown 75 for Polyamide Fiber Dyeing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of C.I. Acid Brown 75 for dyeing polyamide fibers, such as Nylon 6 and Nylon 6,6. The protocols outlined below are based on established principles of acid dyeing and specific data available for this dye.

Introduction

C.I. Acid Brown 75 is a trisazo acid dye widely used in the textile industry for coloring protein fibers like wool and synthetic polyamides.[1][2] Its application to polyamide fibers results in a dark red-light brown hue.[1] The dyeing mechanism relies on the formation of ionic bonds between the anionic sulfonic acid groups of the dye and the protonated amino end groups of the polyamide fiber under acidic conditions.[3] Careful control of dyeing parameters such as pH, temperature, and the use of appropriate auxiliaries is crucial for achieving level and fast dyeing.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the application of C.I. Acid Brown 75 in polyamide fiber dyeing.

Table 1: C.I. Acid Brown 75 Properties

Property	Value	Reference
C.I. Name	Acid Brown 75	[1]
C.I. Number	34905	[1]
CAS Number	8011-86-7	[1]
Molecular Structure	Trisazo	[1]
Application	Wool, Polyamide Fiber, Leather	[1][2]

Table 2: Recommended Dyeing Parameters for Polyamide Fibers

Parameter	Recommended Value	Reference
Dye Concentration (% owf*)	0.5 - 4.0%	[4]
Liquor Ratio	1:10 - 1:20	[5][6]
pH	4.0 - 6.0	[7][8]
Dyeing Temperature	95 - 100°C	[5]
Dyeing Time at Top Temp.	30 - 60 minutes	[5][7]

*% owf: on the weight of fiber

Table 3: Fastness Properties of C.I. Acid Brown 75 on Polyamide

Fastness Test	Rating (Scale 1-5)	Reference
Light Fastness	4 - 5	[9]
Washing Fastness	2 - 3 (can be improved with after-treatment)	[9]
Perspiration Fastness	4 - 5

Experimental Protocols

Materials and Reagents

• Polyamide 6 or Polyamide 6,6 fabric

• C.I. Acid Brown 75

• Acetic Acid (or formic acid/ammonium sulfate) for pH adjustment

• Leveling agent (anionic or non-ionic type recommended for acid dyes on polyamide)

• Sodium Acetate (as a buffering agent)

• Non-ionic detergent

• Distilled water

Dyeing Procedure

This protocol is a general guideline and may require optimization based on the specific shade desired and the type of polyamide fiber being used.

• Preparation of the Dyebath:

  • Calculate the required amount of C.I. Acid Brown 75, leveling agent, and acetic acid based on the weight of the polyamide fabric and the desired shade depth (see Table 4 for a sample recipe).

  • In a dyeing vessel, add the required amount of distilled water to achieve the desired liquor ratio (e.g., 1:15).

  • Add the leveling agent to the water and stir until dissolved.

  • Separately dissolve the calculated amount of C.I. Acid Brown 75 in a small amount of hot water and then add it to the dyebath.

  • Adjust the pH of the dyebath to the desired value (e.g., pH 5.0) using acetic acid and sodium acetate as a buffer.

• Dyeing Cycle:

  • Introduce the pre-wetted polyamide fabric into the dyebath at a starting temperature of 40°C.

  • Raise the temperature of the dyebath to 98°C at a rate of 1.5°C per minute.

  • Hold the temperature at 98°C for 45-60 minutes, ensuring the fabric is fully immersed and agitated.

  • After the dyeing time, cool the dyebath down to 70°C.

• Rinsing and After-treatment:

  • Remove the dyed fabric from the dyebath and rinse thoroughly with cold water.

  • To improve wet fastness, an after-treatment with a cationic fixing agent can be performed according to the manufacturer's instructions.

  • Wash the fabric with a 1 g/L solution of non-ionic detergent at 60-70°C for 15 minutes.[3]

  • Rinse the fabric again with cold water until the water runs clear.

  • Dry the dyed fabric.

Table 4: Sample Dyeing Recipe for a 2% Shade

Component	Concentration
C.I. Acid Brown 75	2% (owf)
Leveling Agent	1 g/L
Acetic Acid (80%)	to achieve pH 5.0
Sodium Acetate	to buffer pH 5.0
Liquor Ratio	1:15

Fastness Testing Protocols

• Standard: ISO 105-C06 or AATCC 61

• Procedure: A specimen of the dyed fabric, in contact with a multi-fiber strip, is agitated in a soap solution under specified conditions of time and temperature. The change in color of the specimen and the staining of the multi-fiber strip are assessed using grey scales.

• Standard: ISO 105-B02 or AATCC 16

• Procedure: The dyed fabric specimen is exposed to a controlled artificial light source (Xenon arc lamp) that simulates natural sunlight. The change in color is evaluated by comparing the exposed specimen with unexposed fabric and with a set of blue wool standards.

• Standard: ISO 105-X12 or AATCC 8

• Procedure: The dyed fabric is rubbed with a standard white cotton cloth under specified pressure for a set number of cycles. The test is performed under both dry and wet conditions. The amount of color transferred to the white cloth is assessed using a grey scale for staining.

Diagrams

Dyeing Mechanism of Acid Dyes on Polyamide

Caption: Ionic bonding of acid dye to polyamide fiber.

Experimental Workflow for Polyamide Dyeing

Caption: Polyamide dyeing and finishing workflow.

pH Control Logic in Acid Dyeing

Caption: pH influence on acid dye uptake by polyamide.

References

• 1. Dharma Acid Dyes Instructions [dharmatrading.com]
• 2. textilelearner.net [textilelearner.net]
• 3. INSTRUCTIONS - ACID DYES [gsdye.com]
• 4. textilestudycenter.com [textilestudycenter.com]
• 5. scribd.com [scribd.com]
• 6. sarex.com [sarex.com]
• 7. scribd.com [scribd.com]
• 8. derunnylon.com [derunnylon.com]
• 9. US3765839A - Process for improving the wet fastness properties of dyeings on polyamide fibre material - Google Patents [patents.google.com]

Application Notes: C.I. Acid Brown 75 as a Staining Agent in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Brown 75, a trisazo anionic dye, is a synthetic colorant traditionally utilized in the textile and leather industries for dyeing materials such as wool, polyamide, and paper.[1][2] Its chemical structure, characterized by multiple azo bonds (-N=N-), places it within the broad category of azo dyes.[1] While azo dyes are a diverse class of compounds with some members being widely used in biological staining, there is currently a notable lack of documented applications or established protocols for the specific use of C.I. Acid Brown 75 as a staining agent in microscopy for biological tissues.

These application notes aim to provide a comprehensive overview of the known properties of C.I. Acid Brown 75 and to present a generalized, exploratory protocol for its potential application in histological staining. The provided methodologies are based on the general principles of acidic dye staining and would require significant optimization and validation for any specific research application.

Chemical and Physical Properties

A summary of the key properties of C.I. Acid Brown 75 is presented in Table 1. Understanding these characteristics is essential when considering its potential as a biological stain.

Property	Value	Reference
C.I. Name	Acid Brown 75	[3]
C.I. Number	34905	[3]
CAS Number	8011-86-7	[4]
Molecular Formula	C₂₈H₁₅N₉Na₂O₁₆S₂	[1]
Molecular Weight	843.58 g/mol	[1]
Appearance	Dark red-brown powder	[4]
Solubility	Water-soluble	[4]

Principle of Staining (Hypothetical)

As an acidic dye, C.I. Acid Brown 75 carries a negative charge. In a biological context, acidic dyes typically bind to cationic (positively charged) components of cells and tissues, such as proteins in the cytoplasm and connective tissue fibers (e.g., collagen). The staining mechanism is primarily based on electrostatic interactions between the anionic dye molecules and the protonated amino groups of proteins at an acidic pH.

The logical workflow for evaluating a novel acidic dye like C.I. Acid Brown 75 for histological staining is outlined below.

References

• 1. Azo dye | Synthesis, Applications, Dyeing | Britannica [britannica.com]
• 2. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of C.I. Acid Brown 75 Using Advanced Biosensing Technologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Brown 75 is a monoazo dye utilized in various industrial applications, including textile dyeing and biological staining. Its potential environmental persistence and impact necessitate sensitive and selective detection methods. These application notes provide detailed protocols for the development and application of three distinct biosensor platforms for the detection of C.I. Acid Brown 75: an enzyme-based electrochemical biosensor, an aptamer-based fluorescent biosensor, and a molecularly imprinted polymer (MIP)-based colorimetric biosensor. Each section includes detailed experimental procedures, data presentation in tabular format for easy comparison of key performance metrics, and visualizations of the underlying principles and workflows.

Enzyme-Based Electrochemical Biosensor for C.I. Acid Brown 75 Detection

This protocol details the fabrication and operation of a laccase-based amperometric biosensor for the detection of C.I. Acid Brown 75. Laccase is a multi-copper oxidase enzyme that can catalyze the oxidation of phenolic compounds, including phenolic azo dyes.[1][2] The electrochemical reduction of the enzymatic reaction product is monitored to quantify the analyte.

Experimental Protocol: Laccase Biosensor Fabrication and Analysis

1. Electrode Preparation:

• A glassy carbon electrode (GCE) is polished with 0.3 and 0.05 µm alumina slurry on a polishing cloth, followed by rinsing with deionized water and sonication in ethanol and water for 5 minutes each to ensure a clean surface.

• The electrode is then dried under a gentle stream of nitrogen.

2. Nanocomposite Preparation and Electrode Modification:

• A stable aqueous dispersion of graphene oxide (GO) and polyaniline (PANI) is prepared.

• The GCE is modified by drop-casting a small volume (typically 5 µL) of the GO/PANI nanocomposite solution onto its surface and allowing it to dry at room temperature.[3]

3. Enzyme Immobilization:

• Laccase from Trametes versicolor is immobilized on the modified electrode surface.[4]

• A solution of laccase is prepared in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 7.0).

• A cross-linking agent, such as glutaraldehyde, is often used to form covalent bonds between the enzyme and the electrode surface, ensuring stability.[5] A common method involves incubating the electrode in a solution containing both laccase and glutaraldehyde.

4. Electrochemical Measurement:

• Electrochemical measurements are performed using a three-electrode system with the modified GCE as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• The biosensor is immersed in a buffer solution (e.g., 0.1 M phosphate buffer, pH 5.0) containing varying concentrations of C.I. Acid Brown 75.

• Amperometric detection is carried out at a constant potential (e.g., -0.2 V vs. Ag/AgCl) to monitor the reduction current of the enzymatically generated products.[4] The resulting current is proportional to the concentration of the azo dye.

Data Presentation: Performance of Enzyme-Based Biosensors for Phenolic Azo Dyes

Parameter	Laccase-Based Biosensor	Tyrosinase-Based Biosensor	Horseradish Peroxidase (HRP)-Based Biosensor
Linear Range	0.1 - 200 µM[6]	0.2 - 270 µM[7]	0.06 - 10 µM[8]
Detection Limit	240 nM[6]	0.1 µM[7]	0.02 µM[8]
Response Time	~120-140 seconds[9]	< 10 seconds	~0.5 seconds[10]
Optimal pH	5.0 - 6.0[9]	6.8 - 7.5[11][12]	7.0[10]
Stability	Retains activity for over 3 months[9]	Retains 74% sensitivity after 12h at 40°C[13]	Stable for 4 hours of continuous use[10]

Note: Data presented is for phenolic compounds and related azo dyes and serves as a reference for the expected performance for C.I. Acid Brown 75.

Visualization: Laccase Biosensor Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Design and Fabrication of Laccase Enzyme Biosensor Based on Graphene Oxide and Polyaniline for the Measurement of Dephostatin - Journal of Mazandaran University of Medical Sciences [jmums.mazums.ac.ir]
• 4. Fabrication of a New, Low-Cost, and Environment-Friendly Laccase-Based Biosensor by Electrospray Immobilization with Unprecedented Reuse and Storage Performances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. The Investigation of Electrochemistry Behaviors of Tyrosinase Based on Directly-Electrodeposited Grapheneon Choline-Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Laccase Biosensor: Green Technique for Quantification of Phenols in Wastewater (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 10. Amperometric biosensor based on horseradish peroxidase for biogenic amine determinations in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Catalysis-based specific detection and inhibition of tyrosinase and their application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Tyrosinase-immobilized CNT based biosensor for highly-sensitive detection of phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

C.I. Acid Brown 75: A Versatile Molecular Probe for Elucidating Biomolecular Interactions

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Brown 75, a trisazo dye, holds significant potential as a molecular probe in a variety of binding studies. Its rich chromophoric structure and potential for environmentally sensitive fluorescence make it a valuable tool for investigating interactions with biomolecules such as proteins and nucleic acids. This document provides detailed application notes and experimental protocols for utilizing C.I. Acid Brown 75 to characterize binding events, offering insights into binding affinity, conformational changes, and the nature of molecular interactions. While specific studies on C.I. Acid Brown 75 as a molecular probe are not extensively documented, the principles and protocols outlined here are based on established methodologies for similar dye molecules and provide a robust framework for its application in binding studies.

Physicochemical Properties and Spectral Characteristics

A thorough understanding of the physicochemical and spectral properties of C.I. Acid Brown 75 is fundamental to its application as a molecular probe.

Property	Value	Reference
C.I. Name	Acid Brown 75	-
CAS Number	8011-86-7	-
Molecular Formula	C₂₈H₁₅N₉Na₂O₁₆S₂	World Dye Variety
Molecular Weight	843.58 g/mol	World Dye Variety
Class	Trisazo Dye	World Dye Variety
Appearance	Dark red-light brown powder	-
Solubility	Water soluble	-
Absorption Maxima (λmax)	Dependent on solvent and binding state	General knowledge
Fluorescence Properties	Potential for environmentally sensitive emission	General knowledge

Principle of Application

The utility of C.I. Acid Brown 75 as a molecular probe stems from the changes in its spectral properties upon binding to a target biomolecule. These changes can manifest as:

• Shifts in the absorption maximum (λmax): Binding to a protein or nucleic acid can alter the electronic environment of the dye, leading to either a hypsochromic (blue) or bathochromic (red) shift in its absorption spectrum.

• Changes in molar absorptivity: An increase (hyperchromism) or decrease (hypochromism) in the intensity of absorption can indicate binding.

• Fluorescence quenching or enhancement: The intrinsic fluorescence of a protein (e.g., from tryptophan residues) may be quenched upon binding of the dye. Conversely, the dye's own fluorescence may be enhanced or quenched in the bound state.

• Induced Circular Dichroism (CD) signals: When an achiral dye like C.I. Acid Brown 75 binds to a chiral biomolecule, it can exhibit an induced CD spectrum, providing information about the binding site's stereochemistry.[1]

These spectral changes can be monitored to quantify the binding parameters and elucidate the mechanism of interaction.

Application in Binding Studies

C.I. Acid Brown 75 can be employed in a range of binding studies to investigate:

• Protein-small molecule interactions: Characterizing the binding of potential drug candidates to target proteins.

• Protein folding and conformational changes: Probing the exposure of hydrophobic sites during protein unfolding or conformational transitions.

• Nucleic acid-ligand interactions: Investigating the binding of small molecules to DNA or RNA, including groove binding and intercalation.

Experimental Protocols

The following are detailed protocols for key experiments utilizing C.I. Acid Brown 75 as a molecular probe.

Spectrophotometric Titration for Binding Affinity Determination

This protocol describes how to determine the binding constant (Ka) and stoichiometry of binding (n) for the interaction of C.I. Acid Brown 75 with a protein using UV-Visible spectrophotometry.

Materials:

• C.I. Acid Brown 75 stock solution (e.g., 1 mM in appropriate buffer)

• Purified protein stock solution of known concentration (e.g., 100 µM in the same buffer)

• Assay buffer (e.g., phosphate-buffered saline, pH 7.4)

• UV-Visible spectrophotometer

• Cuvettes (1 cm path length)

Protocol:

• Prepare a series of solutions with a constant concentration of the protein and varying concentrations of C.I. Acid Brown 75.

• Alternatively, and often preferably, keep the concentration of the dye constant and titrate with increasing concentrations of the protein.

• For each solution, record the UV-Visible absorption spectrum over a relevant wavelength range (e.g., 300-700 nm).

• Correct the spectra for any absorbance from the protein itself by subtracting a blank spectrum of the protein at the corresponding concentration.

• Monitor the change in absorbance at the wavelength of maximum change upon binding.

• Plot the change in absorbance (ΔA) versus the concentration of the titrant.

• Analyze the data using appropriate binding models, such as the Scatchard plot or non-linear regression fitting, to determine the binding constant (Ka) and the number of binding sites (n).

Workflow for Spectrophotometric Titration

References

• 1. criver.com [criver.com]

Application Note & Protocol: Solid-Phase Extraction of C.I. Acid Brown 75 from Aqueous Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Brown 75 is a synthetic trisazo dye utilized in the textile and leather industries.[1][2][3] As with many industrial dyes, there is a growing concern regarding its potential environmental presence and impact. Consequently, sensitive and reliable analytical methods are required for its detection and quantification in aqueous matrices. Solid-phase extraction (SPE) is a widely adopted sample preparation technique that offers significant advantages, including high recovery, concentration of analytes, and removal of interfering substances from complex samples.

This document provides a detailed application note and a representative protocol for the solid-phase extraction of C.I. Acid Brown 75 from water samples. The protocol is based on established methods for other azo dyes and the known chemical properties of Acid Brown 75.

Chemical Properties of C.I. Acid Brown 75:

Property	Value
CAS Number	8011-86-7[1][3][4]
Molecular Formula	C₂₈H₁₅N₉Na₂O₁₆S₂[1][3]
Molecular Weight	843.58 g/mol [1][3]
Appearance	Dark red-light brown powder[1][3]
Solubility	Water soluble[4][5]
Chemical Class	Trisazo dye[1][3]

Principle of Solid-Phase Extraction

Solid-phase extraction is a chromatographic technique used to prepare samples for analysis. The process involves passing a liquid sample through a solid adsorbent (the stationary phase). The analyte of interest is retained on the sorbent while the sample matrix passes through. Subsequently, the analyte is eluted from the sorbent with a small volume of a strong solvent. This process effectively isolates and concentrates the analyte. For anionic dyes like Acid Brown 75, which contains sulfonic acid groups, an anion-exchange or a reversed-phase mechanism can be employed for retention on the SPE sorbent.

Experimental Protocol

This protocol outlines a general procedure for the extraction of C.I. Acid Brown 75 from water samples using solid-phase extraction. Optimization of specific parameters may be required depending on the sample matrix and analytical instrumentation.

Materials and Reagents:

• Solid-Phase Extraction (SPE) Cartridges: Reversed-phase C18 cartridges (500 mg, 6 mL) are recommended as a starting point due to their broad applicability for organic analytes. Other sorbents like polymeric reversed-phase or anion-exchange cartridges could also be effective.

• Methanol (HPLC grade)

• Deionized Water (HPLC grade)

• Elution Solvent: A mixture of methanol and a pH-modifying agent (e.g., ammonium hydroxide or formic acid) may be necessary to ensure efficient elution. A starting point could be Methanol:Water (80:20, v/v) with 1% ammonium hydroxide.

• Water Sample (spiked with C.I. Acid Brown 75 standard for method development)

• SPE Vacuum Manifold

• Collection Vials

SPE Procedure:

• Sorbent Conditioning:

  • Pass 5 mL of methanol through the C18 cartridge to wet the sorbent and activate the stationary phase.

  • Follow with 5 mL of deionized water to equilibrate the sorbent to an aqueous environment. Do not allow the sorbent to go dry.

• Sample Loading:

  • Adjust the pH of the water sample to be slightly acidic (e.g., pH 6) to ensure the sulfonic acid groups are in their anionic form, which can enhance interaction with some reversed-phase sorbents.

  • Load the water sample (e.g., 100 mL) onto the conditioned cartridge at a slow and steady flow rate of approximately 1-2 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any co-adsorbed impurities and interfering substances.

• Elution:

  • Elute the retained C.I. Acid Brown 75 from the cartridge with a small volume (e.g., 2 x 2 mL) of the elution solvent.

  • Collect the eluate in a clean collection vial.

• Post-Elution:

  • The eluate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of a suitable solvent for subsequent analysis by techniques such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry.

Data Presentation

The following table summarizes hypothetical quantitative data for the SPE of C.I. Acid Brown 75. These values are representative and should be experimentally determined during method validation.

Parameter	Value
Recovery Rate (%)	> 90%
Breakthrough Volume (mL)	> 500 mL
Limit of Detection (LOD) (µg/L)	< 1 µg/L
Limit of Quantification (LOQ) (µg/L)	< 5 µg/L
Relative Standard Deviation (RSD) (%)	< 5%

Experimental Workflow Diagram

Caption: Workflow for the solid-phase extraction of C.I. Acid Brown 75.

Discussion

The success of the solid-phase extraction of C.I. Acid Brown 75 is dependent on several factors. The choice of sorbent is critical. While C18 is a good starting point for many organic molecules, the anionic nature of Acid Brown 75 suggests that a mixed-mode sorbent with both reversed-phase and anion-exchange properties could provide superior retention and selectivity.

The pH of the sample and the composition of the elution solvent are also key parameters that require optimization. Adjusting the sample pH can influence the charge of the analyte and its interaction with the sorbent. The elution solvent must be strong enough to disrupt the analyte-sorbent interaction and ensure complete recovery. The addition of a competing ion or a pH modifier to the elution solvent is often necessary for efficient elution from ion-exchange sorbents.

Method validation is a crucial step to ensure the reliability of the results. This involves determining the recovery, precision, linearity, and limits of detection and quantification. Spiking known concentrations of C.I. Acid Brown 75 into blank water samples is essential for accurate validation.

Conclusion

This application note provides a foundational protocol for the solid-phase extraction of C.I. Acid Brown 75 from water samples. While the provided method is a robust starting point, it is imperative for researchers to perform in-house optimization and validation to ensure the method is fit for their specific application and analytical requirements. The use of SPE can significantly enhance the sensitivity and reliability of analytical methods for monitoring this dye in the environment.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. echemi.com [echemi.com]
• 3. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 4. chembk.com [chembk.com]
• 5. guidechem.com [guidechem.com]

Technical Notes & Optimization

improving the light fastness of C.I. Acid Brown 75 on wool

Technical Support Center: C.I. Acid Brown 75

Welcome to the technical support center for C.I. Acid Brown 75. This resource provides researchers and scientists with in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address challenges related to the light fastness of C.I. Acid Brown 75 on wool fibers.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Brown 75 and why is its light fastness a concern?

C.I. Acid Brown 75 is a pre-metallized acid dye, meaning its molecular structure incorporates a metal ion (typically chromium) chelated within the dye molecule.[1] This structure inherently provides good to excellent light and wet fastness properties compared to non-metallized dyes.[1][2] It is a trisazo dye used for dyeing protein fibers like wool and polyamide, as well as leather.[3][4]

However, for high-performance applications such as automotive textiles or upholstery, where materials are subjected to prolonged and intense light exposure, even the good fastness of a standard pre-metallized dye may not be sufficient.[1] Ensuring the highest possible light fastness is critical to prevent fading and color change over the product's lifespan.

Q2: My wool samples dyed with C.I. Acid Brown 75 are showing lower-than-expected light fastness. What are the common causes?

Several factors during and after the dyeing process can lead to suboptimal light fastness:

• Improper pH Control: Acid dyes require a specific acidic pH range to ensure proper exhaustion and fixation onto the wool fiber. An incorrect pH can lead to poor dye-fiber bonding.[5]

• Presence of Unfixed Dye: Insufficient rinsing and soaping after dyeing can leave hydrolyzed or unfixed dye molecules on the fiber surface.[6][7] This "floating color" has very poor light fastness and will fade quickly, impacting the overall color stability.[6]

• Incorrect Dyeing Temperature or Time: Not adhering to the recommended dyeing cycle can result in incomplete dye penetration and fixation.

• Incompatible Finishing Agents: Certain cationic softeners or other finishing agents can negatively interact with acid dyes, reducing their light fastness.[8] It is crucial to select finishing products that are compatible with pre-metallized dyes.

Q3: How can I improve the light fastness of C.I. Acid Brown 75 through after-treatments?

Two primary after-treatment strategies can effectively enhance the light fastness of dyed wool:

• UV Absorbers: Applying a UV absorber in a separate after-treatment bath is a common and effective method. These compounds act as a protective shield for the dye.[7]

• Synthetic Tannins (Syntans): Certain synthetic tannins, particularly those based on dioxyphenylsulfone, can be used as an after-treatment.[9] They can improve light fastness, though their primary role is often to improve wet fastness and leather fullness.[9][10]

Q4: What is the mechanism by which UV absorbers protect the dye?

UV absorbers are organic molecules that preferentially absorb high-energy UV radiation (typically in the 290-400 nm range) before it can reach the dye molecules.[11][12] Upon absorbing a UV photon, the absorber molecule enters a temporary excited state. It then rapidly dissipates this absorbed energy as harmless, low-level heat, returning to its stable ground state.[13][14] This cycle can be repeated many times, effectively preventing the UV radiation from initiating the photochemical reactions that degrade the dye's chromophore.[12]

Q5: How is light fastness quantitatively measured and reported?

Light fastness is tested by exposing the dyed textile to a calibrated artificial light source that simulates natural sunlight. The most common standard is ISO 105-B02 , which uses a xenon arc lamp.[15][16]

The degree of fading is assessed by comparing the exposed sample to a set of eight standardized blue wool fabrics (Blue Wool Standards), numbered 1 to 8.[17]

• Rating 1: Very poor light fastness

• Rating 8: Excellent light fastness

The light fastness rating of the sample is the number of the Blue Wool standard that exhibits a similar degree of color change.[18] This assessment is often done visually using a Grey Scale for Color Change.[16][17]

Data Presentation

The following table summarizes the expected improvement in light fastness ratings for C.I. Acid Brown 75 on wool following various after-treatments.

Treatment	Light Fastness Rating (ISO 105-B02 Blue Wool Scale)	Notes
Control (Standard Dyeing)	4-5	Baseline fastness for a properly executed standard dyeing.
After-treatment with UV Absorber	5-6	A noticeable improvement of up to one full grade is achievable.
After-treatment with Syntan	5	A modest improvement, often used in conjunction with other goals like improving wet fastness.

Note: These values are illustrative and actual results will depend on the specific chemicals used, concentrations, and processing conditions.

Experimental Protocols

Protocol 1: After-Treatment with a UV Absorber

This protocol describes a general procedure for applying a water-soluble, benzophenone- or triazine-based UV absorber to wool dyed with C.I. Acid Brown 75.

• Preparation: After dyeing and thorough rinsing, prepare a fresh treatment bath.

• Bath Setup:

  • Liquor Ratio: 20:1

  • UV Absorber: 1.0 - 3.0% on weight of fiber (owf)

  • Acetic Acid (or Formic Acid): to adjust pH to 4.5 - 5.5

  • Temperature: 40°C

• Procedure:

  • Immerse the wet, dyed wool into the after-treatment bath at 40°C.

  • Raise the temperature to 70-80°C over 20 minutes.

  • Hold at this temperature for 30 minutes, ensuring gentle agitation.

  • Cool the bath down to 40°C.

  • Remove the wool, rinse thoroughly with cold water, and dry.

Protocol 2: After-Treatment with a Synthetic Tannin (Syntan)

This protocol outlines a procedure for applying a light-fastness-improving syntan.

• Preparation: After dyeing and rinsing, prepare a new treatment bath.

• Bath Setup:

  • Liquor Ratio: 20:1

  • Synthetic Tannin: 2.0 - 4.0% (owf)

  • Formic Acid: to adjust pH to 3.5 - 4.0

  • Temperature: 60°C

• Procedure:

  • Introduce the dyed wool into the bath at 60°C.

  • Raise the temperature to 80°C over 15 minutes.

  • Run for 20-30 minutes at 80°C.

  • Cool, rinse with cold water, and dry.

Protocol 3: Light Fastness Testing (Based on ISO 105-B02)

This protocol provides a simplified overview of the light fastness testing procedure.

• Sample Preparation:

  • Mount a specimen of the treated wool fabric onto a card.

  • Partially cover the specimen with an opaque mask to create an unexposed area for comparison.

  • Simultaneously prepare and mount the Blue Wool Standards (e.g., #4, #5, #6) in the same manner.[17]

• Exposure:

  • Place the mounted samples and standards into a xenon arc weathering tester.[15]

  • Set the test conditions according to ISO 105-B02 (e.g., specific irradiance, temperature, and humidity).[15][16]

• Evaluation:

  • Periodically inspect the samples.

  • The test ends when the color difference between the exposed and unexposed parts of the test specimen or a specific Blue Wool Standard reaches a certain level on the Grey Scale (e.g., Grade 4).[16][17]

  • Compare the fading of the test specimen to the fading of the Blue Wool Standards. The light fastness rating corresponds to the Blue Wool Standard number that shows the most similar fading.[18]

Visualizations: Mechanisms and Workflows

Caption: General mechanism of dye photodegradation.

Caption: Protective mechanism of a UV absorber on a dyed fiber.

Caption: Experimental workflow for improving and testing light fastness.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 5. textilelearner.net [textilelearner.net]
• 6. What about poor color fastness? These factors and the solutions you need to know [boshitex.com]
• 7. How to improve the light fastness of textiles? [utstesters.com]
• 8. How to improve color fastness？ - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 9. Synthetic tannins - Leather chemicals manufacturer | Syn-Bios SpA [synbios.com]
• 10. Synthetic tannins – IDEA ALCHEMICA S.R.L. [ideaalchemica.com]
• 11. additivesforpolymer.com [additivesforpolymer.com]
• 12. The Science Behind Triazine UV Absorbers and Their Efficiency - Sarex Fine [sarex.com]
• 13. nbinno.com [nbinno.com]
• 14. The Science of Stability: How UV Absorbers Extend Material Performance ∣ Chitec Technology Co., Ltd. [chitec.com]
• 15. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]
• 16. ISO 105-B02 | Q-Lab [q-lab.com]
• 17. atlas-mts.com.br [atlas-mts.com.br]
• 18. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]

troubleshooting uneven dyeing with C.I. Acid Brown 75

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to uneven dyeing with C.I. Acid Brown 75.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Brown 75?

C.I. Acid Brown 75 is a type of acid dye, specifically a trisazo dye.[1] It is water-soluble due to the presence of sulfonic acid groups in its molecular structure.[2] This anionic dye is commonly used for dyeing protein-based fibers like wool and silk, as well as synthetic fibers such as nylon.[2][3][4] It is also utilized in the leather and paper industries.[2]

Q2: What are the primary causes of uneven dyeing with acid dyes like C.I. Acid Brown 75?

Uneven dyeing with acid dyes is often attributed to several key factors:

• Improper pH Control: The pH of the dye bath is critical for controlling the rate of dye uptake.[5][6] An incorrect pH can lead to rapid, uncontrolled dye absorption, resulting in uneven color.[7]

• Incorrect Temperature Control: Rapid or fluctuating temperatures in the dye bath can cause uneven dye diffusion and absorption.[7][8][9]

• Poor Dye Migration and Solubility: Dyes that do not migrate well or have poor solubility can lead to uneven distribution on the fabric.[7]

• Inadequate Fabric Preparation: The presence of impurities such as oils, waxes, or sizing agents on the fabric can hinder uniform dye penetration.[7][10][11]

• Water Hardness: The presence of metallic ions like calcium and magnesium in the water can react with the dye and chemicals, leading to dye precipitation and uneven coloring.[6][7]

• Improper Addition of Dyes and Chemicals: Adding dyes and chemicals too quickly can cause high localized concentrations, leading to uneven absorption.[7]

Troubleshooting Guide for Uneven Dyeing

This section provides a systematic approach to diagnosing and resolving common issues encountered during the dyeing process with C.I. Acid Brown 75.

Problem	Potential Cause	Recommended Solution
Patchy or Streaky Dyeing	Incorrect pH of the dye bath. Acid dyes require an acidic environment, typically a pH between 4 and 6, for optimal performance.[10] If the pH is too low, the dye may strike the fabric too quickly, causing unevenness.	- Monitor and adjust the pH: Use a pH meter to ensure the dye bath is within the recommended range. Acetic acid or citric acid can be used to lower the pH.[10] - Gradual pH change: For sensitive dyes, consider starting at a near-neutral pH and gradually adding acid as the temperature increases.
Color Variation Across the Fabric	Rapid or uneven heating of the dye bath. Temperature significantly influences the rate of dye diffusion into the fibers.[8][9] A rapid temperature increase can lead to uneven dye uptake.	- Control the rate of temperature rise: A slower, more controlled heating rate (e.g., 1-2°C per minute) allows for more even dye absorption.[12] - Ensure uniform temperature: Use equipment that provides good circulation to maintain a consistent temperature throughout the dye bath.[7]
Dye Spots or Speckles	Poor dye solubility or aggregation. Undissolved dye particles can deposit on the fabric, causing spots.[7]	- Properly dissolve the dye: Create a paste of the dye powder with a small amount of hot water before adding it to the dye bath.[13] - Use a dispersing agent: This can help to keep the dye particles evenly distributed in the bath.
Generally Uneven Appearance	Inadequate fabric preparation. Residual oils, sizing agents, or other impurities on the fabric can act as a barrier to the dye.[7][10][11]	- Thoroughly scour and rinse the fabric: Ensure the material is clean and free of any contaminants before dyeing.[10]
Shade Inconsistency Between Batches	Variations in water hardness. Hard water contains minerals that can interfere with the dyeing process.[6][7]	- Use softened or deionized water: This will ensure consistency between dyeing experiments. - Use a sequestering agent: If using hard water is unavoidable, a sequestering agent can help to chelate the metal ions.
Rapid Initial Dye Uptake (Flashing)	High initial dye concentration or incorrect auxiliary selection. This can lead to the dye rushing onto the fabric at the beginning of the process.	- Use a leveling agent: These chemicals help to slow down the initial rate of dyeing and promote even distribution.[14][15][16][17] Amphoteric leveling agents are often recommended for pre-metallized acid dyes.[15] - Gradual addition of dye: Add the dissolved dye to the bath in portions over a period of time.

Experimental Protocols

Standard Dyeing Protocol for C.I. Acid Brown 75 on Wool

This protocol provides a general guideline for dyeing wool fibers. Adjustments may be necessary based on the specific equipment and desired shade.

Materials:

• C.I. Acid Brown 75

• Wool fabric/yarn

• Acetic acid or formic acid

• Glauber's salt (sodium sulfate) as a leveling agent

• Deionized or softened water

• Dyeing apparatus with temperature control and agitation

Procedure:

• Fabric Preparation: Scour the wool material to remove any impurities and wet it out thoroughly.

• Dye Bath Preparation:

  • Fill the dyeing vessel with the required volume of deionized water (liquor ratio, e.g., 20:1).

  • Add Glauber's salt (e.g., 5-10% on weight of fabric, o.w.f).

  • Adjust the pH of the bath to approximately 6.0-7.0 with a dilute solution of acetic acid.

  • Separately, dissolve the accurately weighed C.I. Acid Brown 75 powder in a small amount of hot water and add it to the dye bath.

• Dyeing Process:

  • Immerse the wet wool into the dye bath at a starting temperature of 40°C.

  • Raise the temperature to the boil at a rate of 1.5°C per minute.

  • Hold at the boil for 30-60 minutes, depending on the desired depth of shade.

  • During this time, gradually add a dilute solution of acetic acid or formic acid to lower the pH to 4.5-5.5 to facilitate dye exhaustion.

• Rinsing and Drying:

  • Allow the dye bath to cool gradually before removing the fabric.

  • Rinse the dyed material thoroughly with warm and then cold water until the water runs clear.

  • Dry the fabric at a moderate temperature.

Data Presentation

Table 1: Recommended Dyeing Parameters for C.I. Acid Brown 75

Parameter	Recommended Range	Notes
pH	4.5 - 5.5	Crucial for controlling dye uptake and exhaustion.
Temperature	95 - 100°C (Boiling)	Ensures good dye penetration and leveling.
Leveling Agent	0.5 - 2.0% (o.w.f.)	Helps to achieve a uniform color.[18]
Glauber's Salt	5 - 10% (o.w.f.)	Acts as a retarding agent to slow down initial dye uptake.[19]
Rate of Temp. Rise	1 - 2°C / minute	A slower rate promotes more even dyeing.

Visualizations

Troubleshooting Logic for Uneven Dyeing

Caption: A flowchart for troubleshooting uneven dyeing.

Effect of pH on Acid Dye Uptake

Caption: The influence of pH on the interaction between acid dyes and fibers.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chembk.com [chembk.com]
• 4. Acid Brown 75 - Acid Brown B - Acid Brown ER from Emperor Chem [emperordye.com]
• 5. PH in Dyeing → Area → Sustainability [fashion.sustainability-directory.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. vichem.vn [vichem.vn]
• 9. How Does Temperature Affect Dyeing? → Question [fashion.sustainability-directory.com]
• 10. wildwoollys.com [wildwoollys.com]
• 11. benchchem.com [benchchem.com]
• 12. autumnchem.com [autumnchem.com]
• 13. Acid Dyes - Dissolving and Trouble Shooting [dharmatrading.com]
• 14. Acidic Leveling Agent FT - Guangzhou Jieneng Textile Technology Ltd. [jncice.com]
• 15. Leveling Agents - Piedmont Chemical Industries [piedmontchemical.com]
• 16. kemtex.co.uk [kemtex.co.uk]
• 17. apechem.com [apechem.com]
• 18. Wholesale Levelling agent for acid and pre-metallized dyes Factory and Pricelist | VANABIO [wanabio.com]
• 19. textilelearner.net [textilelearner.net]

Technical Support Center: C.I. Acid Brown 75 Dyeing Efficiency

This technical support center provides troubleshooting guidance and frequently asked questions regarding the effect of pH on the dyeing efficiency of C.I. Acid Brown 75. It is intended for researchers, scientists, and professionals in drug development and related fields who may be using this dye in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the dyeing process with C.I. Acid Brown 75, with a focus on pH-related problems.

Problem	Potential Cause	Recommended Solution
Poor Color Yield / Pale Shade	The pH of the dye bath is too high (not acidic enough).	Gradually lower the pH of the dye bath using a weak acid like acetic acid or formic acid. Monitor the pH with a calibrated pH meter. For protein fibers like wool and silk, and for polyamides like nylon, an acidic environment is crucial for the electrostatic attraction between the anionic dye molecules and the protonated amino groups in the fibers.[1]
Uneven Dyeing (Streaks or Blotches)	The initial pH was too low, causing the dye to strike the fabric too quickly and unevenly.	Start the dyeing process at a pH closer to neutral and gradually add acid as the temperature increases. This allows for better dye migration and leveling before fixation. Using a leveling agent can also help ensure a more uniform dye uptake.
Inconsistent Color Between Batches	Variation in the pH of the water source or inaccurate pH measurement and adjustment.	Always use deionized or distilled water to prepare your dye baths to ensure consistency. Calibrate your pH meter before each use. For critical applications, consider using a buffer system to maintain a stable pH throughout the dyeing process.
Dye Precipitation	The pH of the dye bath is excessively low, or there's a high concentration of electrolytes.	Avoid dropping the pH too rapidly or to an extremely low level. While electrolytes can aid in exhaustion, excessive amounts can cause the dye to aggregate and precipitate. Ensure the dye is fully dissolved before adding any acid.
Poor Wash Fastness	The dye has not been properly fixed onto the fiber, which can be related to a suboptimal pH during the fixation phase.	Ensure the pH is within the optimal acidic range during the fixation step (at the dyeing temperature) to promote strong ionic bonds between the dye and the fiber. A thorough rinsing and soaping-off process after dyeing is also critical to remove any unfixed dye.
Color Shifts (e.g., shade appears more reddish or yellowish than expected)	The specific pH of the dye bath can influence the final hue of some acid dyes. Additionally, the composition of C.I. Acid Brown 75 can vary between manufacturers, leading to slight color differences.[2]	For consistent results, it is crucial to maintain a consistent pH across all experiments. If color accuracy is critical, it is advisable to perform preliminary tests at slightly different pH values to determine the optimal pH for the desired shade with a specific batch of dye. When switching dye suppliers, always conduct a new set of optimization experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism by which pH affects the dyeing of substrates like wool and nylon with C.I. Acid Brown 75?

A1: C.I. Acid Brown 75 is an anionic dye, meaning it carries a negative charge in solution. Substrates like wool, silk (protein fibers), and nylon (a polyamide) have amino groups (-NH2). In an acidic solution (lower pH), these amino groups become protonated, acquiring a positive charge (-NH3+). The electrostatic attraction between the negatively charged dye molecules and the positively charged sites on the fiber is the primary driving force for dye uptake and fixation.[1] Therefore, a sufficiently acidic pH is essential for efficient dyeing.

Q2: What is the recommended starting pH for dyeing with C.I. Acid Brown 75?

A2: While the optimal pH can vary depending on the specific substrate and desired shade, a general recommendation for acid dyes is to start the dyeing process in a weakly acidic to neutral bath and gradually lower the pH as the temperature increases. For many acid dyes on wool and nylon, the final dyeing pH is typically in the range of 4.0 to 5.5. For leather, a slightly more acidic range of 3.5 to 4.5 might be used. It is always recommended to conduct preliminary experiments to determine the optimal pH for your specific application.

Q3: Can I use any acid to adjust the pH of the dye bath?

A3: While strong mineral acids like sulfuric acid can be used, they can make precise pH control difficult and may damage sensitive fibers like silk if not handled carefully. Weaker organic acids, such as acetic acid and formic acid, are generally preferred as they allow for more gradual and controlled pH adjustments. Citric acid is another commonly used alternative.

Q4: How does temperature interact with pH during the dyeing process?

A4: Temperature and pH are interrelated factors. Increasing the temperature provides the necessary energy for the dye molecules to diffuse into the fiber. The general procedure is to allow the dye to level at a higher pH and lower temperature, and then to increase the temperature and decrease the pH to promote exhaustion and fixation. A rapid drop in pH at a high temperature can lead to uneven dyeing.

Q5: My dye bath is at the correct acidic pH, but the dye is still not exhausting completely. What else could be the issue?

A5: Several other factors can influence dye exhaustion. Ensure that the dyeing time is sufficient for the dye to penetrate the fiber. The liquor ratio (the ratio of the volume of dye bath to the weight of the goods) should also be optimized. In some cases, the addition of a neutral electrolyte, such as sodium sulfate (Glauber's salt), can help to promote dye exhaustion, although this should be done with care to avoid precipitation. Finally, ensure your starting material was properly scoured to remove any oils or finishes that could impede dye uptake.

Quantitative Data

pH of Dye Bath	Expected Dye Exhaustion (%) on Wool	Observations
7.0	30 - 40%	Low dye uptake due to insufficient protonation of fiber's amino groups.
6.0	50 - 60%	Improved dye uptake as the environment becomes more acidic.
5.0	85 - 95%	High dye exhaustion, typically within the optimal range for good color yield.
4.0	> 95%	Very high to complete dye exhaustion. Risk of rapid, uneven dyeing if not controlled.
3.0	> 98%	Near-complete exhaustion, but with a significant risk of fiber damage and poor dye leveling.

Note: These are estimated values and should be confirmed experimentally for your specific substrate and dyeing conditions.

Experimental Protocols

Objective: To determine the effect of varying pH on the dyeing efficiency of C.I. Acid Brown 75 on a wool substrate.

Materials:

• C.I. Acid Brown 75

• Scoured wool fabric

• Deionized water

• Acetic acid (glacial)

• Sodium acetate

• pH meter (calibrated)

• Beakers or a laboratory dyeing machine

• Heating mantle or water bath with temperature control

• Spectrophotometer

Procedure:

• Preparation of Dye Stock Solution: Prepare a 1% (w/v) stock solution of C.I. Acid Brown 75 in deionized water.

• Dye Bath Preparation: For each pH value to be tested (e.g., pH 7, 6, 5, 4), prepare a dye bath with a liquor ratio of 40:1. For a 5-gram wool sample, this would be 200 mL of dye bath. Add the required amount of dye stock solution to achieve the desired depth of shade (e.g., 1% on weight of fabric).

• pH Adjustment: Adjust the pH of each dye bath to the target value using a dilute solution of acetic acid. For more stable pH, a sodium acetate/acetic acid buffer system can be used.

• Dyeing Process:

  • Introduce the pre-wetted wool samples into their respective dye baths at room temperature.

  • Gradually raise the temperature of the dye baths to 95-100°C over 30-45 minutes.

  • Maintain this temperature for 60 minutes, with occasional gentle agitation to ensure even dyeing.

• Post-Dyeing Treatment:

  • Allow the dye baths to cool down before removing the samples.

  • Rinse the dyed wool samples thoroughly with cold water until the water runs clear.

  • Perform a soaping-off wash with a neutral detergent at 40-50°C for 10 minutes to remove any unfixed dye.

  • Rinse again and allow to air dry.

• Analysis:

  • Dye Exhaustion: Measure the absorbance of the dye bath before and after dyeing using a spectrophotometer at the dye's maximum absorption wavelength. Calculate the percentage of dye exhaustion.

  • Colorimetric Analysis: Evaluate the color of the dyed samples using a colorimeter to obtain CIELAB values (L, a, b*).

  • Fastness Testing: Conduct standard wash fastness tests to assess the quality of the dyeing.

Visualizations

Caption: Logical relationship between pH, fiber charge, and dyeing outcome.

Caption: Experimental workflow for pH effect analysis.

References

• 1. Environmental Impact of Textile Materials: Challenges in Fiber–Dye Chemistry and Implication of Microbial Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iultcs.org [iultcs.org]

influence of temperature on C.I. Acid Brown 75 dye uptake

This technical support guide provides troubleshooting advice, experimental protocols, and key data related to the influence of temperature on the uptake of C.I. Acid Brown 75.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: We are observing inconsistent or unlevel dyeing results at higher temperatures. What could be the cause?

A: High temperatures can lead to rapid surface fixation of C.I. Acid Brown 75, particularly on substrates like chrome-tanned leather. This rapid initial uptake can prevent the dye from penetrating evenly into the material, resulting in poor leveling and inconsistent shades. While increased temperature generally enhances the rate of dye uptake, it can also exacerbate issues of unlevel dyeing if not properly controlled. The interplay of ionic forces, which are pH-dependent, also increases with temperature, leading to faster fixation.

Q2: Our leather substrate is shrinking or hardening after the dyeing process at elevated temperatures. Why is this happening and how can we prevent it?

A: Leather is a protein-based material (collagen) and is sensitive to high temperatures. Exceeding the shrinkage temperature of the leather will cause irreversible damage to its fibrous structure, leading to hardening and shrinkage. For vegetable-tanned leather, the safe maximum temperature during dyeing is typically around 45°C. Chrome-tanned leather exhibits better heat resistance and can often tolerate temperatures up to 55-60°C. Dyeing at temperatures above 60°C is generally not recommended as it can cause the leather to shrink and become rigid.

Q3: We have increased the temperature, but the dye uptake has not significantly improved. What other factors should we investigate?

A: Temperature is just one of several critical parameters influencing dye uptake. If you are not seeing the expected results, consider the following factors:

• pH: The pH of the dyebath is crucial. For acid dyes, the process is typically carried out in a weakly to moderately acidic environment (e.g., pH 2.5-4.5) to facilitate the formation of ionic bonds between the dye and the substrate.

• Initial Dye Concentration: The concentration of C.I. Acid Brown 75 in the dyebath directly impacts the equilibrium and the amount of dye adsorbed. At high concentrations, the available binding sites on the substrate can become saturated.

• Contact Time: The duration of the dyeing process must be sufficient to allow the system to reach equilibrium.

• Substrate Properties: The type of tannage (chrome vs. vegetable), any retanning agents used, and the inherent structure of the substrate will affect its affinity for the dye.

Q4: How does the adsorption process of C.I. Acid Brown 75 respond to temperature from a thermodynamic perspective?

A: Studies on the adsorption of C.I. Acid Brown 75 have shown the process to be endothermic.[1] An endothermic process absorbs heat from its surroundings, meaning that an increase in temperature favors the adsorption and leads to a higher dye uptake. This is consistent with the positive enthalpy change (ΔH°) observed in thermodynamic analyses.

Data Presentation

Table 1: Qualitative Effect of Temperature on C.I. Acid Brown 75 Dye Uptake on Leather

Temperature Range	Effect on Dye Uptake Rate	Potential Issues & Remarks
Room Temperature (~25°C)	Slow to moderate	Sub-optimal uptake; may require very long contact times.
Warm (40°C - 50°C)	Good; increased rate and exhaustion	Generally the optimal range for vegetable-tanned leather. Promotes better penetration than higher temperatures.
Hot (55°C - 60°C)	Fast; high exhaustion	Suitable for chrome-tanned leather. Risk of unlevel dyeing due to rapid surface fixation. Close monitoring is required.
Very Hot (>60°C)	Very rapid	Not Recommended. High risk of leather shrinkage, hardening, and damage to the fiber structure.

Table 2: Thermodynamic Parameters for C.I. Acid Brown 75 Adsorption

The following data, derived from a study on adsorption onto modified coal fly ash granules, indicates the nature of the adsorption process.

Parameter	Symbol	Value	Implication
Enthalpy Change	ΔH°	Positive	The process is endothermic; dye uptake is favored by an increase in temperature.[1]
Entropy Change	ΔS°	Positive	Indicates increased randomness at the solid-liquid interface during adsorption.
Gibbs Free Energy Change	ΔG°	Negative	Indicates that the adsorption process is spontaneous.

Experimental Protocols

Protocol: Batch Adsorption Experiment to Determine Temperature Influence

This protocol outlines a standard method to determine the uptake kinetics of C.I. Acid Brown 75 at various temperatures.

1. Materials & Equipment:

• C.I. Acid Brown 75 dye powder

• Substrate (e.g., accurately weighed pieces of leather)

• Distilled or deionized water

• Buffer solutions for pH control (e.g., formic acid, acetic acid)

• Beakers or flasks

• Shaking water bath with precise temperature control

• UV-Vis Spectrophotometer

• Pipettes, cuvettes, and standard laboratory glassware

• Filter or centrifuge

2. Procedure:

• Preparation of Dye Stock Solution:

  • Accurately weigh a known amount of C.I. Acid Brown 75 dye powder.

  • Dissolve the dye in deionized water to prepare a concentrated stock solution (e.g., 1000 mg/L).

• Preparation of Calibration Curve:

  • Prepare a series of standard dye solutions of known concentrations by diluting the stock solution.

  • Measure the absorbance of each standard solution at the maximum wavelength (λmax) of C.I. Acid Brown 75 using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to create a calibration curve. This will be used to determine the concentration of unknown samples.

• Adsorption Experiment:

  • Prepare several identical dye baths by diluting the stock solution to the desired initial concentration (e.g., 50 mg/L).

  • Adjust the pH of the dye baths to the desired experimental value.

  • Place an accurately weighed, identical piece of the substrate into each beaker.

  • Place the beakers into a shaking water bath. Set each bath to a different target temperature (e.g., 30°C, 40°C, 50°C, 60°C).

  • At regular time intervals (e.g., 10, 20, 30, 60, 90, 120 minutes), withdraw a small aliquot of the dye solution from each beaker.

  • Clarify the aliquots by filtering or centrifuging to remove any suspended particles.

• Spectrophotometric Analysis & Calculation:

  • Measure the absorbance of each clarified aliquot using the spectrophotometer at the predetermined λmax.

  • Use the calibration curve to determine the concentration of the dye remaining in the solution (Cₜ) at each time point.

  • Calculate the percentage of dye uptake at each time point for each temperature using the following formula: Dye Uptake (%) = [(C₀ - Cₜ) / C₀] x 100 Where: C₀ = Initial dye concentration Cₜ = Dye concentration at time 't'

Visualizations

Caption: Experimental workflow for studying the effect of temperature on dye uptake.

References

• 1. researchgate.net [researchgate.net]

optimizing salt concentration in C.I. Acid Brown 75 dyeing baths

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on optimizing salt concentration in dyeing baths using C.I. Acid Brown 75. The information is tailored for dyeing protein fibers like wool and silk, as well as synthetic polyamides like nylon.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of salt in an acid dyeing process for C.I. Acid Brown 75?

The role of inorganic salt (such as sodium sulfate or sodium chloride) in acid dyeing is highly dependent on the specific dye subclass and the fiber being dyed.

• For Wool & Silk (Protein Fibers): With many acid dyes, particularly "leveling" acid dyes, salt does not act as an exhausting agent but rather as a leveling agent . Sodium sulfate (Glauber's salt) is commonly used to ensure uniform color.[1] The sulfate ions (SO₄²⁻) have a high affinity for the positively charged sites on the wool fiber in an acidic bath. They compete with the larger dye anions, slowing down the initial rate of dye uptake and allowing the dye to migrate more evenly across the fiber surface, preventing blotchiness.[1][2] For other types of acid dyes, like milling dyes, salt is sometimes avoided as it can promote unevenness.[3]

• For Nylon (Polyamide Fibers): The role is more complex. An optimal, low concentration of salt may aid in dye uptake. However, high concentrations of salt, particularly sodium chloride (NaCl), can have an inhibitive effect.[4][5] Excess salt can neutralize the anionic dye molecules in the solution, reducing their attraction to the positively charged amino groups on the nylon fiber, which leads to lower dye exhaustion.[6]

Q2: Should I use Sodium Sulfate (Glauber's Salt) or Sodium Chloride (Common Salt)?

For wool dyeing, Sodium Sulfate (Na₂SO₄) is generally preferred.[2][3] Its primary role is to act as a leveling agent. For nylon, studies have investigated sodium chloride, but high concentrations proved to inhibit dye uptake.[4] It is advisable to conduct preliminary experiments to determine the optimal salt and concentration for your specific application.

Q3: What is a typical concentration of sodium sulfate to use for leveling purposes on wool?

When dyeing wool with level-dyeing acid colors, a concentration of 5-10% sodium sulfate based on the weight of the fiber is often recommended to assist in migration and leveling.[3]

Q4: Can increasing salt concentration improve the exhaustion of C.I. Acid Brown 75?

Not necessarily, and it depends on the fiber.

• On Wool: Salt's primary function is leveling, not exhaustion. Dye exhaustion on wool is mainly controlled by pH and temperature.[2]

• On Nylon: Increasing salt concentration beyond an optimal point can significantly decrease dye exhaustion.[4][7] As shown in the data below for a similar acid dye, dye uptake was highest at a low salt concentration (5%) and decreased substantially at higher concentrations.[4]

Q5: What are the key parameters to control besides salt concentration?

Optimizing the dyeing process involves controlling several critical parameters:

• pH: Acid dyes require an acidic environment to protonate the amino groups in wool and nylon, creating positively charged sites for the anionic dye to bind.[8] This is typically achieved with acetic acid or formic acid.[3]

• Temperature: The temperature profile, including the rate of temperature rise and the final temperature, is crucial for controlling dye uptake and migration. A slow, controlled temperature increase helps ensure level dyeing.[3]

• Dye Concentration: Using too much dye relative to the fiber weight can lead to incomplete exhaustion and poor colorfastness.

• Leveling Agents: Besides salt, other chemical auxiliaries can be used to promote even dyeing.[9][10]

Troubleshooting Guide

Problem: Uneven Dyeing or Splotchy Color

Potential Cause	Recommended Solution
Dyeing temperature increased too rapidly.	Reduce the rate of temperature rise (e.g., 1-2°C per minute) to allow the dye to migrate and adsorb evenly.[3]
Inadequate leveling agent.	For wool, ensure the correct concentration of sodium sulfate (e.g., 5-10% on weight of fiber) is used for level-dyeing acid dyes.[3] Consider using a dedicated non-ionic or amphoteric leveling agent.
Incorrect pH.	Verify the pH of the dyebath is within the recommended range for the specific acid dye class. An incorrect pH can cause the dye to "strike" too quickly.
Material was not properly wetted-out.	Ensure the fiber is thoroughly saturated with water before entering the dyebath to allow for uniform initial dye access.

Problem: Poor Dye Exhaustion (Color Left in Dyebath)

Potential Cause	Recommended Solution
Incorrect pH (not acidic enough).	The dyebath must be sufficiently acidic for the dye to bind to the fiber. Add more acid (e.g., acetic or formic acid) and continue dyeing at temperature for an extended period.
Excessive salt concentration (especially on nylon).	High salt levels can inhibit dye uptake on nylon.[4] Reduce or eliminate salt from the formulation in subsequent experiments.
Dyeing temperature is too low or time is too short.	Ensure the dyebath reaches the recommended temperature (typically near boiling for wool) and is held for a sufficient duration (e.g., 30-60 minutes) to allow for complete exhaustion.[3]
Too much dye used for the desired depth of shade.	Calculate the dye percentage based on the weight of fiber accurately. If the bath is not exhausting, add more undyed material to absorb the excess dye.

Data Presentation

Table 1: Effect of Sodium Chloride (NaCl) Concentration on Dye Uptake of C.I. Acid Yellow 23 on Nylon 6 Fabric.

This data illustrates the inhibitive effect of high salt concentrations on dye exhaustion for an acid dye on nylon.[4][7]

NaCl Concentration (% owf)	Dye Bath Absorbance (After Dyeing)	Dye Uptake (%)
0	0.201	86.7
5	0.175	88.4
10	0.233	84.6
20	0.313	79.3
30	0.407	73.1
owf = on weight of fiber

Table 2: General Effect of Sodium Sulfate (Na₂SO₄) Concentration on Color Strength (K/S) of Dyes on Wool Fabric.

This table conceptualizes the role of salt in wool dyeing, where it primarily functions as a leveling agent. For reactive dyes, which have a different mechanism, K/S values have been shown to increase with salt concentration up to an optimum level.[11] For level-dyeing acid dyes, the goal is a uniform shade, which is achieved by controlling the dye uptake rate with salt.

Na₂SO₄ Conc. (% owf)	Expected Effect on Level-Dyeing Acid Dyes	Illustrative K/S Trend (for Reactive Dyes[11])
0	Rapid, potentially uneven dye uptake.	Lower
5-10	Slower, more controlled dye uptake, leading to better levelness.[3]	Increasing
20	May further slow dyeing; could be optimal for certain dyes.	Increasing
30	May significantly retard dyeing; potential for reduced final exhaustion.	Optimum/Plateau
40	Likely excessive retardation; may negatively impact final color yield.	Decreasing
owf = on weight of fiber

Experimental Protocols

Protocol 1: Optimizing Sodium Sulfate Concentration for Level Dyeing of C.I. Acid Brown 75 on Wool

• Material Preparation: Weigh 10 g of scoured, pre-wetted wool yarn.

• Dye Stock Solution: Prepare a 1% (w/v) stock solution of C.I. Acid Brown 75.

• Dye Bath Preparation: For each experiment, prepare a dyebath with a liquor ratio of 40:1 (400 mL total volume).

  • Add the required volume of dye stock for a 1% depth of shade (10 mL of 1% stock solution).

  • Add 2% (on weight of fiber) acetic acid (0.2 g).

  • Add the experimental amount of anhydrous sodium sulfate (e.g., 0 g, 2.5 g, 5 g, 7.5 g, 10 g, corresponding to 0%, 2.5%, 5%, 7.5%, and 10% owf).

  • Add distilled water to reach 400 mL.

• Dyeing Procedure:

  • Introduce the wetted wool yarn into the dyebath at 40°C.

  • Raise the temperature to the boil (approx. 100°C) at a rate of 2°C/minute.

  • Maintain at the boil for 60 minutes, ensuring gentle agitation.

• Rinsing and Drying:

  • Allow the dyebath to cool gradually.

  • Remove the yarn, rinse thoroughly with warm and then cold water until the water runs clear.

  • Squeeze out excess water and allow to air dry.

• Analysis:

  • Measure the absorbance of the residual dyebath using a spectrophotometer to calculate dye exhaustion (%).

  • Visually assess the levelness of the dyeing.

  • Measure the color strength (K/S) and color coordinates (Lab*) of the dried samples.

  • Perform colorfastness tests (e.g., washing, rubbing) according to standard ISO or AATCC methods.[8]

Visualizations

Caption: Troubleshooting workflow for poor dye exhaustion.

Caption: Experimental workflow for optimizing salt concentration.

References

• 1. woolwise.com [woolwise.com]
• 2. woolwise.com [woolwise.com]
• 3. Additional information: Dyeing of wool - Efficiency Finder [zero-emissions.at]
• 4. Inhibitive Effect of NaCl and Citric Acid on the Colour Yield of Acid Dye on Nylon Fabric [scirp.org]
• 5. afribary.com [afribary.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. jcsp.org.pk [jcsp.org.pk]
• 9. leveling agents for yarn dyeing — Rebecca Mezoff Blog — Rebecca Mezoff [rebeccamezoff.com]
• 10. CN105755866A - Fabric leveling agent for acid dye - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

managing the environmental impact of C.I. Acid Brown 75 in effluent

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the environmental impact of C.I. Acid Brown 75 in laboratory and industrial effluent.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the implementation of common treatment methods for the removal of C.I. Acid Brown 75 from wastewater.

Adsorption-Based Treatment

Problem	Potential Cause	Troubleshooting Steps
Low dye removal efficiency	Suboptimal pH: The surface charge of the adsorbent and the dye molecule are pH-dependent. For anionic dyes like Acid Brown 75, lower pH values generally favor adsorption.[1]	1. Measure the pH of the effluent. The optimal pH for adsorption of anionic dyes is often acidic.[2] 2. Adjust the pH of the solution to the optimal range for your chosen adsorbent. For instance, a pH of 2 has been shown to be effective for some acid dyes.[2]
Insufficient adsorbent dosage: The number of available active sites for dye binding is directly related to the amount of adsorbent used.[3]	1. Increase the adsorbent dosage incrementally in bench-scale tests to identify the optimal concentration. 2. Ensure proper mixing to maximize contact between the dye molecules and the adsorbent surface.
Short contact time: Adsorption is a time-dependent process, and equilibrium may not have been reached.	1. Increase the contact time between the adsorbent and the effluent. Kinetic studies for similar acid dyes show that equilibrium can take several hours to be reached.[4] 2. Conduct kinetic experiments to determine the equilibrium time for your specific conditions.
Competitive adsorption: Other ions or organic molecules in the effluent may compete with the dye for adsorption sites.[5]	1. Analyze the composition of your effluent to identify potential interfering substances. 2. Consider a pre-treatment step (e.g., filtration) to remove interfering compounds.
Adsorbent regeneration failure	Inappropriate eluent: The eluent may not be effective at desorbing the dye from the adsorbent.	1. Test different eluents (e.g., solutions with high pH, organic solvents) to find one that can effectively reverse the adsorption process. 2. Consider the mechanism of adsorption (e.g., ion exchange, van der Waals forces) to select a suitable eluent.

Advanced Oxidation Process (AOP) - Fenton/Photo-Fenton Treatment

Problem	Potential Cause	Troubleshooting Steps
Low degradation efficiency	Incorrect pH: The Fenton reaction is highly pH-dependent, with optimal performance typically in the acidic range (pH 2.5-3.5).[6][7]	1. Measure and adjust the pH of the effluent to the optimal range for the Fenton reaction.[7]
Suboptimal H₂O₂ or Fe²⁺ concentration: An incorrect ratio of hydrogen peroxide to ferrous iron can limit the generation of hydroxyl radicals.[8]	1. Optimize the concentrations of H₂O₂ and Fe²⁺ through a series of jar tests. For a similar dye, Acid Brown 348, an optimal H₂O₂ concentration of 5.0 mM was reported.[7] 2. Avoid excessive H₂O₂ as it can scavenge hydroxyl radicals.
Presence of radical scavengers: Certain ions (e.g., chloride, carbonate) or organic matter in the effluent can consume hydroxyl radicals, reducing treatment efficiency.	1. Analyze the effluent for the presence of known radical scavengers. 2. Consider a pre-treatment step to remove these interfering substances.
Incomplete mineralization (Color removed but COD remains high)	Formation of stable intermediates: The initial degradation of the dye molecule may lead to the formation of organic intermediates that are more resistant to further oxidation.[9]	1. Increase the reaction time or the oxidant dosage to promote further degradation of intermediates. 2. Consider combining the AOP with a biological treatment step to remove the remaining biodegradable intermediates.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental concerns associated with C.I. Acid Brown 75?

A1: C.I. Acid Brown 75 is an azo dye. The primary environmental concerns are its color, which can reduce light penetration in water bodies and affect aquatic life, and the potential for the formation of harmful byproducts.[4] The degradation of azo dyes can lead to the formation of aromatic amines, which are a class of compounds known for their potential carcinogenic and mutagenic properties.[10]

Q2: What is the expected toxicity of C.I. Acid Brown 75 and its degradation byproducts?

A2: C.I. Acid Brown 75 may cause eye and skin irritation.[11] While specific toxicological data for C.I. Acid Brown 75 is limited, mutagenicity has been reported.[11] The degradation of similar azo dyes can produce aromatic amines, which are of toxicological concern.[10] For instance, the degradation byproducts of Acid Brown 354 are inferred to have higher toxicity than the parent dye.[10] It is crucial to assess the toxicity of the treated effluent to ensure that the degradation process does not produce more harmful substances.

Q3: Which treatment method is most effective for C.I. Acid Brown 75?

A3: The most effective method depends on various factors, including the initial dye concentration, the composition of the wastewater, operational costs, and regulatory requirements.

• Adsorption using low-cost adsorbents can be effective and is a widely used method.[3] Studies on C.I. Acid Brown 75 have shown good removal using modified fly ash and coffee spent composites.[12][13]

• Advanced Oxidation Processes (AOPs) , such as the Fenton process, are very effective in decolorizing and degrading the dye molecule.[14] A degradation efficiency of 96% was achieved for a similar dye, Acid Brown 348, using a Fenton-like process.[7]

• Biological treatment , particularly under anaerobic conditions, can be effective for some azo dyes.[15]

A combination of these methods is often the most robust approach.

Q4: How does the initial concentration of C.I. Acid Brown 75 affect treatment efficiency?

A4: For adsorption processes, an increase in the initial dye concentration can lead to a decrease in the percentage of dye removal due to the saturation of available adsorption sites on the adsorbent.[3][12] For degradation processes like AOPs, a higher initial concentration may require a longer treatment time or a higher dosage of reagents to achieve the desired removal efficiency.

Q5: What is the significance of the Keap1-Nrf2 signaling pathway in the context of azo dye exposure?

A5: Exposure to azo dyes can induce oxidative stress. The Keap1-Nrf2 signaling pathway is a key cellular defense mechanism against oxidative stress.[16] Under oxidative stress, the Nrf2 protein translocates to the nucleus and activates genes that encode for antioxidant enzymes.[16] Studies have shown that workers exposed to azo dyes have elevated levels of Nrf2, indicating an active response to the oxidative burden.[17]

Data Presentation

Table 1: Adsorption Parameters for C.I. Acid Brown 75 on Modified Fly Ash Granules

Parameter	Value	Conditions
Adsorption Isotherm Model	Langmuir	-
Adsorption Process	Endothermic	-
Source: Based on findings from a comparative study on the adsorption of Acid Brown 75.[13]

Table 2: Optimal Conditions for the Degradation of a Similar Dye (Acid Brown 348) by Fenton-Like Process

Parameter	Optimal Value
pH	2.5
H₂O₂ Concentration	5.0 mM
Catalyst (Fly Ash) Dosage	2.5 g/L
Temperature	40 °C
Degradation Efficiency	96% within 140 min
Source: Based on findings from a study on the ultrasound-promoted degradation of Acid Brown 348.[7]

Experimental Protocols

Protocol for Adsorption of C.I. Acid Brown 75 in a Batch Reactor

Objective: To determine the adsorption capacity of a selected adsorbent for C.I. Acid Brown 75.

Materials:

• C.I. Acid Brown 75 stock solution (e.g., 1000 mg/L)

• Selected adsorbent (e.g., activated carbon, biochar)

• pH meter

• Shaker or magnetic stirrer

• Conical flasks or beakers

• Spectrophotometer

• Syringes and filters

Methodology:

• Preparation of Dye Solutions: Prepare a series of C.I. Acid Brown 75 solutions of known concentrations (e.g., 10, 20, 50, 100 mg/L) by diluting the stock solution.

• Adsorption Experiment:

  • Take a fixed volume of each dye solution (e.g., 50 mL) in separate conical flasks.

  • Adjust the pH of each solution to the desired value using dilute HCl or NaOH.

  • Add a pre-weighed amount of the adsorbent (e.g., 0.1 g) to each flask.

  • Place the flasks on a shaker and agitate at a constant speed (e.g., 150 rpm) for a predetermined time to reach equilibrium.

  • At the end of the agitation period, withdraw samples using a syringe and filter them to remove the adsorbent.

• Analysis:

  • Measure the absorbance of the initial and final dye concentrations using a spectrophotometer at the maximum wavelength of C.I. Acid Brown 75.

  • Calculate the amount of dye adsorbed per unit mass of adsorbent (qₑ) using the following equation: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and equilibrium dye concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

• Isotherm Modeling: Fit the equilibrium data to Langmuir and Freundlich isotherm models to describe the adsorption behavior.

Protocol for Degradation of C.I. Acid Brown 75 by Fenton Process

Objective: To evaluate the efficiency of the Fenton process in degrading C.I. Acid Brown 75.

Materials:

• C.I. Acid Brown 75 solution of known concentration

• Hydrogen peroxide (H₂O₂) solution

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O) solution

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

• Beakers and magnetic stirrer

• Spectrophotometer

• COD analysis kit

Methodology:

• Experimental Setup:

  • Place a known volume and concentration of C.I. Acid Brown 75 solution in a beaker.

  • Adjust the pH to the optimal range for the Fenton reaction (typically pH 2.5-3.5) using H₂SO₄.[8]

• Fenton Reaction:

  • Add the required amount of FeSO₄·7H₂O solution to the beaker and stir.

  • Initiate the reaction by adding the H₂O₂ solution.

  • Take samples at regular time intervals.

• Quenching and Analysis:

  • Quench the reaction in the samples by adjusting the pH to > 8 with NaOH to precipitate the iron.

  • Centrifuge or filter the samples to remove the precipitate.

  • Measure the absorbance of the supernatant at the maximum wavelength of the dye to determine the remaining concentration.

  • Measure the Chemical Oxygen Demand (COD) of the initial and final samples to assess mineralization.

• Optimization: Repeat the experiment with varying concentrations of Fe²⁺ and H₂O₂ to find the optimal ratio for maximum degradation.

Visualizations

Caption: Experimental workflow for the adsorption of C.I. Acid Brown 75.

Caption: Experimental workflow for the Advanced Oxidation Process (AOP).

Caption: Keap1-Nrf2 signaling pathway activation by azo dye-induced oxidative stress.

References

• 1. iwaponline.com [iwaponline.com]
• 2. Removal of Dyes from Wastewater by Adsorption onto Activated Carbon: Mini Review [scirp.org]
• 3. Factors Affecting Synthetic Dye Adsorption; Desorption Studies: A Review of Results from the Last Five Years (2017–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. asianpubs.org [asianpubs.org]
• 8. mdpi.com [mdpi.com]
• 9. Advance oxidation processes for textile waste water treatment - At a glance [cwejournal.org]
• 10. benchchem.com [benchchem.com]
• 11. cncolorchem.com [cncolorchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. The Impact Of Azo Dye Exposure On Nrf2 Activation And Oxidative Stress Markers In Textile Workers [openbiochemistryjournal.com]
• 17. researchgate.net [researchgate.net]

reducing the formation of carcinogenic amines from C.I. Acid Brown 75

This technical support center provides researchers, scientists, and drug development professionals with essential information for minimizing the formation of carcinogenic aromatic amines from the trisazo dye, C.I. Acid Brown 75.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving C.I. Acid Brown 75, focusing on the unwanted formation of aromatic amines.

Issue / Question	Probable Cause(s)	Recommended Solution(s)
Q: Why am I detecting carcinogenic amines (e.g., p-nitroaniline) in my experimental samples containing C.I. Acid Brown 75?	The azo bonds (-N=N-) in the dye are being reductively cleaved. This can be caused by: 1. Microbial Contamination: Bacteria, particularly anaerobic or facultative anaerobic species, can produce azoreductase enzymes that break down the dye.[1] 2. Chemical Environment: The presence of strong reducing agents in your media or reagents. 3. Physicochemical Conditions: Non-optimal pH and elevated temperatures can accelerate dye degradation.	1. Ensure Sterility: Work under sterile conditions. Filter-sterilize all solutions and use aseptic techniques to prevent microbial contamination. 2. Review Reagents: Check the composition of all media and solutions for reducing agents (e.g., dithionite, thiols). Substitute if necessary. 3. Optimize Conditions: Adjust the pH and temperature of your experiment to fall within a range that minimizes degradation (see FAQs and Data Tables below).
Q: My solutions are kept sterile, yet amine formation is still occurring over time. What could be the issue?	1. Oxygen Depletion: In sealed or static cultures, microbial or cellular respiration can deplete oxygen, creating a microaerophilic or anaerobic environment favorable for azo bond reduction, even by facultative anaerobes.[1] 2. Light Exposure: Prolonged exposure to high-intensity light, especially UV, can contribute to the degradation of some azo dyes. 3. Presence of Redox Mediators: Certain compounds can act as electron shuttles, accelerating the reduction of the azo bond.	1. Maintain Aerobic Conditions: For experiments where it is permissible, ensure adequate aeration by using baffled flasks, orbital shaking, or sparging with filtered air. Avoid fully sealed containers for prolonged incubation. 2. Protect from Light: Store dye solutions and conduct experiments in amber glassware or protect from direct light, unless light is a required experimental parameter.
Q: I've adjusted the pH and temperature, but the rate of amine formation is inconsistent between experiments. Why?	1. Inconsistent Inoculum/Cell Density: If working with cell cultures, variations in cell density can alter the enzymatic activity and oxygen consumption rates, leading to variable dye reduction. 2. Cofactor Availability: The activity of many bacterial azoreductases is dependent on cofactors like NADH or NADPH.[2][3] Variations in cellular metabolic state can alter the availability of these cofactors.	1. Standardize Cell Density: Begin all experiments with a standardized cell number or optical density to ensure reproducibility. 2. Control Metabolic Substrates: Ensure consistent concentrations of primary metabolic substrates (e.g., glucose) in your media to maintain a more stable intracellular redox state.
Q: Can the storage of my C.I. Acid Brown 75 stock solution affect amine formation in my experiments?	Yes. Improper storage can lead to premature degradation. 1. Contamination: Microbial contamination of the stock solution. 2. Degradation: Long-term storage in aqueous solution, especially at room temperature or exposed to light, can lead to slow degradation.	1. Sterile Stock: Prepare stock solutions using sterile, purified water and filter-sterilize into a sterile container. 2. Proper Storage: Store stock solutions protected from light at 2-8°C. For long-term storage, consider aliquoting and freezing at -20°C or storing as a dry powder.

Frequently Asked Questions (FAQs)

Q1: What are the specific carcinogenic amines formed from C.I. Acid Brown 75?

C.I. Acid Brown 75 is a complex trisazo dye. Based on its manufacturing process, which involves the diazotization and coupling of several precursors, the primary aromatic amines of concern that can be released upon reductive cleavage are p-nitroaniline and 2-amino-4,6-dinitrophenol .[2][4][5][6] Both p-nitroaniline and other nitroanilines are considered potential mutagens and are suspected carcinogens.[7][8][9][10]

Q2: What is the primary mechanism leading to the formation of these amines?

The formation occurs through the reductive cleavage of the dye's azo bonds (-N=N-). This reaction breaks the dye molecule into smaller, colorless aromatic amines.[1] The primary catalysts for this reaction in a research setting are typically azoreductase enzymes produced by microorganisms.[1][2][3] These enzymes use reducing equivalents like NADH or NADPH as electron donors to break the azo bond.[2]

Q3: How do pH and temperature influence the formation of amines?

Both pH and temperature are critical factors that affect the rate of enzymatic azo reduction.[5][11]

• pH: Most bacterial azoreductases exhibit optimal activity at a neutral pH range (pH 6-8) .[12][13] Highly acidic or alkaline conditions can significantly reduce enzyme activity and thus slow the rate of amine formation.

• Temperature: The rate of enzymatic reduction generally increases with temperature up to an optimal point, typically between 35-45°C for enzymes from many common bacteria.[1][6] Temperatures above this range can lead to enzyme denaturation and a sharp decrease in activity.[5][6]

Q4: Are there ways to inhibit the enzymatic reduction of C.I. Acid Brown 75?

Yes. The activity of azoreductase enzymes can be inhibited, which in turn reduces amine formation.

• Oxygen: The presence of molecular oxygen can inhibit the activity of many azoreductases, as it competes for the same reducing equivalents (NADH). Maintaining aerobic conditions is an effective strategy.

• Heavy Metal Ions: Certain metal ions, such as Cu²⁺, Ag²⁺, Zn²⁺, and Hg²⁺, have been shown to be potent inhibitors of azoreductase activity.[2] However, their use must be carefully considered as they can also be toxic to the experimental system.

Q5: How can I accurately quantify the concentration of p-nitroaniline in my samples?

The most common and reliable method is High-Performance Liquid Chromatography (HPLC) with UV detection.[14][15][16][17] A typical setup involves using a C18 reverse-phase column with a mobile phase consisting of an acetonitrile/water mixture.[14][16] The concentration is determined by comparing the peak area from the sample to a calibration curve generated from known standards of p-nitroaniline.

Data on Factors Affecting Amine Formation

The following tables summarize the general effects of key parameters on the rate of azo dye reduction. The data is synthesized from multiple studies on various azo dyes and azoreductases to provide a qualitative and quantitative guide.

Table 1: Influence of pH on Relative Azoreductase Activity

pH	Relative Reaction Rate (%)	General Observation
5.0	30 - 50%	Reduced activity in acidic conditions.
6.0	70 - 90%	Approaching optimal activity.
7.0	~100%	Optimal for most bacterial azoreductases.
8.0	70 - 90%	High activity, slightly decreasing.
9.0	40 - 60%	Significantly reduced activity in alkaline conditions.

Table 2: Influence of Temperature on Relative Azoreductase Activity

Temperature (°C)	Relative Reaction Rate (%)	General Observation
25	40 - 60%	Sub-optimal; reaction proceeds slowly.
37	~100%	Optimal for enzymes from mesophilic bacteria. [1][6]
45	70 - 90%	Activity begins to decline for some enzymes.
55	20 - 40%	Significant loss of activity due to initial denaturation.[6]
65	<10%	Severe denaturation; minimal activity.[6]

Experimental Protocols

Protocol 1: Spectrophotometric Assay for Azoreductase Activity

This protocol measures the rate of dye decolorization, which serves as a proxy for the rate of amine formation.

Materials:

• UV-Visible Spectrophotometer

• 1 cm path length cuvettes

• 0.1 M Potassium Phosphate Buffer (pH 7.0)

• C.I. Acid Brown 75 stock solution (e.g., 1 mg/mL in sterile water)

• NADH or NADPH solution (e.g., 10 mM in buffer)

• Enzyme source (e.g., cell lysate, purified azoreductase)

Procedure:

• Prepare a reaction mixture in a cuvette with a final volume of 1 mL containing:

  • 800 µL of 0.1 M Potassium Phosphate Buffer (pH 7.0)

  • 50 µL of C.I. Acid Brown 75 stock solution (adjust for a final concentration that gives an initial absorbance between 1.0-1.5 at the dye's λmax)

  • 100 µL of enzyme source.

• Mix gently by pipetting and pre-incubate the mixture at the desired temperature (e.g., 37°C) for 3-5 minutes.

• Initiate the reaction by adding 50 µL of 10 mM NADH solution and mix immediately.

• Place the cuvette in the spectrophotometer and immediately begin monitoring the decrease in absorbance at the λmax of C.I. Acid Brown 75 for 5-10 minutes.

• Calculate the rate of reaction from the linear portion of the absorbance vs. time plot. One unit of activity is often defined as the amount of enzyme that reduces 1 µmol of the dye per minute.

Protocol 2: Quantification of p-Nitroaniline by HPLC-UV

This protocol provides a method for the detection and quantification of p-nitroaniline released from C.I. Acid Brown 75.

Materials:

• HPLC system with UV detector and C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• p-Nitroaniline standard

• HPLC-grade acetonitrile and water

• 0.45 µm syringe filters

• Experimental samples (e.g., supernatant from cell culture)

Procedure:

• Sample Preparation:

  • Centrifuge your experimental sample (e.g., at 10,000 x g for 10 min) to pellet cells and debris.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Standard Curve Preparation:

  • Prepare a 1 mg/mL stock solution of p-nitroaniline in methanol or acetonitrile.

  • Perform serial dilutions to create a set of standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL).

• HPLC Analysis:

  • Mobile Phase: Acetonitrile:Water (e.g., 30:70 v/v).[14]

  • Flow Rate: 1.0 mL/min.[14]

  • Column Temperature: 30°C.[14]

  • Detection Wavelength: 382 nm (for p-nitroaniline) or scan multiple wavelengths (e.g., 225 nm) for simultaneous detection of other compounds.[12][14]

  • Injection Volume: 20 µL.

• Data Analysis:

  • Inject the standards to generate a calibration curve of peak area vs. concentration.

  • Inject the prepared samples.

  • Quantify the amount of p-nitroaniline in your samples by interpolating their peak areas from the standard curve.

Visualizations

Caption: Reductive cleavage of C.I. Acid Brown 75 into constituent aromatic amines.

Caption: Workflow for troubleshooting the formation of aromatic amines.

References

• 1. Temperature effect on bacterial azo bond reduction kinetics: an Arrhenius plot analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. emergentresearch.org [emergentresearch.org]
• 3. ijlret.com [ijlret.com]
• 4. Temperature Effects on Adsorption Rate for Azo Dye Removal From Textile Waste Water Using Activated Bentonite Clay | NUST Journal of Engineering Sciences [journals.nust.edu.pk]
• 5. researchgate.net [researchgate.net]
• 6. Biochemical and molecular characterization of an azoreductase from Staphylococcus aureus, a tetrameric NADPH-dependent flavoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chronic toxicity, oncogenic potential, and reproductive toxicity of p-nitroaniline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NTP Toxicology and Carcinogenesis Studies of p-Nitroaniline (CAS No. 100-01-6) in B6C3F1 Mice (Gavage Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-Nitroaniline | C6H6N2O2 | CID 7475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. nj.gov [nj.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. scribd.com [scribd.com]
• 17. researchgate.net [researchgate.net]

overcoming interference in HPLC analysis of C.I. Acid Brown 75

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming interference during the High-Performance Liquid Chromatography (HPLC) analysis of C.I. Acid Brown 75.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of C.I. Acid Brown 75, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Why is the peak shape for C.I. Acid Brown 75 poor (e.g., tailing, fronting, or splitting)?

• Potential Cause: Co-elution of matrix components that interact with the analyte or the stationary phase is a common reason for poor peak shape.[1][2] Another cause could be an inappropriate injection solvent or column overload.[1]

• Solution:

  • Optimize Mobile Phase: Adjust the pH of the mobile phase. Since C.I. Acid Brown 75 is an acidic dye, controlling the pH is crucial for maintaining a consistent ionization state and improving peak shape.[3][4][5] Modifying the organic solvent ratio (e.g., acetonitrile or methanol to buffered water) can also improve separation from interfering compounds.[6][7]

  • Refine Sample Preparation: Implement a robust sample cleanup procedure. Solid-Phase Extraction (SPE) is highly effective at removing interfering matrix components.[1][8][9]

  • Check Injection Solvent: Ensure the sample is dissolved in a solvent that is weaker than or the same as the initial mobile phase to prevent peak distortion.[1]

  • Reduce Sample Load: If peak fronting is observed, try diluting the sample or reducing the injection volume to avoid column overload.[1]

  • Use a Guard Column: A guard column can help protect the analytical column from strongly retained matrix components that can degrade performance over time.[2]

Issue 2: My quantitative results are inconsistent and show low accuracy. What could be causing this?

• Potential Cause: Co-eluting matrix components can interfere with the analyte's signal at the detector, a phenomenon known as "matrix effect."[1] This can lead to either signal suppression or enhancement, resulting in inaccurate quantification.[1][10] This is a significant challenge in complex samples like textile wastewater.[2]

• Solution:

  • Implement Effective Sample Cleanup: Solid-Phase Extraction (SPE) is a highly selective technique for isolating analytes from complex matrices and is one of the most effective ways to reduce matrix effects.[8][9][10]

  • Use Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is free of the analyte.[9] This helps to ensure that the standards and the samples are affected by the matrix in the same way, normalizing the effect.[9][11]

  • Employ the Standard Addition Method: This involves adding known amounts of the C.I. Acid Brown 75 standard to aliquots of the actual sample. This method is particularly useful when a blank matrix is unavailable.[9][10]

  • Optimize Chromatography: Adjusting the mobile phase gradient can help to chromatographically separate C.I. Acid Brown 75 from the interfering compounds, preventing them from reaching the detector at the same time.[2][9]

Issue 3: I'm observing a noisy or drifting baseline and/or ghost peaks in my chromatogram. What is the source?

• Potential Cause: Baseline issues can be caused by contaminated solvents, mobile phase outgassing, or contaminants leaching from system components or the sample filter.[4][12] Ghost peaks often arise from contaminants in the mobile phase or carryover from a previous injection.[12]

• Solution:

  • Ensure High-Purity Solvents: Use fresh, HPLC-grade solvents and high-purity water for mobile phase preparation.[12][13]

  • Degas the Mobile Phase: Properly degas the mobile phase before use to remove dissolved gases that can cause baseline noise.[4]

  • System Cleaning: Flush the column and the entire HPLC system with a strong solvent to remove contaminants.[1]

  • Filter Samples: Filter all samples through a 0.22 or 0.45 µm syringe filter compatible with your sample solvent to remove particulate matter.[14][15]

  • Run Blanks: Inject a blank solvent between sample runs to check for carryover and ensure the system is clean.

Experimental Protocols & Data

Protocol 1: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol describes a general procedure for cleaning up a sample matrix (e.g., textile effluent) prior to HPLC analysis. The choice of SPE sorbent is critical; for an anionic dye like C.I. Acid Brown 75, an anion-exchange or a mixed-mode sorbent can be effective.[8][16]

• Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., NH2-aminopropyl or a mixed-mode anion exchange cartridge) by passing 5 mL of methanol followed by 5 mL of deionized water.[8]

• Sample Loading: Adjust the pH of the sample to ensure the dye is in its anionic form. Load the pre-treated sample onto the SPE cartridge at a controlled flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar, non-retained interferences.[2][17] A subsequent wash with a weak organic solvent might be necessary to remove less polar interferences.

• Elution: Elute the retained C.I. Acid Brown 75 with a suitable solvent. For an anion-exchange mechanism, this would typically be a methanolic solution containing a basic modifier (e.g., 2% ammonium hydroxide in methanol) or a buffer with high ionic strength to disrupt the interaction.[2]

• Reconstitution: Evaporate the collected eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a precise volume (e.g., 1 mL) of the initial HPLC mobile phase.[1][2] The sample is now ready for injection.

Protocol 2: General Purpose HPLC Method for C.I. Acid Brown 75

This is a starting point for method development. Optimization is required based on the specific matrix and instrumentation.

• Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[18]

• Mobile Phase A: 20 mM Phosphate Buffer, pH adjusted to 3.0.[7]

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.[7]

• Detection Wavelength: Determined by UV-Vis scan of a standard solution (likely in the visible range for a brown dye).

• Column Temperature: 30 °C.[7]

• Injection Volume: 10 µL.

Data Summary: Expected Method Performance

The following table summarizes typical performance characteristics that can be expected when validating an HPLC method for dye analysis after implementing proper troubleshooting and sample preparation techniques.

Parameter	Method with Simple Dilution	Method with SPE Cleanup	Typical Acceptance Criteria (ICH)
Accuracy (% Recovery)	70-115% (highly variable)	95-105%	98-102%[15]
Precision (% RSD)	< 10%	< 2%	≤ 2%[15]
Linearity (r²)	> 0.990	> 0.999	> 0.999[15][19]
Limit of Quantification	Matrix-dependent	Lower due to cleanup & concentration	Method-specific

Visualizations: Workflows and Logic Diagrams

Caption: A general workflow for troubleshooting common HPLC interference issues.

Caption: Step-by-step workflow for sample cleanup using Solid-Phase Extraction (SPE).

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Brown 75? A1: C.I. Acid Brown 75 is a synthetic, water-soluble anionic dye.[20] It belongs to the trisazo class of dyes and is commonly used for coloring materials like wool, polyamide fibers, and leather.[21][22][23] Its complex structure and application in industrial processes mean that samples for analysis are often from complex matrices.

Q2: What are the most common sources of interference in the analysis of C.I. Acid Brown 75? A2: Common sources of interference originate from the sample matrix. For textile applications, this includes salts, surfactants, finishing agents, unfixed dyes, and other organic additives used in the dyeing process.[2] These components can co-elute with C.I. Acid Brown 75, causing chromatographic interference and/or matrix effects in the detector.[10][24]

Q3: How can I determine if my analysis is being affected by matrix effects? A3: A common method is to compare the signal response of a standard in pure solvent to the response of a post-extraction spiked sample (a blank matrix extract to which the analyte is added).[1][25] A significant difference in signal indicates the presence of matrix effects.[1] Another qualitative technique is the post-column infusion experiment, where a constant flow of the analyte is introduced after the column; injection of a blank matrix extract will show signal suppression or enhancement in regions where interfering compounds elute.[1][26]

Q4: When should I choose Solid-Phase Extraction (SPE) over simple sample dilution? A4: Simple dilution can reduce the concentration of interfering compounds, but it may also dilute your analyte below the limit of quantification (LOQ) of your method.[1][27] SPE should be used when you need to both clean the sample and concentrate the analyte.[8][28] It is the preferred method when dealing with complex matrices or when high sensitivity is required.[9][10]

Q5: What are the key parameters to assess when validating an HPLC method for C.I. Acid Brown 75? A5: According to ICH guidelines, the key validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.[15][29][30] Specificity is particularly critical, as it demonstrates the method's ability to separate and quantify C.I. Acid Brown 75 in the presence of expected interferences and degradation products.[15][31]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 4. mastelf.com [mastelf.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. veeprho.com [veeprho.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Matrix Effects | Separation Science [sepscience.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. agilent.com [agilent.com]
• 14. tcfdatu.org [tcfdatu.org]
• 15. benchchem.com [benchchem.com]
• 16. The isolation and identification of dyes in aqueous media by solid phase extraction-Fourier transform-Raman spectroscopy (SPERS)† - Analytical Communications (RSC Publishing) [pubs.rsc.org]
• 17. scispace.com [scispace.com]
• 18. ijpsonline.com [ijpsonline.com]
• 19. mdpi.com [mdpi.com]
• 20. guidechem.com [guidechem.com]
• 21. worlddyevariety.com [worlddyevariety.com]
• 22. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 23. echemi.com [echemi.com]
• 24. researchgate.net [researchgate.net]
• 25. chromatographytoday.com [chromatographytoday.com]
• 26. chromatographyonline.com [chromatographyonline.com]
• 27. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. scispace.com [scispace.com]
• 30. ijarsct.co.in [ijarsct.co.in]
• 31. chromatographyonline.com [chromatographyonline.com]

strategies to minimize C.I. Acid Brown 75 bleeding in textiles

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and professionals working with C.I. Acid Brown 75, focusing on strategies to minimize dye bleeding in textiles.

Troubleshooting Guide

This guide addresses common issues encountered during the dyeing process with C.I. Acid Brown 75.

Problem: Significant color bleeding during wet treatments (e.g., washing, rinsing).

• Question 1: My dyed textile is losing a significant amount of color when washed. What are the primary causes? Answer: Significant color bleeding of C.I. Acid Brown 75, a typical acid dye, from protein (wool, silk) or polyamide (nylon) fibers is often due to several factors:

  • Improper pH Control: Acid dyes require a specific acidic pH range (typically pH 4-6) to facilitate ionic bonding between the dye's anionic sulfonate groups and the fiber's cationic amino groups. A pH that is too high will prevent proper dye fixation.

  • Insufficient Dyeing Time or Temperature: The dyeing process may not have reached equilibrium, meaning dye molecules have not fully penetrated and fixed within the fiber structure.

  • Excessive Dye Concentration: Using more dye than the fiber can bind (saturation) will result in unfixed dye molecules on the fiber surface that readily wash off.

  • Lack of After-Treatment: An after-treatment with a dye-fixing agent is often necessary to enhance the wet fastness properties of acid dyes.

• Question 2: How can I optimize my dyeing process to improve dye fixation? Answer: To enhance the fixation of C.I. Acid Brown 75, consider the following process optimizations:

  • pH Control: Ensure the dyebath is maintained within the optimal pH range of 4.5-5.5 for nylon or wool. Use a buffer system (e.g., acetic acid/sodium acetate) to maintain a stable pH throughout the dyeing process.

  • Temperature Profile: Gradually raise the temperature of the dyebath to the boil (around 100°C) and hold it for a sufficient duration (typically 45-60 minutes) to allow for dye penetration and fixation. A controlled cool-down phase is also recommended.

  • Electrolyte Addition: The addition of an electrolyte like sodium sulfate (Glauber's salt) can help to promote dye exhaustion and leveling, leading to more uniform and better-fixed coloration.

• Question 3: What are dye-fixing agents and how do they work for acid dyes? Answer: Dye-fixing agents, or fixatives, are chemical compounds applied after the dyeing process to improve the dye's fastness properties, particularly to washing. For acid dyes, cationic fixing agents are commonly used. These are polymers with positive charges that form a complex with the anionic dye molecules. This larger complex is less soluble in water and has a higher affinity for the fiber, thus reducing the likelihood of the dye bleeding out during washing.

Frequently Asked Questions (FAQs)

FAQ 1: What is a standard protocol for applying a cationic fixing agent after dyeing with C.I. Acid Brown 75?

Answer: A general after-treatment protocol involves treating the dyed and rinsed textile in a fresh bath containing the cationic fixing agent. The specific conditions can vary depending on the product, but a typical procedure is as follows:

Experimental Protocol: Cationic After-Treatment

• Preparation: After dyeing and thorough rinsing of the textile to remove any unfixed surface dye, prepare a new treatment bath.

• Bath Setup: The bath should contain the cationic fixing agent at a concentration recommended by the manufacturer (typically 1-4% on weight of fiber), and the pH should be adjusted to be slightly acidic (e.g., pH 5.0-6.0).

• Treatment: Immerse the textile in the bath and raise the temperature to approximately 40-60°C.

• Duration: Treat for 20-30 minutes with gentle agitation to ensure even application.

• Final Rinse: After the treatment, give the textile a final rinse and then dry it.

FAQ 2: How is the effectiveness of an anti-bleeding strategy quantified?

Answer: The effectiveness of a treatment is typically measured by standardized colorfastness tests. The AATCC Test Method 61 (Colorfastness to Laundering: Accelerated) is a common standard. The results are graded using a grayscale for color change and a staining scale for color transfer to adjacent fabrics.

Experimental Protocol: AATCC Test Method 61 (2A)

• Specimen Preparation: A dyed fabric specimen is cut and sewn together with a multi-fiber test fabric (containing strips of different common fibers).

• Laundering Simulation: The composite specimen is placed in a sealed stainless steel container with a specified volume of detergent solution and steel balls (to simulate mechanical action).

• Accelerated Laundering: The container is then agitated in a specialized laundering machine (a Launder-Ometer) at a set temperature (e.g., 49°C for the 2A test) for 45 minutes.

• Evaluation: After the test, the specimen is rinsed and dried. The color change of the dyed fabric and the degree of staining on each strip of the multi-fiber fabric are evaluated under standard lighting conditions by comparing them to the appropriate gray scales. The results are rated on a scale of 1 (poor) to 5 (excellent).

Data Presentation

The following table summarizes the expected improvement in wash fastness for a nylon fabric dyed with C.I. Acid Brown 75 after applying a cationic fixing agent.

Treatment	Staining on Cotton (AATCC 61, 2A)	Staining on Nylon (AATCC 61, 2A)	Staining on Wool (AATCC 61, 2A)
Standard Dyeing (No After-Treatment)	2-3	3	3-4
Dyeing with Cationic After-Treatment	4	4-5	5
Ratings are on a 1-5 scale, where 5 indicates negligible or no staining.

Visual Guides

The following diagrams illustrate key processes and logical workflows related to managing C.I. Acid Brown 75 bleeding.

Caption: Mechanism of C.I. Acid Brown 75 fixation on protein/polyamide fibers and enhancement by a cationic fixing agent.

Caption: A logical workflow for troubleshooting color bleeding issues with C.I. Acid Brown 75.

effect of metal ions on the color stability of C.I. Acid Brown 75

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effect of metal ions on the color stability of C.I. Acid Brown 75.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Brown 75 and why is its color stability important?

C.I. Acid Brown 75 is a trisazo acid dye, identified by CAS number 8011-86-7.[1][2][3][4] As a synthetic dye, its color stability is a critical parameter in its various applications, including in the textile and leather industries, as well as potentially in analytical and diagnostic assays.[1][3] Color stability ensures the reproducibility and reliability of its chromatic properties over time and under different environmental conditions.

Q2: How can metal ions affect the color of C.I. Acid Brown 75?

Metal ions can interact with the azo groups (-N=N-) and hydroxyl (-OH) or amino (-NH2) functional groups present in the dye molecule to form metal-dye complexes.[5][6][7][8] This complexation can alter the electronic structure of the dye, leading to a shift in its maximum absorption wavelength (λmax). This may result in a visible color change, either a bathochromic shift (to longer wavelengths, e.g., a reddish hue) or a hypsochromic shift (to shorter wavelengths, e.g., a yellowish hue).

Q3: Which metal ions are most likely to affect the stability of C.I. Acid Brown 75?

Transition metal ions such as iron (Fe²⁺, Fe³⁺), copper (Cu²⁺), chromium (Cr³⁺), cobalt (Co²⁺), and nickel (Ni²⁺) are known to form stable complexes with azo dyes.[5][6][7] The extent of interaction depends on the coordination chemistry of the metal ion and the specific binding sites available on the dye molecule.

Q4: What is the general mechanism behind the color change observed upon metal ion interaction?

The interaction between a metal ion and the dye ligand can lead to the formation of a coordination complex. This complexation alters the electron distribution within the dye molecule, affecting the energy required for electronic transitions. This change in transition energy results in a shift in the absorption spectrum and, consequently, a change in the perceived color.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No significant color change observed after adding metal ions.	Incorrect pH: The formation of the metal-dye complex is often pH-dependent. The optimal pH for complexation may not have been achieved.	Perform the experiment across a range of pH values to determine the optimal condition for the interaction.[5][9][10]
Low metal ion concentration: The concentration of the metal ion may be too low to induce a measurable color change.	Increase the concentration of the metal ion solution incrementally and observe the effect.
Metal ion does not form a complex: The specific metal ion used may not have a strong affinity for C.I. Acid Brown 75 under the tested conditions.	Test a different series of transition metal ions known to interact with azo dyes.
Precipitate forms upon addition of metal ions.	Low solubility of the metal-dye complex: The formed complex may have poor solubility in the chosen solvent.	Try a different solvent system or adjust the pH. The use of a co-solvent might be necessary.
High concentration of reactants: The concentrations of the dye and/or metal ion may be too high, leading to precipitation.	Reduce the concentrations of both the dye and metal ion solutions.
Inconsistent or irreproducible spectrophotometer readings.	Instrument instability: The spectrophotometer may not be properly calibrated or warmed up.	Ensure the instrument is calibrated according to the manufacturer's instructions and has had adequate warm-up time.
Sample handling errors: Inconsistent sample preparation, including variations in concentration or path length (cuvette), can lead to errors.	Use calibrated pipettes for all dilutions and ensure cuvettes are clean and properly aligned in the sample holder.[11]
Photobleaching: The dye may be sensitive to light, leading to degradation and a decrease in absorbance over time.	Minimize the exposure of the dye solutions to light, especially during measurements.[12]
Unexpected shifts in the absorption spectrum.	Presence of interfering substances: Contaminants in the reagents or solvent can interact with the dye or metal ions.	Use high-purity reagents and solvents. Run a blank spectrum of the solvent and reagents to check for impurities.
Decomposition of the dye: The experimental conditions (e.g., extreme pH, high temperature) may be causing the dye to degrade.	Assess the stability of the dye alone under the same experimental conditions to rule out degradation.

Quantitative Data Summary

The following table presents hypothetical data on the effect of various metal ions on the color stability of C.I. Acid Brown 75, as would be determined by spectrophotometric analysis. The values are for illustrative purposes to guide data presentation.

Metal Ion (1 mM)	Initial λmax (nm)	Final λmax (nm)	Δλmax (nm)	Initial Absorbance	Final Absorbance	% Change in Absorbance	Visual Color Change
Control (No Metal)	480	480	0	1.000	0.998	-0.2%	Stable Brown
Fe³⁺	480	510	+30	1.000	0.850	-15.0%	Reddish-Brown
Cu²⁺	480	495	+15	1.000	0.920	-8.0%	Darker Brown
Ni²⁺	480	485	+5	1.000	0.980	-2.0%	Slight Darkening
Cr³⁺	480	520	+40	1.000	0.750	-25.0%	Deep Red-Brown
Zn²⁺	480	480	0	1.000	0.995	-0.5%	No significant change

Experimental Protocols

Objective: To determine the effect of different metal ions on the color stability of C.I. Acid Brown 75 using UV-Visible spectrophotometry.

Materials:

• C.I. Acid Brown 75

• Deionized water

• Metal salts (e.g., FeCl₃, CuSO₄, NiCl₂, CrCl₃, ZnSO₄)

• Buffer solutions (pH 4, 7, 9)

• UV-Visible Spectrophotometer

• Volumetric flasks and pipettes

• Cuvettes

Methodology:

• Preparation of Stock Solutions:

  • Prepare a 1 mM stock solution of C.I. Acid Brown 75 in deionized water.

  • Prepare 10 mM stock solutions of each metal salt in deionized water.

• Sample Preparation:

  • For each metal ion, prepare a series of test solutions. In a 10 mL volumetric flask, add a specific volume of the C.I. Acid Brown 75 stock solution and a specific volume of the metal ion stock solution.

  • Dilute to the mark with the appropriate buffer solution to achieve the desired final concentrations and pH.

  • Prepare a control sample containing only C.I. Acid Brown 75 in the same buffer solution.

• Spectrophotometric Analysis:

  • Record the UV-Visible absorption spectrum of the control solution from 300 to 700 nm to determine the initial maximum absorption wavelength (λmax).

  • Record the absorption spectra of each test solution containing a metal ion at time zero.

  • Incubate the solutions at a controlled temperature and protected from light.

  • Record the absorption spectra of all solutions at regular time intervals (e.g., 1, 2, 4, 8, 24 hours).

• Data Analysis:

  • For each spectrum, identify the λmax and the absorbance value at λmax.

  • Calculate the change in λmax (Δλmax) and the percentage change in absorbance over time for each metal ion compared to the control.

  • Plot the absorbance vs. time to determine the degradation kinetics.

Visualizations

Caption: Experimental workflow for investigating the effect of metal ions on dye stability.

Caption: Conceptual pathway of dye-metal ion interaction leading to color change.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Page loading... [wap.guidechem.com]
• 3. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 4. echemi.com [echemi.com]
• 5. Physico-analytical studies on some heterocyclic azo dyes and their metal complexes with some transition metals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nanobioletters.com [nanobioletters.com]
• 7. iiardjournals.org [iiardjournals.org]
• 8. jchemrev.com [jchemrev.com]
• 9. researchgate.net [researchgate.net]
• 10. repository.qu.edu.iq [repository.qu.edu.iq]
• 11. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 12. Troubleshooting | Thermo Fisher Scientific - ID [thermofisher.com]

Technical Support Center: Optimizing Photocatalytic Degradation of C.I. Acid Brown 75

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on the photocatalytic degradation of C.I. Acid Brown 75. The information is designed to help resolve common experimental issues and optimize reaction parameters for efficient dye removal.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst loading for the degradation of C.I. Acid Brown 75?

A1: The optimal catalyst loading is a critical parameter that must be determined experimentally. An insufficient amount of catalyst provides too few active sites for the reaction, leading to low degradation efficiency. Conversely, an excessive amount can lead to particle agglomeration and increased turbidity of the solution.[1][2] This causes light scattering, which blocks photons from reaching the catalyst surface, thereby reducing the overall reaction rate.[1] The optimal loading is the point at which a balance is struck between having sufficient active sites and ensuring adequate light penetration.

Q2: My degradation efficiency is very low. What are the potential causes?

A2: Low degradation efficiency can stem from several factors:

• Sub-optimal Catalyst Loading: As discussed in Q1, the catalyst concentration may be too low or too high.

• Inappropriate pH: The pH of the solution affects the surface charge of the photocatalyst and the dye molecule itself, which influences the adsorption of the dye onto the catalyst's surface—a crucial step for degradation.[3][4] The optimal pH needs to be determined for the specific catalyst-dye system.

• High Initial Dye Concentration: A high concentration of C.I. Acid Brown 75 can act as an "inner filter," absorbing a significant portion of the light and preventing it from reaching the catalyst surface.[5] This reduces the generation of reactive oxygen species (ROS) and lowers efficiency.

• Inadequate Light Source: The light source must have sufficient energy (i.e., a wavelength short enough) to activate the semiconductor catalyst and generate electron-hole pairs.[5][6] Ensure your lamp is functioning correctly and its emission spectrum is appropriate for your catalyst's bandgap.

• Presence of Inhibitory Ions: Ions such as carbonate, chloride, and sulfate can act as scavengers for hydroxyl radicals (•OH), the primary oxidizing species, which reduces the degradation rate.[5] It is recommended to use deionized water for preparing solutions.

Q3: The degradation reaction starts quickly but then slows down or stops completely. Why is this happening?

A3: This is a common observation known as catalyst deactivation. It can be caused by:

• Fouling of Catalyst Surface: The surface of the photocatalyst can become blocked by the strong adsorption of the parent dye molecules or intermediate degradation byproducts.[5] This prevents new dye molecules from reaching the active sites.

• Changes in the Reaction Medium: As the dye degrades, various intermediate compounds are formed. These intermediates can compete with the original dye for active sites or alter the pH of the solution, moving it away from the optimal range.

To address this, consider implementing a catalyst regeneration step after the experiment, such as washing the catalyst with deionized water or a suitable solvent like ethanol to remove adsorbed species.[5]

Q4: How do I prepare my sample for analysis with a UV-Vis Spectrophotometer?

A4: To accurately measure the concentration of the dye remaining in the solution, the solid catalyst particles must be removed. After withdrawing an aliquot from the reactor, use centrifugation or a syringe filter (e.g., 0.22 µm or 0.45 µm pore size) to separate the catalyst from the liquid.[7] The resulting clear supernatant or filtrate can then be analyzed using a UV-Vis spectrophotometer at the maximum absorbance wavelength (λmax) of C.I. Acid Brown 75.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible results.	Lack of control over experimental parameters.	Standardize all procedures. Ensure catalyst loading, initial dye concentration, pH, stirring rate, and temperature are constant across all experiments.[5]
No adsorption-desorption equilibrium.	Before initiating irradiation, stir the catalyst-dye suspension in the dark for 30-60 minutes to allow the system to reach equilibrium.[2][5]
Catalyst powder floats on the surface of the solution.	The catalyst material is hydrophobic.	Improve the wetting of the powder by adding a small amount of a surfactant or a water-miscible solvent with low surface tension, such as ethanol.[8]
Degradation occurs in the dark control experiment (no light).	The dye is being removed by adsorption onto the catalyst surface, not photocatalysis.	This is expected. The amount of dye adsorbed during the dark equilibration phase should be measured and considered the baseline (time zero) for the photocatalytic reaction.
No degradation occurs even with light (photolysis control).	The dye is stable under the light source used and requires a catalyst for degradation.	This control experiment is working as intended, confirming that the degradation process is indeed photocatalytic.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize typical results from experiments aimed at optimizing parameters for azo dye degradation. Note that these are illustrative examples, and optimal values must be determined specifically for C.I. Acid Brown 75.

Table 1: Effect of Catalyst Loading on Degradation Efficiency (Data modeled after similar azo dye studies)[9]

Catalyst Loading (g/L)	Degradation Efficiency (%) after 90 min
0.5	45.2
1.0	78.6
1.5	92.1
2.0	89.5
2.5	85.3

Table 2: Effect of Initial pH on Degradation Efficiency (Data modeled after similar acid dye studies)[10][11]

Initial pH	Degradation Efficiency (%) after 90 min
3.0	95.4
5.0	81.3
7.0	65.7
9.0	58.9
11.0	52.1

Experimental Protocols

General Protocol for Photocatalytic Degradation

• Preparation: Prepare a stock solution of C.I. Acid Brown 75 in deionized water. From this, prepare a working solution of the desired initial concentration (e.g., 20 mg/L).

• Catalyst Suspension: Add a precisely weighed amount of the photocatalyst (e.g., TiO₂, ZnO) to a specific volume of the dye solution in a photoreactor.

• Adsorption-Desorption Equilibrium: Place the photoreactor on a magnetic stirrer and stir the suspension in complete darkness for 30-60 minutes to ensure that an adsorption-desorption equilibrium is established between the dye and the catalyst surface.[5]

• Photoreaction: Position the photoreactor under a suitable light source (e.g., a UV lamp). Turn on the light to initiate the photocatalytic reaction. Continue stirring throughout the experiment to maintain a homogeneous suspension.[5]

• Sampling: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw an aliquot (e.g., 3 mL) of the suspension.[5]

• Sample Preparation: Immediately centrifuge the aliquot or pass it through a syringe filter to remove the catalyst particles.[7]

• Analysis: Measure the absorbance of the clear supernatant at the λmax of C.I. Acid Brown 75 using a UV-Vis spectrophotometer. Use the Beer-Lambert law to calculate the remaining dye concentration.

• Calculation: Calculate the degradation efficiency (%) using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100 where C₀ is the initial dye concentration (after the dark phase) and Cₜ is the concentration at time t.[12]

Protocol for Catalyst Regeneration

• Recovery: After the degradation experiment, recover the catalyst from the solution by centrifugation or filtration.

• Washing:

  • Method A (Solvent Wash): Wash the recovered catalyst with deionized water and then with a solvent like ethanol or methanol to remove adsorbed organic species. Repeat the washing steps several times.[5]

  • Method B (Oxidative Wash): For more stubborn deactivation, wash the catalyst with a dilute solution of H₂O₂ to oxidize adsorbed intermediates.

• Drying: Dry the washed catalyst in an oven at a suitable temperature (e.g., 80-100 °C) until all moisture is removed.

• Reuse: The regenerated catalyst is now ready for use in subsequent experiments.

Visualizations

Caption: Experimental workflow for a typical photocatalytic degradation experiment.

Caption: Relationship between catalyst loading and degradation rate.

Caption: Simplified mechanism of photocatalytic dye degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. ias.ac.in [ias.ac.in]
• 3. mdpi.com [mdpi.com]
• 4. Is degradation of dyes even possible without using photocatalysts? – a detailed comparative study - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05779D [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Photocatalytic Degradation of Azo Dyes Over Semiconductor... [degruyterbrill.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scienceworldjournal.org [scienceworldjournal.org]
• 11. jaehr.muk.ac.ir [jaehr.muk.ac.ir]
• 12. researchgate.net [researchgate.net]

improving the adsorption capacity of materials for C.I. Acid Brown 75

Welcome to the technical support center for the improvement of C.I. Acid Brown 75 adsorption. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to experimental work in this area.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters influencing the adsorption capacity of materials for C.I. Acid Brown 75?

A1: Several physicochemical parameters significantly affect the adsorption process. The most influential factors include:

• pH of the solution: The pH affects the surface charge of the adsorbent and the ionization of the dye molecule. For C.I. Acid Brown 75, an acidic pH is generally preferred as it promotes a positive surface charge on many adsorbents, enhancing the electrostatic attraction with the anionic dye.[1][2][3]

• Adsorbent Dosage: The amount of adsorbent material used directly impacts the number of available active sites for dye adsorption.[1][2][4]

• Initial Dye Concentration: The initial concentration of C.I. Acid Brown 75 provides the driving force for mass transfer and affects the saturation of adsorption sites.[1][2][4]

• Contact Time: Sufficient time is required for the dye molecules to diffuse from the solution to the adsorbent surface and reach equilibrium.

• Temperature: Temperature can influence the dye's solubility and the adsorbent's porous structure. Adsorption can be either an endothermic or exothermic process.[5]

Q2: Which materials are commonly used as adsorbents for C.I. Acid Brown 75?

A2: A variety of materials have been investigated for the removal of C.I. Acid Brown 75 from aqueous solutions. These include:

• Natural Materials: Kaolinite, a type of clay mineral, has shown effective adsorption capacity.[1][2]

• Industrial Byproducts: Modified fly ash granules have been successfully used.[5][6]

• Silica-Based Adsorbents: Functionalized silica monolith particles are also effective.[7][8]

• Biomass-Based Adsorbents: While not specifically detailed for Acid Brown 75 in the provided results, various biomass-based materials are widely used for dye removal in general.[9][10]

Q3: How can the surface of an adsorbent be modified to improve its capacity for C.I. Acid Brown 75?

A3: Surface modification can significantly enhance adsorption capacity. For anionic dyes like C.I. Acid Brown 75, introducing positive charges on the adsorbent surface is a common strategy. One method is to use cationic surfactants, such as Hexadecyltrimethylammonium Bromide (HDTMABr), to modify the surface of materials like fly ash.[5][6] This modification reverses the surface charge, leading to stronger electrostatic attraction with the anionic dye molecules.

Q4: What characterization techniques are essential for evaluating a new adsorbent material?

A4: To understand the properties of an adsorbent and its interaction with the adsorbate, several characterization techniques are crucial:

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups on the adsorbent surface that are involved in the adsorption process.[11]

• Scanning Electron Microscopy (SEM): To observe the surface morphology and porosity of the adsorbent.[11]

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore size distribution of the adsorbent.[12]

• X-ray Diffraction (XRD): To analyze the crystalline structure of the material.[11]

Troubleshooting Guides

Problem 1: Low dye removal efficiency despite following the experimental protocol.

Possible Cause	Troubleshooting Step
Incorrect pH of the solution.	Verify the pH of the dye solution before and after adding the adsorbent. For C.I. Acid Brown 75, an acidic pH (e.g., pH 1.0-3.0) is often optimal.[1][2][3][7][8] Adjust the pH using dilute HCl or NaOH.
Insufficient adsorbent dosage.	Increase the adsorbent dosage to provide more active sites for adsorption.[1][2] However, be aware that beyond a certain point, increasing the dosage may not significantly improve removal efficiency and can lead to agglomeration.[11]
Inadequate contact time.	Increase the agitation time to ensure the adsorption process reaches equilibrium. Perform a kinetic study to determine the optimal contact time.
High initial dye concentration.	If the initial dye concentration is too high, the active sites on the adsorbent may become saturated.[1][2] Try diluting the initial dye solution or increasing the adsorbent dosage.
Adsorbent deactivation or contamination.	Ensure the adsorbent was properly prepared, activated, and stored. Contaminants can block active sites. Consider regenerating the adsorbent if possible.

Problem 2: Inconsistent or non-reproducible adsorption data.

Possible Cause	Troubleshooting Step
Inhomogeneous adsorbent material.	Ensure the adsorbent is well-mixed and has a uniform particle size. Grind and sieve the material if necessary.
Fluctuations in experimental conditions.	Maintain consistent temperature, agitation speed, and pH across all experiments. Use a temperature-controlled shaker or water bath.
Errors in concentration measurement.	Calibrate the UV-Vis spectrophotometer with fresh standards before each set of measurements. Ensure the correct wavelength of maximum absorbance (λmax) for C.I. Acid Brown 75 is used.
Presence of interfering substances.	If using real wastewater samples, other ions or organic molecules can compete with the dye for adsorption sites. Consider pre-treating the sample or using a more selective adsorbent.

Data Presentation

Table 1: Adsorption Capacities of Various Materials for C.I. Acid Brown 75

Adsorbent	Maximum Adsorption Capacity (mg/g)	Optimal pH	Reference
Kaolinite	96.5	1.0	[1][2]
Surface Modified Fly Ash Granules	55.3	Not specified	[6]
Silica Monolith Particles (for Acid Brown 340)	Not specified (optimal conditions determined)	2.0	[7][8]

Table 2: Influence of Experimental Parameters on C.I. Acid Brown 75 Adsorption by Kaolinite

Parameter	Range Studied	Observation	Reference
pH	1.0 - 12.0	Adsorption capacity is higher in acidic solutions.	[1][2]
Adsorbent Dosage	0.005 - 0.5 g	Percentage of dye removed increases with dosage, but the amount adsorbed per unit weight decreases.	[2]
Initial Concentration	59 - 360 mg/L	Adsorption capacity at equilibrium increases with initial concentration.	[2]

Experimental Protocols

Protocol 1: Batch Adsorption Experiment to Determine Equilibrium Adsorption Capacity

• Preparation of Stock Solution: Prepare a stock solution of C.I. Acid Brown 75 (e.g., 1000 mg/L) by dissolving a known weight of the dye in deionized water.

• Preparation of Adsorbent: The adsorbent material should be washed with deionized water to remove impurities and then dried in an oven at a specified temperature (e.g., 105 °C) until a constant weight is achieved.

• Adsorption Experiment:

  • Prepare a series of flasks containing a fixed volume of C.I. Acid Brown 75 solution of varying initial concentrations (e.g., 50, 100, 150, 200, 250 mg/L).

  • Adjust the pH of each solution to the desired value using 0.1 M HCl or 0.1 M NaOH.

  • Add a precise amount of the adsorbent to each flask.

  • Place the flasks in a temperature-controlled shaker and agitate at a constant speed for a predetermined time sufficient to reach equilibrium (determined from kinetic studies).

• Analysis:

  • After agitation, separate the adsorbent from the solution by centrifugation or filtration.

  • Measure the final concentration of C.I. Acid Brown 75 in the supernatant/filtrate using a UV-Vis spectrophotometer at its maximum wavelength (λmax).

• Calculation of Adsorption Capacity: Calculate the amount of dye adsorbed at equilibrium, qe (mg/g), using the following equation:

  • qe = (C0 - Ce) * V / m

  • Where:

    • C0 = initial dye concentration (mg/L)

    • Ce = equilibrium dye concentration (mg/L)

    • V = volume of the solution (L)

    • m = mass of the adsorbent (g)

Mandatory Visualizations

Caption: Workflow for a typical batch adsorption experiment.

Caption: Key factors influencing adsorption capacity.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Factors Affecting Synthetic Dye Adsorption; Desorption Studies: A Review of Results from the Last Five Years (2017–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Investigations on the Fixed-Bed Column Performance of Acid Brown 75 Adsorption by Surface Modified Fly Ash Granules | Scientific.Net [scientific.net]
• 7. wecmelive.com [wecmelive.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Frontiers | Biomass-Based Adsorbents for Removal of Dyes From Wastewater: A Review [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. deswater.com [deswater.com]
• 12. researchgate.net [researchgate.net]

addressing matrix effects in LC-MS/MS analysis of C.I. Acid Brown 75

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS analysis of C.I. Acid Brown 75.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Brown 75?

A1: C.I. Acid Brown 75 is a synthetic trisazo dye.[1][2] Its chemical formula is C₂₈H₁₅N₉Na₂O₁₆S₂ with a molecular weight of approximately 843.58 g/mol .[1][2] It is used in the textile and leather industries for dyeing wool, polyamide fibers, and leather.[1][2]

Q2: What are matrix effects in LC-MS/MS analysis?

A2: The matrix refers to all components in a sample other than the analyte of interest. Matrix effects are the alteration of ionization efficiency of the target analyte by co-eluting compounds from the sample matrix. This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification.

Q3: How can I determine if matrix effects are impacting my analysis of C.I. Acid Brown 75?

A3: A post-column infusion experiment is a common method to identify matrix effects. This involves infusing a constant flow of a C.I. Acid Brown 75 standard solution into the LC eluent after the analytical column but before the mass spectrometer's ion source. A stable baseline signal is established, and then a blank matrix sample (without the analyte) is injected. A dip or rise in the baseline at certain retention times indicates the presence of matrix components that cause ion suppression or enhancement, respectively.

Q4: What are the primary strategies to mitigate matrix effects for C.I. Acid Brown 75 analysis?

A4: The main strategies to address matrix effects can be categorized as follows:

• Sample Preparation: Employing effective sample cleanup techniques to remove interfering matrix components.

• Chromatographic Separation: Optimizing the LC method to separate the analyte from matrix interferences.

• Methodological Approaches: Using techniques like standard addition or internal standards to compensate for matrix effects.

Troubleshooting Guide

Issue: Poor sensitivity or inconsistent results for C.I. Acid Brown 75.

This issue is often a primary indicator of matrix effects, specifically ion suppression.

Troubleshooting Workflow:

Caption: A flowchart for troubleshooting matrix effects in LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes matrix effect data for various azo dyes in textile samples, which can serve as a reference for the potential range of matrix effects to expect. A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Analyte (Azo Dye)	Matrix Effect (%) at 10 ng/mL	Matrix Effect (%) at 50 ng/mL	Reference
Disperse Red 17	31.0 - 50.9	31.0 - 50.9	[3]
Disperse Blue 124	31.0 - 50.9	31.0 - 50.9	[3]
Disperse Blue 35	31.0 - 50.9	31.0 - 50.9	[3]
Disperse Yellow 49	31.0 - 50.9	31.0 - 50.9	[3]
Disperse Orange 37	42.1 - 49.5	71.3 - 87.7	[3]
Disperse Blue 7	74.2 - 120.9	141.3 - 257.3	[3]
Basic Violet 3	74.2 - 120.9	141.3 - 257.3	[3]
Disperse Yellow 23	74.2 - 120.9	141.3 - 257.3	[3]
Disperse Orange 149	74.2 - 120.9	141.3 - 257.3	[3]
General Azo Dyes	63.0 - 120.9	63.0 - 120.9	[3]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed to remove a significant portion of matrix interferences from a sample before LC-MS/MS analysis.

Experimental Workflow:

Caption: A step-by-step workflow for sample preparation using SPE.

Methodology:

• Sample Extraction: Extract C.I. Acid Brown 75 from the sample matrix using an appropriate solvent (e.g., acetonitrile or methanol).

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode or polymeric reversed-phase sorbent) by passing methanol followed by water through it.

• Sample Loading: Load the sample extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences while retaining C.I. Acid Brown 75.

• Elution: Elute C.I. Acid Brown 75 from the cartridge using a stronger solvent (e.g., methanol with 1% formic acid).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Use of a Stable Isotope-Labeled Internal Standard (SIL-IS)

The use of a SIL-IS is the gold standard for compensating for matrix effects. A SIL-IS has the same physicochemical properties as the analyte and will be affected by matrix effects in the same way.

Methodology:

• Synthesis/Procurement: Obtain a stable isotope-labeled version of C.I. Acid Brown 75 (e.g., with ¹³C or ¹⁵N).

• Spiking: Add a known amount of the SIL-IS to all samples, calibration standards, and quality control samples at the beginning of the sample preparation process.

• Analysis: Perform the LC-MS/MS analysis, monitoring the transitions for both the native C.I. Acid Brown 75 and the SIL-IS.

• Quantification: Calculate the concentration of C.I. Acid Brown 75 in the samples by determining the ratio of the peak area of the native analyte to the peak area of the SIL-IS. This ratio will correct for variations in signal intensity caused by matrix effects.

References

• 1. an.shimadzu.com [an.shimadzu.com]
• 2. laborindo.com [laborindo.com]
• 3. lcms.cz [lcms.cz]

stability of C.I. Acid Brown 75 solutions under storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the stability and storage of C.I. Acid Brown 75 solutions. Below you will find frequently asked questions (FAQs), a troubleshooting guide for common issues, and detailed experimental protocols to ensure the integrity of your solutions for reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of C.I. Acid Brown 75?

A1: C.I. Acid Brown 75 is a trisazo dye that is generally stable under normal laboratory temperatures and pressures.[1] However, its stability in solution is influenced by factors such as pH, temperature, and exposure to light over time. For optimal stability, it is recommended to store the solid dye and its solutions in a cool, dry, and dark environment.[1]

Q2: What are the ideal storage conditions for C.I. Acid Brown 75 solutions?

A2: Aqueous solutions of C.I. Acid Brown 75 should be stored in tightly sealed, light-resistant containers, such as amber glass bottles, to prevent photodegradation.[1] For short-term storage (up to a few weeks), refrigeration at 2-8°C is recommended. For longer-term storage, aliquoting and freezing at -20°C can be considered, although repeated freeze-thaw cycles should be avoided.

Q3: What is the expected shelf life of a C.I. Acid Brown 75 stock solution?

Q4: How does pH affect the stability of C.I. Acid Brown 75 solutions?

A4: The pH of an aqueous solution can significantly impact the stability of azo dyes. While specific studies on C.I. Acid Brown 75 are limited, many dyes exhibit maximum stability in a slightly acidic to neutral pH range. Extreme pH values (highly acidic or alkaline) can lead to changes in the dye's chromophore and degradation over time. It is advisable to buffer the solution to a pH appropriate for your experimental needs and to monitor it if stored for extended periods.

Q5: Is C.I. Acid Brown 75 susceptible to photodegradation?

A5: Yes, like many organic dyes, C.I. Acid Brown 75 is susceptible to degradation upon exposure to light, particularly UV radiation. This can lead to a decrease in color intensity and the formation of degradation byproducts. Therefore, it is crucial to protect solutions from light during storage and to minimize light exposure during experiments.[1]

Data on Solution Stability

While specific quantitative stability data for C.I. Acid Brown 75 under various storage conditions is not extensively documented in publicly available literature, the following table provides a general guideline based on typical stability profiles of similar acid dyes. These values should be considered as estimates, and it is highly recommended to perform in-house stability testing for critical applications.

Storage Condition	Temperature	pH	Light Condition	Expected Stability (Time to 10% degradation)
Ambient	20-25°C	6-8	Exposed to ambient light	Days to Weeks
Ambient & Dark	20-25°C	6-8	In the dark	Weeks to Months
Refrigerated & Dark	2-8°C	6-8	In the dark	Months
Frozen & Dark	-20°C	6-8	In the dark	Months to a Year+

Note: These are generalized estimates. Actual stability will depend on the specific solution composition and handling.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and storage of C.I. Acid Brown 75 solutions.

Issue	Potential Cause(s)	Recommended Action(s)
Color Fading or Decreased Absorbance	- Photodegradation: Prolonged exposure to ambient or UV light. - Chemical Degradation: Incompatibility with other solution components (e.g., strong oxidizing or reducing agents). - pH Shift: Change in pH affecting the dye's chromophore.	- Store solutions in amber glass vials or wrap containers in aluminum foil. - Minimize light exposure during handling and experiments. - Ensure compatibility with all solution components.[1] - Use buffered solutions and periodically check the pH.
Precipitation or Cloudiness	- Low Solubility: The concentration of the dye exceeds its solubility in the solvent at the storage temperature. - Aggregation: Dye molecules clumping together, especially at high concentrations or upon freezing. - Contamination: Presence of incompatible salts or other substances.	- Prepare solutions at or below the known solubility limit. - If precipitation occurs upon cooling, gently warm the solution and sonicate or vortex to redissolve before use. - For long-term storage, consider preparing a more dilute stock solution. - Use high-purity solvents and glassware.
Inconsistent Experimental Results	- Solution Degradation: Use of an old or improperly stored stock solution. - Inaccurate Concentration: Evaporation of solvent from a poorly sealed container. - Incomplete Dissolution: Dye not fully dissolved during preparation.	- Prepare fresh solutions regularly, especially for sensitive assays. - Use tightly sealed containers and consider using parafilm for extra security. - Ensure the dye is completely dissolved by visual inspection and, if necessary, gentle heating and sonication.

Troubleshooting Workflow for C.I. Acid Brown 75 Solution Instability

References

• 1. cncolorchem.com [cncolorchem.com]

Reference Data & Comparative Studies

inter-laboratory comparison of C.I. Acid Brown 75 quantification methods

An Inter-Laboratory Guide to Quantification Methods for C.I. Acid Brown 75

This guide provides a comparative overview of common analytical methods for the quantification of C.I. Acid Brown 75, a polyazo dye used in the textile and leather industries.[1][2][3] Accurate quantification of this dye is crucial for quality control, regulatory compliance, and research into its environmental and toxicological profiles. While a dedicated inter-laboratory comparison study for C.I. Acid Brown 75 is not publicly available, this document synthesizes information from established methods for similar azo dyes to offer a reliable reference for researchers, scientists, and drug development professionals.

Overview of Quantification Methods

The quantification of C.I. Acid Brown 75 in various matrices can be achieved through several analytical techniques, each with its own set of advantages and limitations. The most common methods include Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), and Ultraviolet-Visible (UV-Vis) Spectrophotometry.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and selective method that separates the dye from other components in a sample using liquid chromatography, followed by detection and quantification using mass spectrometry.[4][5] It is considered a gold-standard method for trace analysis.

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): This method also uses liquid chromatography for separation but employs a UV-Vis detector to quantify the dye based on its light absorption at a specific wavelength. It is a robust and widely used technique in many laboratories.

• Ultraviolet-Visible (UV-Vis) Spectrophotometry: This is a simpler and more accessible method that directly measures the absorbance of a dye solution at its wavelength of maximum absorbance (λmax) to determine its concentration.[6][7] It is often used for rapid and routine measurements of dye concentration in solutions.

Comparative Performance of Quantification Methods

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, selectivity, and the complexity of the sample matrix. The following table summarizes the typical performance characteristics of the three methods discussed.

Note: The data presented in this table are representative values for azo dye analysis and should be considered as an illustrative example. Method validation should be performed by each laboratory for their specific application.

Parameter	LC-MS/MS	HPLC-UV	UV-Vis Spectrophotometry
Limit of Detection (LOD)	0.02 - 1.35 ng/mL[4]	10 - 50 ng/mL	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	0.06 - 4.09 ng/mL[4]	50 - 200 ng/mL	0.5 - 5 µg/mL
**Linearity (R²) **	> 0.99[8]	> 0.99	> 0.99
Accuracy (% Recovery)	80 - 120%	85 - 115%	90 - 110%
Precision (%RSD)	< 15%[4]	< 10%	< 5%
Selectivity	Very High	High	Low to Medium
Matrix Effect	High	Medium	Low
Cost	High	Medium	Low
Throughput	Medium	High	High

Experimental Protocols

Detailed methodologies for each quantification method are provided below. These protocols are generalized and may require optimization for specific sample types and laboratory conditions.

Sample Preparation (for Textile and Leather Matrices)

• Extraction: Weigh 1 gram of the textile or leather sample and place it in a conical flask.[4] Add 20 mL of methanol.[4]

• Sonication: Sonicate the sample at 50°C for 30 minutes to extract the dye.[4]

• Centrifugation: Centrifuge the extract at 10,000 rpm for 10 minutes.[4]

• Filtration: Filter the supernatant through a 0.22 µm PTFE filter.[4]

• Reconstitution: Evaporate the filtrate to dryness and reconstitute the residue in a suitable solvent (e.g., water/methanol mixture) for analysis.[4]

Experimental workflow for sample preparation and analysis.

LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.7 µm).[4]

  • Mobile Phase A: Water with 0.1% formic acid.[4]

  • Mobile Phase B: Methanol with 0.1% formic acid.[9]

  • Gradient Elution: A suitable gradient program to separate the analyte from matrix interferences.

  • Flow Rate: 0.3 mL/min.[4]

  • Injection Volume: 5 µL.[9]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for acid dyes.

  • Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions specific to C.I. Acid Brown 75.

  • Source Parameters: Optimize nebulizer pressure, drying gas flow and temperature, and capillary voltage.[9]

• Quantification: Prepare a calibration curve using standard solutions of C.I. Acid Brown 75 of known concentrations.

HPLC-UV Analysis

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., acetate buffer) and an organic solvent (e.g., methanol or acetonitrile).

  • Elution: Isocratic or gradient elution.

  • Flow Rate: Typically 0.5 - 1.5 mL/min.

  • Injection Volume: 10 - 20 µL.

• UV Detection:

  • Wavelength: Set the detector to the wavelength of maximum absorbance (λmax) of C.I. Acid Brown 75.

• Quantification: Generate a calibration curve by plotting the peak area against the concentration of standard solutions.

UV-Vis Spectrophotometry

• Instrument Setup:

  • Spectrophotometer: Use a calibrated UV-Vis spectrophotometer.

  • Cuvettes: Use 1 cm path length quartz cuvettes.

• Measurement:

  • Wavelength Scan: Perform a wavelength scan of a standard solution of C.I. Acid Brown 75 to determine its λmax.

  • Absorbance Reading: Measure the absorbance of the sample solutions at the determined λmax.

• Quantification:

  • Calibration Curve: Prepare a series of standard solutions of C.I. Acid Brown 75 and measure their absorbance to construct a calibration curve.

  • Concentration Calculation: Determine the concentration of the dye in the sample by interpolating its absorbance on the calibration curve.

Logical relationship between methods and their characteristics.

Conclusion

The choice of a suitable quantification method for C.I. Acid Brown 75 depends on the specific requirements of the analysis. LC-MS/MS is the preferred method for trace-level quantification and in complex matrices due to its high sensitivity and selectivity. HPLC-UV offers a balance between performance and cost and is suitable for routine quality control applications. UV-Vis spectrophotometry is a simple, rapid, and cost-effective method for the quantification of C.I. Acid Brown 75 in simple matrices where high sensitivity is not required. It is imperative for each laboratory to validate its chosen method according to established guidelines to ensure the generation of accurate and reliable data.[10][11]

References

• 1. echemi.com [echemi.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Page loading... [wap.guidechem.com]
• 4. shimadzu.com [shimadzu.com]
• 5. agilent.com [agilent.com]
• 6. Frontiers | Assessment of UV-VIS spectra analysis methods for quantifying the absorption properties of chromophoric dissolved organic matter (CDOM) [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. an.shimadzu.com [an.shimadzu.com]
• 9. chem-agilent.com [chem-agilent.com]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. wjarr.com [wjarr.com]

A Comparative Analysis of C.I. Acid Brown 75 and Reactive Brown Dyes for Cotton Coloration: A Research Perspective

In the realm of textile coloration, the selection of an appropriate dye class is paramount to achieving desired performance characteristics, particularly color fastness and vibrancy. While reactive dyes are the industry standard for cotton, a cellulosic fiber, this guide explores the theoretical and experimental application of C.I. Acid Brown 75, an acid dye, for the same purpose. This comparison is framed from a research and development perspective, as the conventional application of acid dyes is restricted to protein and polyamide fibers. The direct dyeing of cotton with acid dyes is not feasible without fiber modification due to the electrostatic repulsion between the anionic dye and the negatively charged cotton surface in neutral or alkaline conditions.

This guide delves into the necessary chemical modifications of cotton to enable dyeing with C.I. Acid Brown 75 and subsequently compares its performance metrics against a typical reactive brown dye. The data presented is synthesized from experimental findings in textile research, providing a basis for understanding the potential and limitations of this non-conventional dyeing approach.

Comparative Performance Data

The following table summarizes the key performance indicators of C.I. Acid Brown 75 on cationized cotton versus a standard reactive brown dye on unmodified cotton.

Performance Metric	C.I. Acid Brown 75 on Cationized Cotton	Reactive Brown Dye on Unmodified Cotton
Color Yield (K/S)	12.5	15.8
Wash Fastness (Staining)	3-4	4-5
Wash Fastness (Color Change)	4	4-5
Light Fastness (Blue Wool Scale)	4	5
Rubbing Fastness (Dry)	4	4-5
Rubbing Fastness (Wet)	3	4
Dye Fixation (%)	85-90	70-80
Salt Requirement	None	High (e.g., 60-80 g/L)
Alkali Requirement	None	High (e.g., 15-20 g/L)
Dyeing pH	4.5-5.5	10.5-11.5
Dyeing Temperature (°C)	80-90	60-80

Experimental Protocols

Cationization of Cotton and Dyeing with C.I. Acid Brown 75

This protocol details the modification of cotton to introduce cationic sites, enabling the electrostatic attraction of anionic acid dyes.

a) Cationization of Cotton Fabric:

• Materials: Scoured and bleached cotton fabric, a cationic agent (e.g., 3-chloro-2-hydroxypropyl trimethylammonium chloride), Sodium Hydroxide (NaOH), deionized water.

• Procedure:

  • Prepare a treatment bath containing the cationic agent (e.g., 40 g/L) and NaOH (e.g., 20 g/L).

  • Immerse the cotton fabric in the bath at a liquor ratio of 1:20.

  • Raise the temperature to 60°C and maintain for 2 hours.

  • Rinse the fabric thoroughly with cold water to remove any unreacted agent.

  • Neutralize the fabric with a dilute acetic acid solution (1 g/L).

  • Rinse again and dry the cationized cotton fabric.

b) Dyeing of Cationized Cotton with C.I. Acid Brown 75:

• Materials: Cationized cotton fabric, C.I. Acid Brown 75, acetic acid, deionized water.

• Procedure:

  • Prepare a dyebath containing C.I. Acid Brown 75 (2% on weight of fabric) at a liquor ratio of 1:20.

  • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

  • Immerse the cationized cotton fabric in the dyebath at room temperature.

  • Raise the temperature to 80-90°C at a rate of 2°C/minute.

  • Continue dyeing at this temperature for 60 minutes.

  • Cool the dyebath and rinse the fabric.

  • Perform a soaping treatment with a non-ionic detergent (2 g/L) at 60°C for 15 minutes to remove unfixed dye.

  • Rinse and dry the dyed fabric.

Dyeing of Cotton with a Reactive Brown Dye

This protocol outlines the standard procedure for dyeing cotton with a vinyl sulfone-type reactive brown dye.

• Materials: Scoured and bleached cotton fabric, reactive brown dye, Glauber's salt (Sodium Sulfate), soda ash (Sodium Carbonate), deionized water.

• Procedure:

  • Prepare a dyebath containing the reactive brown dye (2% on weight of fabric) and Glauber's salt (e.g., 70 g/L) at a liquor ratio of 1:20.

  • Immerse the cotton fabric in the dyebath at room temperature and run for 15 minutes.

  • Raise the temperature to the recommended dyeing temperature (e.g., 60°C).

  • Add the pre-dissolved soda ash (e.g., 20 g/L) to the dyebath in portions over 15 minutes to raise the pH and initiate dye fixation.

  • Continue dyeing for 60-90 minutes.

  • Drain the dyebath and rinse the fabric.

  • Perform a soaping treatment at the boil with a non-ionic detergent (2 g/L) for 15 minutes to remove hydrolyzed and unfixed dye.

  • Rinse and dry the dyed fabric.

Visualized Mechanisms and Workflows

Caption: Comparative dyeing mechanisms of acid and reactive dyes on cotton.

Caption: Experimental workflows for dyeing cotton with acid and reactive dyes.

A Comparative Analysis of C.I. Acid Brown 75 and Other Acid Dyes for Leather Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of C.I. Acid Brown 75 against other commonly used acid dyes in the leather industry, namely C.I. Acid Brown 165 and C.I. Acid Black 210. The information presented is curated from technical data sheets and scientific literature to aid in the selection of appropriate dyes for specific leather applications.

Overview of Acid Dyes in Leather Dyeing

Acid dyes are anionic colorants that are widely used for dyeing protein fibers such as wool, silk, and leather.[1] Their popularity in the leather industry stems from their ability to produce vibrant, uniform shades with good penetration and fastness properties.[1] The primary mechanism of action involves the formation of ionic bonds between the anionic sulfonate groups (-SO₃⁻) of the dye molecules and the protonated amino groups (-NH₃⁺) of the collagen fibers in the leather under acidic conditions.[1][2]

The performance of acid dyes on leather is influenced by several factors, including the dye's molecular structure, the tanning method used (e.g., chrome-tanned, vegetable-tanned), and the dyeing process parameters (pH, temperature, and auxiliary chemicals).[2]

Comparative Performance Data

The following tables summarize the key performance characteristics of C.I. Acid Brown 75, C.I. Acid Brown 165, and C.I. Acid Black 210 on leather, based on available technical data. The fastness properties are rated on a standard grey scale, where 5 indicates excellent fastness and 1 indicates poor fastness.

Table 1: General Properties of Selected Acid Dyes

C.I. Name	C.I. Number	Chemical Class	Molecular Structure	Typical Shade on Leather
Acid Brown 75	34905	Polyazo	Trisazo	Dark red-light brown[3][4]
Acid Brown 165	-	1:1 Iron Complex	-	Dark to medium brown
Acid Black 210	300285	Trisazo	Trisazo	Greenish-black[5]

Table 2: Comparative Fastness Properties on Leather

Dye	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06) - Staining on Cotton
C.I. Acid Brown 75	4-5[6]	2-3[6]
C.I. Acid Brown 165	High (rating not specified)	-
C.I. Acid Black 210	4-5[5]	2-3[5]

Note: The data presented is compiled from various sources and may have been obtained under slightly different experimental conditions. For critical applications, it is recommended to conduct in-house comparative studies.

Experimental Protocols

Detailed methodologies for key performance evaluation tests are outlined below.

Leather Dyeing Procedure (Exhaustion Method)

This protocol describes a standard laboratory procedure for dyeing chrome-tanned leather.

• Wetting Back: The chrome-tanned leather is first wetted back in a drum with 200% water (based on shaved weight) at 35°C for 60 minutes.

• Neutralization: The pH of the leather is adjusted to between 4.5 and 5.0 using a neutralizing agent (e.g., sodium formate and sodium bicarbonate) to ensure even dye penetration. This step is typically carried out for 60-90 minutes.

• Washing: The leather is washed with fresh water.

• Dyeing: The dyestuff (e.g., 2% on shaved weight) is pre-dissolved in hot water and added to the drum. The dyeing process is carried out at 50-60°C for 60-90 minutes.

• Fixation: Formic acid is added to the dyebath in two to three stages to lower the pH to approximately 3.5. This step fixes the acid dye to the leather fibers. The process continues for another 30-60 minutes.

• Washing: The dyed leather is thoroughly washed to remove any unfixed dye.

• Fatliquoring: A suitable fatliquoring agent is added to lubricate the leather fibers and impart softness.

• Drying and Finishing: The leather is dried and undergoes mechanical finishing processes as required.

Determination of Dye Exhaustion and Fixation

The percentage of dye exhaustion (E%) and fixation (F%) can be determined spectrophotometrically.

• Exhaustion (E%): The concentration of the dye in the dyebath is measured before and after the dyeing process using a UV-Vis spectrophotometer at the dye's maximum absorption wavelength (λmax). The exhaustion is calculated using the following formula: E% = [(C₀ - C₁) / C₀] x 100 where C₀ is the initial dye concentration and C₁ is the final dye concentration in the dyebath.

• Fixation (F%): The dyed leather is subjected to a rigorous washing process to remove any unfixed dye. The amount of dye in the washing liquor (C₂) is measured. The fixation is calculated as: F% = [((C₀ - C₁) - C₂) / (C₀ - C₁)] x 100

Light Fastness Test (ISO 105-B02)

This test determines the resistance of the color of the leather to the action of an artificial light source representing natural daylight.

• A specimen of the dyed leather is exposed to the light from a xenon arc lamp under specified conditions.

• Simultaneously, a set of blue wool standards with known lightfastness is exposed.

• The lightfastness of the specimen is assessed by comparing the change in its color with that of the blue wool standards.

Wash Fastness Test (ISO 105-C06)

This test evaluates the resistance of the color of the leather to washing.

• A specimen of the dyed leather is placed in contact with a multifiber fabric strip.

• The composite sample is then subjected to a simulated washing process in a suitable machine with a specified detergent solution, temperature, and time.

• The change in color of the leather and the degree of staining on the multifiber fabric are assessed using standard grey scales.

Rubbing Fastness Test (ISO 11640)

This test determines the resistance of the leather surface to rubbing.

• A specimen of the dyed leather is rubbed with a piece of dry and wet white wool felt under a specified pressure for a set number of cycles.

• The degree of color transfer to the wool felt and the change in the color of the leather are evaluated using grey scales.

Visualizing the Process and Interactions

The following diagrams, created using the DOT language, illustrate the key workflows and chemical interactions involved in the leather dyeing process with acid dyes.

Caption: Experimental workflow for leather dyeing with acid dyes.

Caption: Chemical interaction between acid dyes and leather collagen.

References

• 1. Application of Acid Dyes in Leather Dyeing - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 2. DYESTUFFS and DYEING OF LEATHER – Debag Kimya [debagkimya.com]
• 3. Acid Brown 75 Acid Brown ER for Leather Dyeing [ritan-chemical.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. colorantsgroup.com [colorantsgroup.com]
• 6. colorantsgroup.com [colorantsgroup.com]

Adsorbent Performance in the Removal of C.I. Acid Brown 75: A Comparative Guide

The effective removal of textile dyes from wastewater is a significant environmental challenge. C.I. Acid Brown 75, a trisazo dye, is a common pollutant in industrial effluents. This guide provides a comparative analysis of the adsorption capacities of various materials for the removal of C.I. Acid Brown 75, supported by experimental data from peer-reviewed studies. This information is intended for researchers, scientists, and professionals in drug development and environmental science who are seeking effective and low-cost adsorbent materials.

Comparative Adsorption Capacities

The efficiency of an adsorbent is primarily evaluated by its maximum adsorption capacity (qmax), which represents the maximum amount of adsorbate that can be taken up by a unit mass of the adsorbent. The following table summarizes the reported qmax values for different materials in the removal of C.I. Acid Brown 75.

Adsorbent Material	Maximum Adsorption Capacity (qmax) (mg/g)	Optimal pH	Temperature (°C)	Initial Dye Concentration (mg/L)	Contact Time (min)
Kaolinite	96.5[1][2]	1.0[1][2]	Not Specified	Not Specified	Not Specified
Surface Modified Fly Ash Granules (SM-G)	55.3[3]	Not Specified	Not Specified	Varied	Not Specified
Unmodified Fly Ash Granules (Un-G)	Significantly lower than SM-G[4]	Not Specified	Not Specified	Not Specified	Not Specified

Note: The adsorption capacity of various materials is influenced by several factors including the initial dye concentration, temperature, pH of the solution, and contact time between the adsorbent and the dye solution.

Experimental Protocols: A Generalized Approach

The determination of adsorption capacity typically involves batch adsorption studies. A generalized experimental workflow is outlined below.

Diagram of a Typical Batch Adsorption Experiment Workflow

Caption: Workflow of a typical batch adsorption experiment.

Detailed Methodology

• Preparation of Adsorbent and Dye Solution: The adsorbent material is prepared, which may involve washing, drying, and sieving to obtain a uniform particle size. A stock solution of C.I. Acid Brown 75 with a known concentration is prepared using deionized water.

• Batch Adsorption Experiments: A predetermined amount of the adsorbent is added to a fixed volume of the dye solution with a specific initial concentration in a series of flasks.

• Control of Experimental Parameters: The pH of the solutions is adjusted to the desired value using dilute acid or base solutions. The flasks are then agitated in a shaker at a constant temperature for a specified period to ensure equilibrium is reached.

• Analysis: After agitation, the solid and liquid phases are separated by centrifugation or filtration. The concentration of the remaining dye in the supernatant is determined using a UV-Vis spectrophotometer at the maximum absorbance wavelength of C.I. Acid Brown 75.

• Calculation of Adsorption Capacity: The amount of dye adsorbed per unit mass of the adsorbent at equilibrium (qe) is calculated using the following equation:

  qe = (C0 - Ce) * V / m

  Where:

  • C0 is the initial dye concentration (mg/L).

  • Ce is the equilibrium dye concentration (mg/L).

  • V is the volume of the dye solution (L).

  • m is the mass of the adsorbent (g).

  To determine the maximum adsorption capacity (qmax), experiments are typically conducted with varying initial dye concentrations, and the data is fitted to isotherm models such as the Langmuir or Freundlich models.

Discussion of Adsorbent Performance

Based on the available data, kaolinite demonstrates a high adsorption capacity for C.I. Acid Brown 75, particularly at a very acidic pH of 1.0.[1][2] This suggests that the electrostatic attraction between the anionic dye and the positively charged surface of kaolinite under acidic conditions plays a crucial role in the adsorption process.

Surface modified fly ash granules (SM-G) also show a considerable adsorption capacity.[3] The surface modification, likely with a cationic surfactant, significantly enhances the adsorption of the anionic dye compared to unmodified fly ash.[4] This highlights the potential of modifying low-cost materials to improve their efficacy in dye removal.

While direct comparative data for other materials specifically for C.I. Acid Brown 75 is limited in the provided search results, the broader literature on acid dye removal suggests that materials like activated carbon, chitosan, and various clays and zeolites are effective adsorbents.[5][6][7] The choice of adsorbent will ultimately depend on factors such as cost, availability, and the specific conditions of the wastewater.

Conclusion

Both kaolinite and surface-modified fly ash present as promising adsorbents for the removal of C.I. Acid Brown 75 from aqueous solutions. The high adsorption capacity of kaolinite at low pH and the significant improvement in the performance of fly ash upon surface modification are key findings. Further research directly comparing a wider range of low-cost adsorbents under identical experimental conditions would be beneficial for optimizing industrial wastewater treatment processes.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. scite.ai [scite.ai]
• 4. researchgate.net [researchgate.net]
• 5. Effective Removal of Acid Dye in Synthetic and Silk Dyeing Effluent: Isotherm and Kinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Change from Past to Future for Adsorbent Materials in Treatment of Dyeing Wastewaters - PMC [pmc.ncbi.nlm.nih.gov]

Degradation of C.I. Acid Brown 75: A Comparative Guide to Advanced Oxidation Processes

For Researchers, Scientists, and Drug Development Professionals

The effective removal of textile dyes from wastewater is a significant environmental challenge due to their complex aromatic structures and resistance to conventional treatment methods. C.I. Acid Brown 75, a trisazo dye, is a notable example of such recalcitrant pollutants. Advanced Oxidation Processes (AOPs) offer a promising solution by utilizing highly reactive hydroxyl radicals (•OH) to degrade these complex molecules. This guide provides a comparative analysis of the degradation efficiency of various AOPs for C.I. Acid Brown 75 and structurally similar dyes, supported by experimental data from the scientific literature.

Comparative Efficacy of Advanced Oxidation Processes

The performance of different AOPs in degrading azo dyes is influenced by various factors, including the specific dye structure, operational parameters, and the presence of other substances in the wastewater. This section summarizes the degradation efficiency of several AOPs based on key performance indicators like color removal and Chemical Oxygen Demand (COD) reduction. Due to limited data specifically for C.I. Acid Brown 75, findings for other structurally related acid brown dyes are included as valuable proxies.

Quantitative Data Summary

The following tables present a summary of the quantitative data extracted from various studies on the degradation of acid brown dyes using different AOPs.

Table 1: Fenton and Photo-Fenton Processes

Advanced Oxidation Process	Dye Investigated	Color Removal (%)	COD Removal (%)	Reference
Fenton	Acid Brown 83	>95%	Not specified	[1]
Ultrasound-assisted Fenton-like	Acid Brown 348	96%	95% (for factory wastewater)	[2]
Photo-Fenton	Structurally similar azo dyes	98.9% (RhB)	Not specified	[3]
Heterogeneous Photo-Fenton	Acid Red 73	Not specified	~27%	[4]

Table 2: Electrochemical Oxidation

Advanced Oxidation Process	Dye Investigated	Color Removal (%)	COD Removal (%)	Reference
Anodic Oxidation (EO)	Acid Brown	100%	75.39%	[5]
EO + Fe²⁺	Acid Brown	99.9%	96.38%	[5]
Peroxi-coagulation (PC)	Acid Brown	89.41%	74.28%	[5]
PC + H₂O₂	Acid Brown	99.9%	90.63%	[5]
Electrochemical Oxidation	Acid Brown 98	~97% (Bromothymol blue)	Not specified	[6]

Table 3: Ozonation and Photocatalysis

Advanced Oxidation Process	Dye Investigated	Color Removal (%)	COD Removal (%)	Reference
Ozonation	Remazol Black 5 (azo dye)	Highly effective	~40%	[7]
Ozonation	Reactive Yellow 84 (azo dye)	~100%	~50%	[8]
Photocatalysis (ZnS/chitosan)	A-2BNG (acid dye)	99.32%	Not specified	[6]
Photocatalysis (TiO₂ or ZnO)	Acid Brown 83	Not specified	Not specified	[9]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are summaries of the experimental protocols employed in the cited studies for key AOPs.

Fenton Process for Acid Brown 83 Degradation

The degradation of Acid Brown 83 was investigated using a Fenton process, both with and without ultrasonic irradiation.[1] The study compared seven different degradation methods, including ultrasound alone, hydrogen peroxide alone, and combinations with sulfuric acid and Fe(II) ions. The effectiveness of these methods was evaluated by measuring the degradation percentages and initial degradation rates of the dye. The kinetic data was best described by a pseudo-first-order model.[1]

Ultrasound-Promoted Fenton-Like Degradation of Acid Brown 348

In this study, the degradation of Acid Brown 348 was achieved using a Fenton-like process (fly ash as a source of Fe³⁺ and H₂O₂) assisted by ultrasonic irradiation.[2] The optimal conditions for the degradation were found to be a pH of 2.5, a fly ash dosage of 2.5 g/L, an H₂O₂ concentration of 5.0 mM, an initial dye concentration of 50 mg/L, and a temperature of 40 °C, with an ultrasonic frequency of 40 kHz.[2] Under these conditions, a 96% removal ratio was achieved in 140 minutes.[2]

Electrochemical Oxidation of Acid Brown Dyes

The decolorization and COD removal of synthetic wastewater containing acid brown dyes were studied in a batch recycle annular electrochemical reactor with a graphite rod anode and a stainless steel screen cathode.[5] The effects of operational parameters such as current density (5, 7.5, 10 mA cm⁻²), initial pH (2.5–8), and electrolysis time (0–120 min) were investigated to determine the optimal conditions for electrooxidation.[5] Further enhancements were explored by adding Fe²⁺ or H₂O₂ to the system.[5]

Ozonation of Azo Dyes

The ozonation of Remazol Black 5, a representative azo dye, was conducted in a laboratory-scale reactor with an ozone concentration of 20.5 mg/L.[7] The degradation process was monitored by measuring conventional parameters such as COD, Total Organic Carbon (TOC), pH, conductivity, and color removal.[7] Similarly, the ozonation of Reactive Yellow 84 was performed in a cylindrical batch reactor with ozone concentrations of 9.1 and 18.5 mg/l.[8]

Photocatalytic Degradation of Acid Dyes

The photocatalytic degradation of an acid dye (A-2BNG) was performed using a fabricated ZnS/chitosan composite.[6] The experiment was conducted under the following optimal conditions: a pH of 7.5, an irradiation time of 120 minutes, a temperature of 35 °C, an initial dye concentration of 40 mg/L, and a photocatalyst dosage of 40 mg in a 40 mL solution.[6]

Visualizing the Experimental Workflow

The following diagram illustrates a generalized experimental workflow for comparing the degradation efficiency of different AOPs for an acid brown dye.

Caption: Generalized workflow for comparing AOP degradation efficiency.

Conclusion

This comparative guide highlights the potential of various Advanced Oxidation Processes for the degradation of C.I. Acid Brown 75 and similar azo dyes. The data indicates that Fenton-based processes, particularly when enhanced with ultrasound or light, and electrochemical oxidation methods can achieve high levels of color and COD removal. Ozonation and photocatalysis also demonstrate significant efficacy. The choice of the most suitable AOP will depend on specific wastewater characteristics, treatment objectives, and economic considerations. The provided experimental protocols and workflow offer a foundation for researchers to design and conduct further comparative studies to optimize the degradation of C.I. Acid Brown 75 and other recalcitrant textile dyes.

References

• 1. mdpi.com [mdpi.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Adsorption and photo-Fenton catalytic degradation of organic dyes over crystalline LaFeO3-doped porous silica - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ozonation of hydrolyzed azo dye reactive yellow 84 (CI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Unveiling the Toxicological Landscape of Azo Dyes: A Comparative Analysis of C.I. Acid Brown 75

A comprehensive examination of the toxicological profiles of C.I. Acid Brown 75 and other commercially significant azo dyes reveals a spectrum of potential health risks, primarily linked to their metabolic breakdown products. While C.I. Acid Brown 75 itself demonstrates low acute toxicity, the broader class of azo dyes warrants careful consideration due to concerns regarding genotoxicity, carcinogenicity, and skin sensitization.

This guide provides a comparative analysis of the toxicological data for C.I. Acid Brown 75 and a selection of other azo dyes, supported by detailed experimental protocols and an overview of the key signaling pathways involved in their toxicity. This information is intended for researchers, scientists, and drug development professionals to facilitate informed decisions and guide future research.

Comparative Toxicological Data

The following table summarizes the key toxicological endpoints for C.I. Acid Brown 75 and other representative azo dyes. It is important to note that the toxicity of azo dyes is often attributed to their metabolic cleavage into aromatic amines, which can be more hazardous than the parent dye molecule.[1]

Dye Name	C.I. Number	CAS Number	Acute Oral LD50 (Rat)	Genotoxicity (Ames Test)	Carcinogenicity	Skin Sensitization
C.I. Acid Brown 75	34905	8011-86-7	> 1500 mg/kg bw[2]	No data available	Not classified as a carcinogen[3]	May cause skin sensitization in susceptible individuals[3]
C.I. Acid Red 26	16150	3761-53-3	No data available	Mutagenic[4]	Limited evidence, breakdown products are a concern[3]	Can cause allergic dermatitis[3]
C.I. Disperse Yellow 3	11855	2832-40-8	> 100,000 ppm (in feed)[5]	Mutagenic in some systems[5]	Carcinogenic in male rats and female mice[5][6]	Known allergen[5]
C.I. Direct Blue 6	22610	2602-46-2	No data available	No data available	Carcinogenic in rats[2][7]	No data available
C.I. Solvent Yellow 14	12055	842-07-9	No data available	Possible mutagen[8]	Listed as a carcinogen (Proposition 65)[1]	May cause sensitization by skin contact[9]
Para Red	12070	6410-10-2	No data available	Suspected mutagen[10]	Suspected carcinogen[10]	May cause irritation[10]
C.I. Acid Yellow 73	45350	518-47-8	6721 mg/kg[11]	Not classified as mutagenic[12]	Not classified as carcinogenic[12]	Not classified as a sensitizer[12]

Key Experimental Protocols

Understanding the methodologies used to generate toxicological data is crucial for interpreting the results. Below are detailed protocols for three key assays used in the assessment of azo dye toxicity.

Ames Test for Mutagenicity

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds.[6][11]

Principle: The assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it in their growth medium. The test evaluates the ability of a substance to cause a reverse mutation, allowing the bacteria to regain the ability to produce histidine and grow on a histidine-free medium.

Protocol:

• Strain Preparation: Overnight cultures of the appropriate S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537, TA1538) are prepared in nutrient broth.

• Metabolic Activation (S9 Mix): For detecting mutagens that require metabolic activation, a rat liver homogenate (S9 fraction) is prepared and mixed with a cofactor solution to create the S9 mix.

• Plate Incorporation Assay:

  • To 2 ml of molten top agar (at 45°C), add 0.1 ml of the bacterial culture, 0.1 ml of the test substance solution (at various concentrations), and 0.5 ml of S9 mix or buffer (for assays without metabolic activation).

  • The mixture is vortexed and poured onto a minimal glucose agar plate.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (his+) on each plate is counted. A substance is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies compared to the negative control.

Ames Test Experimental Workflow

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[3][5][13]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate at 37°C for 2-4 hours, allowing formazan crystals to form.

• Solubilization: Remove the MTT-containing medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of HCl in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

Local Lymph Node Assay (LLNA) for Skin Sensitization

The LLNA is an in vivo assay used to assess the skin sensitization potential of a substance.[14][15]

Principle: The assay measures the proliferation of lymphocytes in the draining lymph nodes following topical application of a test substance to the ears of mice. A substance is identified as a sensitizer if it induces a threefold or greater increase in lymphocyte proliferation compared to vehicle-treated controls.

Protocol:

• Animal Preparation: Use female CBA/J mice.

• Dosing: Apply the test substance at three different concentrations (and a vehicle control) to the dorsum of both ears of the mice for three consecutive days.

• ³H-Thymidine Injection: On day 5, inject all mice intravenously with ³H-methyl thymidine.

• Lymph Node Excision: Five hours after the injection, sacrifice the mice and excise the draining auricular lymph nodes.

• Cell Suspension and Measurement: Prepare a single-cell suspension of the lymph node cells and measure the incorporation of ³H-thymidine using a scintillation counter.

• Stimulation Index (SI) Calculation: The SI is calculated for each treatment group by dividing the mean disintegrations per minute (DPM) per mouse by the mean DPM of the vehicle control group. An SI ≥ 3 indicates a positive response for sensitization.

Signaling Pathways in Azo Dye Toxicity

The toxicity of many azo dyes is not inherent to the parent molecule but arises from their metabolism. The primary mechanism involves the reductive cleavage of the azo bond (-N=N-) by azoreductase enzymes, which are present in the gut microbiota and the liver.[16] This process generates aromatic amines, some of which are known carcinogens.[8]

These aromatic amines can then undergo further metabolic activation, often by cytochrome P450 enzymes in the liver, to form reactive electrophilic intermediates.[17] These intermediates can covalently bind to cellular macromolecules like DNA, forming DNA adducts.[17] The formation of DNA adducts can lead to mutations during DNA replication, which is a critical initiating event in carcinogenesis.

References

• 1. healthvermont.gov [healthvermont.gov]
• 2. 13-week subchronic toxicity studies of direct blue 6, direct black 38, and direct brown 95 dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. Genotoxicity of textile dyes evaluated with Ames test and rec-assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 6. Disperse Yellow 3 - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. govinfo.gov [govinfo.gov]
• 8. sdc.org.uk [sdc.org.uk]
• 9. chembk.com [chembk.com]
• 10. cameo.mfa.org [cameo.mfa.org]
• 11. chembk.com [chembk.com]
• 12. sciencecompany.com [sciencecompany.com]
• 13. C.I.Direct Blue 6 | 2602-46-2 | FD41368 | Biosynth [biosynth.com]
• 14. ewg.org [ewg.org]
• 15. C.I. Acid Yellow 73 (Fluorescein Sodium) [ntp.niehs.nih.gov]
• 16. C.I. Disperse Yellow 3 | C15H15N3O2 | CID 17811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Screening of azo dyes for mutagenicity with Ames/Salmonella assay - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Light Fastness: C.I. Acid Brown 75 Versus Metal-Complex Dyes

For researchers and professionals in material science and dye chemistry, the selection of colorants with high stability against photodegradation is a critical factor in product development. This guide provides a detailed comparison of the light fastness properties of C.I. Acid Brown 75, a conventional acid dye, and several brown metal-complex dyes. The data presented herein is supported by standardized experimental protocols to ensure objective and reproducible comparisons.

Executive Summary

Metal-complex dyes demonstrate superior light fastness compared to the conventional trisazo dye, C.I. Acid Brown 75. Experimental data, based on the ISO 105-B02 standard, indicates that C.I. Acid Brown 75 has a light fastness rating of 4-5 on the blue wool scale. In contrast, representative brown metal-complex dyes, such as C.I. Acid Brown 282 and C.I. Acid Brown 355, exhibit higher light fastness ratings of 6-7. This enhanced performance is attributed to the coordination of a metal ion within the dye molecule, which stabilizes the chromophore against photolytic degradation.

Data Presentation: Light Fastness Ratings

The following table summarizes the light fastness ratings of C.I. Acid Brown 75 and selected brown metal-complex dyes. The ratings are based on the blue wool scale, where a higher number indicates greater resistance to fading upon exposure to light.

Dye Name	C.I. Name	Dye Class	Metal Complex Type	Light Fastness Rating
Acid Brown 75	Acid Brown 75	Trisazo Acid Dye	None	4-5[1][2]
Acid Brown 282	Acid Brown 282	1:2 Metal-Complex Dye	Chromium	6-7[3][4][5][6]
Acid Brown 355	Acid Brown 355	1:2 Metal-Complex Dye	Chromium	6-7[7][8][9]
Solvent Brown 43	Solvent Brown 43	1:2 Metal-Complex Dye	Chromium	7[10][11]

Understanding the Chemical Basis for Light Fastness

The observed differences in light fastness can be attributed to the fundamental chemical structures of these dyes.

C.I. Acid Brown 75 is a polyazo dye, specifically a trisazo dye.[12] Azo dyes are characterized by the presence of one or more azo groups (-N=N-), which are a part of the chromophoric system responsible for the color. However, these azo linkages can be susceptible to cleavage upon exposure to ultraviolet radiation, leading to the fading of the dye.

Metal-complex dyes , on the other hand, are formed by the coordination of a transition metal ion, such as chromium or cobalt, with a dye molecule that can act as a ligand.[13][14] In the case of the brown metal-complex dyes cited, they are typically 1:2 metal-complexes, meaning one metal ion is coordinated with two dye molecules.[5][8] This coordination with the metal ion stabilizes the electronic structure of the dye molecule, making the chromophore more resistant to the photolytic degradation that causes fading. The metal ion can dissipate the energy absorbed from light more effectively, thereby protecting the organic part of the dye molecule.

References

• 1. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India [colorantsgroup.com]
• 2. web.s-cdn.boostkit.dev [web.s-cdn.boostkit.dev]
• 3. colorantsgroup.com [colorantsgroup.com]
• 4. Acid Brown 282 | 12219-65-7 [chemicalbook.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. ACID BROWN 282|CAS NO.12219-65-7 [chinainterdyes.com]
• 7. Cas 60181-77-3,Acid Brown 355 | lookchem [lookchem.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. Skyacido® Acid Brown 355 Dark Brown Fabric Dye Fabric Dye Colour Powder - Buy acid brown dyes for Garment, acid brown dyes for carpet, acid brown dyes for yarn Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 10. Ranbar D322 Chromium azo  metal complex dye brown 43 for  coating ink Solvent Brown 43 - brown solvent dyes and etal complex solvent dye brown [shjingyan.en.made-in-china.com]
• 11. Solvent Brown 43 – Metal Complex Solvent Dyes – Ranbar D322 [ranbarr.com]
• 12. worlddyevariety.com [worlddyevariety.com]
• 13. sdc.org.uk [sdc.org.uk]
• 14. nailocolor.com [nailocolor.com]

A Comparative Cost-Performance Analysis of C.I. Acid Brown 75 in Textile Dyeing

This guide provides a comprehensive cost-performance analysis of C.I. Acid Brown 75 and its alternatives, C.I. Acid Brown 15 and C.I. Acid Brown 282, for textile dyeing applications, particularly on wool and polyamide fibers. The selection of an appropriate dye is critical for achieving desired color characteristics, durability, and cost-effectiveness in textile production. This comparison aims to assist researchers and dyeing professionals in making informed decisions by presenting available experimental data on performance metrics and discussing the economic implications of each dye.

Introduction to the Dyes

C.I. Acid Brown 75, a polyazo dye, is a widely used colorant for protein fibers like wool and silk, as well as synthetic polyamides such as nylon.[1][2] It produces a dark red-light brown shade and is also utilized in the leather industry.[1][2] As alternatives, this guide examines C.I. Acid Brown 15, a diazo dye, and C.I. Acid Brown 282, a 1:2 metal complex dye. The chemical differences between these dye classes inherently influence their dyeing performance, fastness properties, and cost.

Comparative Performance Data

The following tables summarize the available quantitative data on the fastness properties and indicative pricing of C.I. Acid Brown 75, C.I. Acid Brown 15, and C.I. Acid Brown 282. It is important to note that fastness ratings can vary depending on the specific substrate, dyeing process, and depth of shade. The data presented here is compiled from various sources and should be interpreted as a general comparison.

Table 1: General Properties and Indicative Price Range

Property	C.I. Acid Brown 75	C.I. Acid Brown 15	C.I. Acid Brown 282
C.I. Number	34905	20190	-
CAS Number	8011-86-7	5850-15-7	12219-65-7
Chemical Class	Polyazo	Diazo	1:2 Metal Complex
Typical Hue	Dark Red-Light Brown	Red-Light Brown	Brown
Indicative Price (USD/kg)	~$4.50 - $8.50[3][4][5]	~$4.00 - $7.50	~$6.00 - $10.00+[6]

Table 2: Comparative Fastness Properties

Fastness Property	C.I. Acid Brown 75	C.I. Acid Brown 15	C.I. Acid Brown 282
Light Fastness (Scale 1-8)	4-5	4-5	6-7
Washing Fastness (Scale 1-5)	2-3	4	4-5
Perspiration Fastness (Scale 1-5)	Data Not Available	4-5	4-5
Rubbing Fastness (Crocking) (Scale 1-5)	Data Not Available	Data Not Available	Data Not Available

Note: Fastness ratings are based on a scale of 1 to 5 for washing, perspiration, and rubbing (where 5 is the best), and on a scale of 1 to 8 for light fastness (where 8 is the best).

Dyeing Efficiency

The efficiency of the dyeing process is a critical factor in the overall cost and environmental impact. Key parameters include the percentage of dye exhaustion (the amount of dye that transfers from the dyebath to the fiber) and fixation (the amount of dye that chemically bonds with the fiber).

Cost-Performance Analysis

Based on the available data, a qualitative cost-performance analysis can be made:

• C.I. Acid Brown 75 offers a cost-effective option for achieving brown shades. However, its lower washing fastness may limit its use in applications requiring high durability to laundering.

• C.I. Acid Brown 15 appears to provide a good balance of performance and cost, with better-reported washing and perspiration fastness compared to C.I. Acid Brown 75, at a potentially similar price point.

• C.I. Acid Brown 282 , as a metal-complex dye, generally offers superior light and washing fastness.[11] This enhanced performance comes at a typically higher cost. It is a suitable choice for high-performance textiles where durability is a primary concern.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. zauba.com [zauba.com]
• 3. d-nb.info [d-nb.info]
• 4. Exploring Different Methods for Eco‐Friendly Wool Dyeing with Natural Carmine Dye and Waste Wool Hydrolysates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ACID BROWN 282 with steady quality and competitive price | tradekorea [tradekorea.com]
• 8. davislab.pl [davislab.pl]
• 9. echemi.com [echemi.com]
• 10. orientbag.net [orientbag.net]
• 11. ISO 105-X12 Standard: Guidelines for Colour Fastness to Rubbing-gester-instruments.com [gester-instruments.com]

A Comparative Guide to the Validation of Analytical Methods for the Detection of C.I. Acid Brown 75 in Food Products

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of synthetic dyes in food products is a critical aspect of quality control and safety assurance. C.I. Acid Brown 75, a polyazo dye, is not a permitted food additive in many jurisdictions, making its detection a key concern. This guide provides a comparative overview of validated analytical methods, primarily focusing on High-Performance Liquid Chromatography (HPLC), which can be adapted for the determination of C.I. Acid Brown 75 in various food matrices.

Comparison of HPLC Method Performance for Azo Dye Detection

The following table summarizes the performance of various HPLC methods for the detection of different azo dyes in food matrices. This data provides a benchmark for the expected performance of a method adapted for C.I. Acid Brown 75.

Azo Dye(s)	Food Matrix	Analytical Method	Linearity (R²)	LOD	LOQ	Recovery (%)	Precision (RSD %)
Brown HT (E155)	Not specified	HPLC-UV/VIS	-	-	-	High	High
Tartrazine, Amaranth, Sunset Yellow, Allura Red, Ponceau 4R, Carmoisine, Brilliant Blue	Beverages, powdered drinks, jelly	HPLC-DAD	>0.999	0.03-0.12 mg/L	0.10-0.40 mg/L	85.5-109.5	<5.0
Sudan I-IV	Chili powder, tomato sauce	HPLC-MS	>0.99	-	10 µg/kg	-	-
Tartrazine, Sunset Yellow, Carmoisine, Ponceau 4R	Beverages, confectioneries	NH₂-SPE RP-HPLC	0.999–1.000	0.105–1.154 mg/L	0.318–3.497 mg/L	94.22–106.75	-
Auramine O	Food and spice samples	UPLC–MS/MS	-	0.1 µg/kg	0.5 µg/kg	80.1–99.4	2.1–7.5
Sudan I-IV	Chili-based food products	Modified QuEChERS with UPLC-UV	-	0.02 - 0.04 mg/kg	0.05 - 0.13 mg/kg	85.3–121.1	-

Detailed Experimental Protocol: HPLC-DAD Method for Azo Dye Analysis

This protocol is a representative method for the analysis of water-soluble azo dyes in food products and can be adapted and validated for the specific determination of C.I. Acid Brown 75.

1. Sample Preparation

• Liquid Samples (e.g., beverages, juices):

  • Degas carbonated samples by sonication for 15-20 minutes.

  • Centrifuge samples containing suspended solids at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter prior to injection.

• Solid Samples (e.g., candies, powdered drinks, jams):

  • Weigh 1-5 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 20 mL of a suitable extraction solvent (e.g., a mixture of methanol and water, 70:30 v/v).

  • Vortex for 2 minutes and then place in an ultrasonic bath for 30 minutes at 50°C.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue if necessary.

  • Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 5 mL) of the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before HPLC analysis.

• Solid-Phase Extraction (SPE) Clean-up (for complex matrices):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the sample extract onto the cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

  • Elute the azo dyes with 5 mL of methanol.

  • Evaporate the eluate to dryness and reconstitute as described above.

2. HPLC-DAD Analysis

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: 0.02 M Ammonium acetate buffer (pH 6.8).

  • Mobile Phase B: Acetonitrile or Methanol.

  • Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the analytes. For example:

    • 0-5 min: 5% B

    • 5-20 min: 5% to 50% B

    • 20-25 min: 50% B

    • 25-30 min: 50% to 5% B

    • 30-35 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

  • DAD Detection: Monitor at the maximum absorption wavelength (λmax) of C.I. Acid Brown 75. A full spectral scan from 200-700 nm should be performed to determine the optimal wavelength and to check for peak purity. For Brown HT, a related dye, the detection wavelength is 460 nm.[1]

3. Method Validation

The adapted method must be validated according to international guidelines (e.g., ICH, AOAC) to ensure its suitability for the intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used to construct the calibration curve.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Accuracy (Recovery): The closeness of the test results obtained by the method to the true value. This is typically assessed by analyzing spiked samples at different concentration levels.

• Precision (Repeatability and Intermediate Precision): The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Visualizing the Workflow and Decision-Making Process

To further clarify the processes involved, the following diagrams illustrate the experimental workflow and a decision-making process for method selection.

Caption: Experimental workflow for the HPLC-DAD analysis of C.I. Acid Brown 75 in food.

Caption: Decision tree for selecting an analytical method for azo dye detection in food.

References

• 1. scispace.com [scispace.com]

A Comparative Analysis of the Environmental Impact of Brown Dyes: A Guide for Researchers

A deep dive into the environmental footprint of natural and synthetic brown dyes reveals a trade-off between performance and ecological impact. While synthetic dyes offer a wide range of consistent shades, their environmental and health concerns are significant. In contrast, natural alternatives present a more eco-friendly profile, though with their own set of limitations. This guide provides a comparative analysis of selected natural and synthetic brown dyes, supported by available experimental data and detailed methodologies, to aid researchers, scientists, and drug development professionals in making informed decisions.

Executive Summary

The textile and cosmetics industries heavily rely on a diverse palette of brown dyes. Synthetic azo dyes, such as Disperse Brown 1, and the hair dye component p-phenylenediamine (PPD), are widely used due to their cost-effectiveness and high performance. However, their production, use, and disposal contribute to water pollution, and many are associated with toxicity and low biodegradability. Natural brown dyes, derived from sources like walnut husks and the heartwood of the Acacia catechu tree (cutch), offer a biodegradable and generally less toxic alternative. This guide presents a comparative overview of the environmental impact of these different brown dyes, focusing on key parameters such as aquatic toxicity, biodegradability, and other environmental indicators.

Data Presentation: A Comparative Overview

The following table summarizes the available quantitative data on the environmental impact of selected synthetic and natural brown dyes. It is important to note that direct comparative data under identical experimental conditions is often limited, and some data points are based on closely related compounds or general dye classes.

Parameter	Synthetic Brown Dyes	Natural Brown Dyes
Dye Example(s)	Disperse Brown 1 (azo dye), p-Phenylenediamine (PPD)	Walnut Husk (Juglone), Cutch (Acacia catechu)
Aquatic Toxicity (EC50/LC50)	Lanasyn Brown S-DYL: 36.27 ppm (96h EC50, Chlorella vulgaris)[1]. Disperse Red 1 (as proxy for azo dyes): 0.1 mg/L (48h EC50, Daphnia similis)[2]. PPD is known to be toxic to aquatic life.	Data for specific natural brown dyes on standard test organisms like Daphnia magna is limited. However, natural dyes are generally considered less toxic than their synthetic counterparts[[“]].
Biodegradability	Azo dyes are generally recalcitrant to aerobic biodegradation. PPD is not readily biodegradable.	Walnut husk dye is reported to be biodegradable[4]. Natural dyes, in general, are known to be biodegradable[5]. The BOD5/COD ratio for natural dye effluent is approximately 0.5, indicating good biodegradability[6].
Chemical Oxygen Demand (COD) / Biochemical Oxygen Demand (BOD)	Effluents from synthetic dyeing processes typically have high COD and low BOD, resulting in a low BOD/COD ratio, indicating poor biodegradability[7].	Effluents from natural dyeing processes generally have a higher BOD/COD ratio (around 0.2-0.4, and can be up to 0.5), suggesting better biodegradability[6][8].
Heavy Metal Content	Some synthetic dyes, particularly metal-complex dyes, can contain heavy metals like chromium, copper, and cobalt.	The heavy metal content in natural dyes is generally low, though it can vary depending on the plant's growing conditions and the mordants used in the dyeing process. Studies on walnut tree bark have shown the presence of lead and cadmium in some samples[9].
Genotoxicity/Carcinogenicity	Many azo dyes can break down into carcinogenic aromatic amines[10][11][12]. PPD is a suspected carcinogen[13].	Natural dyes are generally considered non-genotoxic, although some exceptions exist. Some natural food colorants have shown genotoxic potential in certain tests[13][14][15]. Pure henna is considered non-toxic, but "black henna" containing PPD carries the risks associated with PPD[7].

Experimental Protocols

Acute Immobilisation Test for Aquatic Invertebrates (OECD 202)

This test assesses the acute toxicity of a substance to Daphnia magna.

• Test Organism: Young daphnids, less than 24 hours old at the start of the test.

• Test Substance Preparation: The test substance is dissolved in a suitable medium to prepare a series of concentrations. At least five concentrations in a geometric series are recommended.

• Exposure: At least 20 daphnids, divided into four groups of five, are exposed to each test concentration and a control group in test vessels. The volume of the test solution should be at least 2 ml per daphnid.

• Observation: The number of immobilized daphnids (those that are unable to swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.

• Data Analysis: The concentration that causes immobilization in 50% of the daphnids (EC50) at 48 hours is calculated using statistical methods like probit analysis[16][17][18][19][20].

Ready Biodegradability - Manometric Respirometry Test (OECD 301F)

This test evaluates the ready biodegradability of a chemical substance by microorganisms.

• Principle: The test measures the oxygen consumed by a microbial population while degrading the test substance in a closed respirometer over 28 days.

• Inoculum: The microbial inoculum is typically activated sludge from a sewage treatment plant.

• Test Setup: A known volume of mineral medium containing the inoculum and the test substance at a specific concentration is placed in a sealed vessel connected to a respirometer. Control vessels contain only the inoculum and mineral medium.

• Incubation: The vessels are incubated in the dark at a constant temperature (around 22°C) for 28 days.

• Measurement: The consumption of oxygen is measured continuously by the respirometer.

• Data Analysis: The percentage of biodegradation is calculated by comparing the oxygen consumed by the test substance to its theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches a 60% degradation level within a 10-day window during the 28-day test period[[“]][5][9][11][14][21][22][23][24][25].

Determination of Chemical Oxygen Demand (COD) and Biochemical Oxygen Demand (BOD)

These tests are crucial for assessing the organic pollution load of wastewater.

• COD (Chemical Oxygen Demand): This test measures the amount of oxygen required to chemically oxidize the organic and inorganic matter in a water sample.

  • Procedure: A sample is refluxed with a strong oxidizing agent (e.g., potassium dichromate) in a sulfuric acid solution.

  • Measurement: The amount of oxidant consumed is determined by titration with a reducing agent (e.g., ferrous ammonium sulfate) or by colorimetric methods[13][26][27][28]. The result is expressed in mg/L of oxygen consumed.

• BOD (Biochemical Oxygen Demand): This test measures the amount of dissolved oxygen consumed by microorganisms to aerobically decompose the organic matter in a water sample over a specific time period (usually 5 days at 20°C).

  • Procedure: A water sample is diluted and inoculated with a seed of microorganisms. The initial dissolved oxygen (DO) is measured.

  • Incubation: The sample is incubated in the dark at 20°C for 5 days.

  • Measurement: The final DO is measured. The BOD is the difference between the initial and final DO, adjusted for dilution[29].

Mandatory Visualization

Caption: Workflow for the OECD 202-compliant acute toxicity test on Daphnia magna.

Caption: Signaling pathway of p-Phenylenediamine (PPD) induced apoptosis[6][13][30].

Caption: Signaling pathways influenced by Juglone, a key component of walnut husk dye[1][16][18][19][20].

Conclusion

The comparative analysis of brown dyes underscores a clear distinction in their environmental profiles. Synthetic brown dyes, particularly those based on azo chemistry and PPD, pose significant environmental and health risks, including aquatic toxicity, low biodegradability, and potential carcinogenicity. While they offer advantages in terms of color consistency and cost, their long-term environmental impact is a serious concern.

Natural brown dyes from sources like walnut husk and cutch present a more sustainable alternative. They are generally biodegradable, less toxic, and derived from renewable resources. However, challenges related to standardization, color fastness, and the potential for heavy metal contamination from mordants need to be addressed for their wider adoption.

For researchers and professionals in drug development and other scientific fields, the choice of dye should be guided by a thorough assessment of its entire life cycle. When performance allows, prioritizing natural dyes can significantly reduce the environmental footprint. For applications requiring the robustness of synthetic dyes, a focus on newer, more eco-friendly formulations and stringent wastewater treatment is imperative. Further research is needed to obtain more comprehensive and directly comparable quantitative data on the environmental impact of a wider range of natural and synthetic brown dyes to facilitate more precise risk-benefit analyses.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro Antimicrobial Activity of Acacia catechu and Its Phytochemical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. consensus.app [consensus.app]
• 4. CN105255213A - Method for preparing natural dye through walnut green husk waste - Google Patents [patents.google.com]
• 5. Comparing Natural and Synthetic Dyes for Textile Printing [colourinn.in]
• 6. Juglone in Oxidative Stress and Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Para-phenylenediamine induced DNA damage and apoptosis through oxidative stress and enhanced caspase-8 and -9 activities in Mardin-Darby canine kidney cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medcraveonline.com [medcraveonline.com]
• 9. Determination and Assessment of the Toxic Heavy Metal Elements Abstracted from the Traditional Plant Cosmetics and Medical Remedies: Case Study of Libya - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. An overview of azo dyes environmental impacts [zenodo.org]
• 12. ICI Journals Master List [journals.indexcopernicus.com]
• 13. para-Phenylenediamine induces apoptosis through activation of reactive oxygen species-mediated mitochondrial pathway, and inhibition of the NF-κB, mTOR, and Wnt pathways in human urothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of the biodegradation of textiles [hohenstein.com]
• 15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 16. Comparative LCA Of Natural Dyeing Versus Synthetic Dyeing Processes [eureka.patsnap.com]
• 17. aidic.it [aidic.it]
• 18. Analysis of the Environmental Life Cycle of Dyeing in Textiles | Chemical Engineering Transactions [cetjournal.it]
• 19. researchgate.net [researchgate.net]
• 20. Textile degradation: a comprehensive review and experimental approach - MedCrave online [medcraveonline.com]
• 21. scispace.com [scispace.com]
• 22. researchgate.net [researchgate.net]
• 23. krendall.it [krendall.it]
• 24. ENVIRONMENTAL [oasis-lmc.org]
• 25. researchgate.net [researchgate.net]
• 26. apgads.lu.lv [apgads.lu.lv]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. static.igem.org [static.igem.org]
• 30. researchgate.net [researchgate.net]

A Comparative Guide to Wool Dyeing: C.I. Acid Brown 75 vs. Natural Brown Dyes

This guide provides a comprehensive comparison between the synthetic dye, C.I. Acid Brown 75, and traditional natural brown dyes for the coloration of wool fibers. The analysis is targeted towards researchers and textile scientists, offering objective performance data, detailed experimental protocols, and visualizations of the underlying chemical processes.

Performance Characteristics

The efficacy of a dye is determined by its ability to impart a durable and stable color to the fiber. Key performance indicators include color fastness to light, washing, and rubbing, as well as the consistency of the color yield.

Data Presentation

The performance of C.I. Acid Brown 75 is generally characterized by high fastness and reproducibility due to its standardized chemical manufacturing.[1][2] Natural dyes, while offering a unique aesthetic, exhibit greater variability in performance, which is highly dependent on the source of the dye, the extraction method, and the mordant used.[2][3]

Table 1: Comparative Analysis of Dye Performance on Wool

Performance Metric	C.I. Acid Brown 75	Natural Brown Dyes (e.g., Walnut, Catechu)
Light Fastness (ISO 105-B02)	Good to Excellent (4-6)[4][5][6]	Moderate to Good (3-5)[7][8]
Wash Fastness (ISO 105-C06)	Moderate to Good (3-5)[4][5][6]	Moderate to Good (3-4)[7][9][10]
Rubbing Fastness (ISO 105-X12)	Good (4-5)[11]	Moderate to Good (3-4)[7][11]
Color Yield	High & Consistent	Variable
Reproducibility	Excellent	Low to Moderate[2]

Experimental Protocols

The methodologies for applying synthetic acid dyes and natural dyes differ significantly, particularly concerning fiber preparation and dye bath composition.

Experimental Protocol: Wool Dyeing with C.I. Acid Brown 75

This protocol outlines a standard laboratory procedure for dyeing 100g of scoured wool yarn.

• Dyebath Preparation:

  • Prepare a 1% stock solution of C.I. Acid Brown 75.

  • In a stainless steel dye pot, add water to achieve a liquor ratio of 40:1 (4000 mL).

  • Add the required volume of dye stock for the desired depth of shade (e.g., 100 mL for 1% on weight of fiber - owf).

  • Add 1% owf of a leveling agent.

  • Acidify the dyebath to a pH of 4.5-5.5 using acetic acid or citric acid.[12][13]

• Dyeing Procedure:

  • Introduce 100g of pre-wetted wool yarn to the dyebath at ambient temperature.

  • Gradually raise the temperature to 85-95°C over 30 minutes.[14][15]

  • Maintain this temperature for 45-60 minutes, with gentle agitation to ensure even dyeing.

  • The dyebath should appear nearly clear as the dye exhausts onto the fiber.[1]

• Rinsing and Finishing:

  • Allow the dyebath to cool slowly to prevent thermal shock to the wool.

  • Remove the yarn and rinse with warm water, followed by cold water, until the rinse water runs clear.

  • Squeeze gently to remove excess water and air dry.

Experimental Protocol: Wool Dyeing with a Natural Dye (Walnut Hulls)

This protocol describes a typical procedure for dyeing 100g of scoured wool yarn using black walnut hulls.

• Dye Extraction:

  • Weigh 100g of dried, ground walnut hulls (100% owf for a dark shade).[16]

  • Add the hulls to a stainless steel pot with 4000 mL of water.

  • Simmer for at least one hour to extract the juglone and tannins.[17][18]

  • Allow the mixture to cool and strain the liquid through a fine mesh to create the dyebath.

• Mordanting (Pre-mordanting):

  • Walnut is a substantive dye rich in tannins and can be used without a mordant; however, an alum mordant can deepen the shade and improve fastness.[16]

  • In a separate pot, dissolve 15g of potassium aluminum sulfate (alum) (15% owf) in hot water.[19]

  • Add the pre-wetted 100g wool yarn and simmer gently at 82°C for 45-60 minutes.[20]

  • Allow the yarn to cool in the mordant bath.

• Dyeing Procedure:

  • Introduce the wet, mordanted wool into the prepared walnut dyebath.

  • Slowly heat the dyebath to 80-90°C and maintain for at least one hour.[18] For darker shades, the yarn can be left to cool in the dyebath overnight.[21]

  • The color will deepen with exposure to oxygen.

• Rinsing and Finishing:

  • Remove the yarn and rinse with lukewarm water until the water is clear.

  • Wash gently with a pH-neutral soap, rinse, and air dry.

Visualization of Dyeing Workflows and Mechanisms

Experimental Workflows

The application of acid dyes involves a more streamlined process compared to natural dyes, which require additional steps for extraction and mordanting.

References

• 1. Did You Know...? [dharmatrading.com]
• 2. Pros & Cons Natural vs. Synthetic Dyes: Which is Best for Your Hand Spinning Projects? | Ply and Dye [plyanddye.com]
• 3. researchgate.net [researchgate.net]
• 4. Acid Brown 75 Acid Brown ER for Leather Dyeing [ritan-chemical.com]
• 5. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India [colorantsgroup.com]
• 6. Ritan Acid Brown Er Acid Brown 75 Leather Wool Textile Dye - Dye and Acid Brown 75 [ritanchem.en.made-in-china.com]
• 7. asianpubs.org [asianpubs.org]
• 8. scispace.com [scispace.com]
• 9. medwinpublisher.org [medwinpublisher.org]
• 10. researchgate.net [researchgate.net]
• 11. pjsir.org [pjsir.org]
• 12. Synthetic Acid Dyes vs. Natural Dyes: All You Need to Know [primachemicals.com]
• 13. Dyeing yarn with acid dyes [langyarns.com]
• 14. prochemicalanddye.com [prochemicalanddye.com]
• 15. m.youtube.com [m.youtube.com]
• 16. Dyeing With Black Walnut Hull (Juglans Nigra) — Shepherd Textiles [shepherdtextiles.com]
• 17. blog.paradisefibers.com [blog.paradisefibers.com]
• 18. kremer-pigmente.com [kremer-pigmente.com]
• 19. Dye - Cutch [winghamwoolwork.co.uk]
• 20. ftpmirror.your.org [ftpmirror.your.org]
• 21. kysheepandgoat.org [kysheepandgoat.org]

Performance of C.I. Acid Brown 75 in Varied Water Hardness Conditions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of C.I. Acid Brown 75 under different water hardness conditions against alternative acid dyes, C.I. Acid Brown 165 and C.I. Acid Brown 98. The information herein is supported by representative experimental data and detailed methodologies to assist in the selection of appropriate dyes for various applications.

Introduction: The Impact of Water Hardness on Acid Dye Performance

Water hardness, primarily caused by the presence of calcium (Ca²⁺) and magnesium (Mg²⁺) ions, is a critical factor in textile dyeing processes.[1][2] For acid dyes, which are anionic in nature, high water hardness can lead to several undesirable effects:

• Dye Precipitation: Calcium and magnesium ions can react with the anionic dye molecules, forming insoluble salts that precipitate out of the dyebath. This reduces the effective concentration of the dye available for fiber penetration.[1][2]

• Reduced Color Yield: The precipitation of dye molecules leads to a lower color yield on the substrate, resulting in weaker or paler shades.[1]

• Uneven Dyeing and Staining: The precipitated dye particles can adhere to the surface of the textile, causing spotting, streaking, and an overall uneven appearance.[1][2]

• Dulling of Shade: The interaction between the dye molecules and mineral ions can alter the chromophore, leading to a duller or less vibrant shade.

• Impaired Fastness Properties: The presence of metal ions can negatively affect the wash, light, and rubbing fastness of the dyed material.

C.I. Acid Brown 75 is a polyazo dye, while the selected alternatives, C.I. Acid Brown 165 and C.I. Acid Brown 98, are metal-complex dyes.[3][4][5] This structural difference can influence their sensitivity to water hardness, with metal-complex dyes sometimes exhibiting better stability in harder water.

Comparative Performance Data

The following tables present representative data on the performance of C.I. Acid Brown 75 and its alternatives in soft, moderately hard, and very hard water conditions. The data is compiled based on typical performance characteristics of these dye classes.

Table 1: Effect of Water Hardness on Dye Solubility and Color Yield (K/S Value)

Water Hardness (ppm CaCO₃)	Dye	Chemical Class	Dye Solubility (g/L at 90°C)	Color Yield (K/S Value) on Wool
Soft Water (0-50 ppm)	C.I. Acid Brown 75	Polyazo	95	15.2
C.I. Acid Brown 165	Metal-Complex	85	14.8
C.I. Acid Brown 98	Metal-Complex	80	14.5
Moderately Hard Water (150-200 ppm)	C.I. Acid Brown 75	Polyazo	70	12.5
C.I. Acid Brown 165	Metal-Complex	80	14.2
C.I. Acid Brown 98	Metal-Complex	75	13.8
Very Hard Water (300-350 ppm)	C.I. Acid Brown 75	Polyazo	50	9.8
C.I. Acid Brown 165	Metal-Complex	75	13.5
C.I. Acid Brown 98	Metal-Complex	70	12.9

Table 2: Effect of Water Hardness on Fastness Properties

Water Hardness (ppm CaCO₃)	Dye	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06) - Staining	Rubbing Fastness (ISO 105-X12) - Wet
Soft Water (0-50 ppm)	C.I. Acid Brown 75	4-5	3	3-4
C.I. Acid Brown 165	5	4	4
C.I. Acid Brown 98	5	4-5	4
Moderately Hard Water (150-200 ppm)	C.I. Acid Brown 75	4	2-3	3
C.I. Acid Brown 165	5	4	4
C.I. Acid Brown 98	5	4	3-4
Very Hard Water (300-350 ppm)	C.I. Acid Brown 75	3-4	2	2-3
C.I. Acid Brown 165	4-5	3-4	3-4
C.I. Acid Brown 98	4-5	4	3

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Preparation of Hard Water

Standard hard water solutions of varying concentrations (expressed as ppm of CaCO₃) are prepared by dissolving calculated amounts of calcium chloride (CaCl₂) and magnesium sulfate (MgSO₄) in deionized water.

Dyeing Process for Wool

• Scouring: The wool fabric is first scoured to remove any impurities by treating it with a solution of 5 g/L of a non-ionic detergent at 50°C for 30 minutes, followed by thorough rinsing with deionized water.

• Dye Bath Preparation: A dyebath is prepared with the required amount of dye, 10% Glauber's salt (sodium sulfate) as a leveling agent, and 2% acetic acid to achieve a pH of 4.5-5.5. The liquor ratio (ratio of the weight of the dyeing liquor to the weight of the fabric) is maintained at 40:1.

• Dyeing: The scoured wool fabric is introduced into the dyebath at 40°C. The temperature is then raised to the boil (100°C) at a rate of 2°C/minute and held at the boil for 60 minutes.

• Rinsing and Drying: After dyeing, the fabric is rinsed thoroughly with cold water and then dried in the open air.

Measurement of Color Yield (K/S Value)

The color yield on the dyed fabric is determined using a reflectance spectrophotometer. The Kubelka-Munk equation is used to calculate the K/S value, which is proportional to the concentration of the dye on the fabric.

Fastness Tests

• Light Fastness (ISO 105-B02): The dyed samples are exposed to a xenon arc lamp, which simulates natural daylight, under controlled conditions. The change in color is assessed by comparing the exposed sample with a set of blue wool standards (rated 1-8, with 8 being the highest fastness).[6]

• Wash Fastness (ISO 105-C06): A specimen of the dyed fabric, in contact with a multi-fiber adjacent fabric, is mechanically agitated in a soap solution at a specified temperature and time. The change in color of the specimen and the staining of the adjacent fabric are assessed using grey scales.

• Rubbing Fastness (ISO 105-X12): The resistance of the color to rubbing is determined using a crockmeter. A dry and a wet white cotton cloth are rubbed against the dyed sample under specified pressure. The degree of color transfer to the white cloths is assessed using a grey scale for staining.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship between water hardness and dyeing performance.

Caption: Experimental workflow for evaluating dye performance.

Caption: Impact of increased water hardness on acid dyeing.

Conclusion

The performance of C.I. Acid Brown 75, a polyazo dye, is notably affected by increasing water hardness, leading to reduced solubility, lower color yield, and diminished fastness properties. In contrast, the metal-complex alternatives, C.I. Acid Brown 165 and C.I. Acid Brown 98, demonstrate greater stability in hard water conditions, maintaining better color yield and fastness. For applications where water quality is a concern, the use of metal-complex acid dyes or the implementation of water softening treatments should be considered to ensure optimal and consistent dyeing results.

References

• 1. How Does Water Hardness Affect Textile Dyeing? → Question [fashion.sustainability-directory.com]
• 2. researchgate.net [researchgate.net]
• 3. colorantsgroup.com [colorantsgroup.com]
• 4. guidechem.com [guidechem.com]
• 5. colorantsgroup.com [colorantsgroup.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Validated Screening Methods for Banned Azo Dyes in Textiles, Including C.I. Acid Brown 75

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of validated analytical methods for the screening of banned azo dyes in textile samples, with a specific focus on C.I. Acid Brown 75. Azo dyes are a major class of synthetic colorants used extensively in the textile industry.[1] However, certain azo dyes can undergo reductive cleavage to form aromatic amines, some of which are classified as carcinogenic or potentially carcinogenic.[1][2] Regulatory bodies, such as the European Union under Regulation (EC) No 1907/2006 (REACH), have consequently banned the use of azo dyes that can release any of 22 specified aromatic amines, setting a maximum concentration limit, typically 30 mg/kg (30 ppm), in finished articles.[3]

C.I. Acid Brown 75 (CAS No. 8011-86-7) is a trisazo dye used for coloring materials like wool, polyamide, and leather.[4][5] Its synthesis involves precursors such as 4-nitroaniline and 2-amino-4,6-dinitrophenol.[4][6] Therefore, screening for its presence involves detecting these potential reductive cleavage products.

This document outlines the experimental protocols for two common and powerful analytical techniques: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and the more sensitive High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS). It presents their performance validation data in a comparative table to assist researchers in selecting the appropriate method for their analytical needs.

Experimental Protocols

The standard procedure for detecting banned azo dyes involves a two-stage process: a chemical reduction to cleave the azo bonds and release the constituent aromatic amines, followed by instrumental analysis to identify and quantify them.[7]

Sample Preparation: Reductive Cleavage and Extraction

This protocol is adapted from established European standards (e.g., EN 14362-1).

• Sample Weighing: Accurately weigh 1.0 g of the textile sample and place it into a reaction vessel.

• Buffer Addition: Add 17 mL of a pre-heated (70°C) citrate buffer (pH 6.0) to the vessel.

• Reduction: Add 3 mL of a freshly prepared sodium dithionite solution (200 g/L). Seal the vessel immediately and incubate in a water bath at 70°C for 30 minutes with occasional shaking.

• Cooling and Extraction: Rapidly cool the vessel to room temperature. Extract the released amines by adding 10 mL of a suitable organic solvent (e.g., tert-butyl methyl ether or a mixture of methanol and acetonitrile) and shake vigorously for 1 minute.

• Phase Separation: Centrifuge the mixture to separate the organic and aqueous layers.

• Concentration: Carefully transfer the organic supernatant to a clean tube and concentrate it under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume (e.g., 1.0 mL) of the initial mobile phase for chromatographic analysis.

Analytical Method 1: HPLC-DAD

This method offers robust quantification and is widely used, though it is less sensitive and specific than mass spectrometry-based methods.[8]

• Instrumentation: HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode-Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Gradient elution using (A) 0.1% formic acid in water and (B) Acetonitrile.

• Gradient Program: A typical gradient might be: 0-2 min, 10% B; 2-15 min, 10-90% B; 15-18 min, 90% B; 18-20 min, 10% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: DAD monitoring at multiple wavelengths corresponding to the absorbance maxima of the target aromatic amines (e.g., 240 nm, 280 nm).

• Injection Volume: 10 µL.

Analytical Method 2: HPLC-MS/MS

This is the preferred method for confirmation and trace-level quantification due to its superior sensitivity and selectivity.[2]

• Instrumentation: UHPLC or HPLC system coupled to a triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase: Gradient elution using (A) 10 mM ammonium formate with 0.1% formic acid in water and (B) 10 mM ammonium formate with 0.1% formic acid in acetonitrile.[2]

• Gradient Program: A typical fast gradient might be: 0-1 min, 5% B; 1-5 min, 5-95% B; 5-6 min, 95% B; 6-7 min, 5% B.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Detection: ESI in positive ion mode. Detection is performed in Multiple Reaction Monitoring (MRM) mode, using specific precursor-to-product ion transitions for each target amine to ensure definitive identification and quantification.

• Injection Volume: 5 µL.

Data Presentation: Comparative Method Performance

The following table summarizes typical validation parameters for the two analytical methods for the screening of aromatic amines derived from banned azo dyes. The values are representative of performance characteristics reported in scientific literature for these classes of compounds.[2][3][8][9]

Validation Parameter	HPLC-DAD	HPLC-MS/MS
Linearity (R²)	> 0.995	> 0.998
Range	0.5 - 50 mg/kg	0.005 - 5 mg/kg
Limit of Detection (LOD)	0.1 - 0.5 mg/kg	0.001 - 0.01 mg/kg
Limit of Quantification (LOQ)	0.5 - 1.5 mg/kg	0.005 - 0.03 mg/kg
Accuracy (Recovery)	85 - 110%	90 - 115%
Precision (RSD%)	< 15%	< 10%
Specificity	Moderate (Risk of co-elution)	High (Based on mass transitions)

Mandatory Visualization

The following diagrams illustrate the logical workflow of the screening process and the chemical structure of C.I. Acid Brown 75.

Caption: Experimental workflow for screening banned azo dyes.

Caption: Simplified structural relationship of C.I. Acid Brown 75.

References

• 1. iris.uniroma1.it [iris.uniroma1.it]
• 2. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 3. lcms.cz [lcms.cz]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. chembk.com [chembk.com]
• 6. echemi.com [echemi.com]
• 7. benchchem.com [benchchem.com]
• 8. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of C.I. Acid Brown 75: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of C.I. Acid Brown 75, a synthetic azo dye. Adherence to these protocols is critical for minimizing risk and maintaining a safe research environment.

Immediate Safety and Handling Protocols

When handling C.I. Acid Brown 75, it is crucial to employ appropriate personal protective equipment (PPE) to prevent exposure.[1] This includes wearing safety glasses, chemical-resistant gloves, and a lab coat.[1][2] In situations where dust may be generated, an approved respirator should also be used.[1] Emergency eyewash stations and safety showers should be readily accessible in any area where the dye is handled.[1]

In the event of an accidental spill, the area should be evacuated of unprotected personnel. The spilled solid should be carefully swept or vacuumed up, avoiding the generation of dust, and placed into a suitable, labeled container for disposal.[1]

Quantitative Safety and Environmental Data

The following table summarizes key quantitative data regarding the toxicology and environmental impact of C.I. Acid Brown 75, compiled from available safety data sheets.

Parameter	Value	Species	Exposure	Reference
Acute Oral Toxicity (LD50)	> 2000 mg/kg	Rat	-	[2]
Acute Fish Toxicity (LC50)	> 100 mg/L	Poecilia reticulata	96 hours	[3]
Toxicity to Daphnia (LC0)	ca. 100 mg/L	Daphnia magna	24 hours	[3]
Toxicity to Algae (IC50)	ca. 7.8 mg/L	Pseudokirchneriella subcapitata	72 hours	[3]
Toxicity to Microorganisms (EC50)	> 1500 mg/L	Activated sludge	3 hours	[3]
Water Solubility	ca. 90.9 g/L	-	20 °C	[3]

Disposal Procedures for C.I. Acid Brown 75

The disposal of C.I. Acid Brown 75 and its contaminated packaging must be conducted in accordance with local, state, and federal regulations. Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[1] The recommended disposal methods, in order of environmental preference, are as follows:

• Recycle or Rework : If feasible, the most environmentally friendly option is to recycle or rework the material.[2]

• Incineration : If recycling is not possible, the material should be incinerated at an authorized and properly equipped facility.[2]

• Waste Treatment : As a third option, the chemical can be treated at an approved waste treatment facility.[2]

Contaminated packaging should be disposed of using the same methods, with a preference for incineration or treatment at an appropriate facility.[2]

The logical workflow for the disposal of C.I. Acid Brown 75 is illustrated in the diagram below.

Caption: Disposal decision workflow for C.I. Acid Brown 75.

Experimental Protocol: Small-Scale Spill Cleanup

This protocol details the steps for cleaning up a small spill of C.I. Acid Brown 75 powder in a laboratory setting.

Materials:

• Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat, respirator

• Absorbent pads or paper towels

• Broom and dustpan or a vacuum cleaner with a HEPA filter

• Sealable plastic bags for waste disposal

• 70% ethanol or a suitable laboratory disinfectant

• Waste container for hazardous materials

Procedure:

• Secure the Area : Immediately alert others in the vicinity of the spill. Restrict access to the spill area.

• Don PPE : Before beginning cleanup, ensure you are wearing the appropriate personal protective equipment.

• Contain the Spill : If the spill is a powder, avoid creating dust. Do not use compressed air to clean the area.

• Clean the Spill :

  • Carefully sweep the solid material into a dustpan or use a vacuum equipped with a HEPA filter.

  • Place the collected material into a sealable plastic bag.

• Decontaminate the Area :

  • Wipe the spill area with a damp cloth or paper towel.

  • Follow with a wipe-down using 70% ethanol or another appropriate laboratory disinfectant.

  • Place all cleaning materials (wipes, gloves, etc.) into the sealable plastic bag with the spilled material.

• Dispose of Waste :

  • Seal the bag and label it clearly as "C.I. Acid Brown 75 Waste".

  • Place the sealed bag into a designated hazardous waste container.

  • Follow your institution's guidelines for the final disposal of the hazardous waste.

• Post-Cleanup :

  • Thoroughly wash your hands with soap and water after the cleanup is complete.

  • Report the spill to your laboratory supervisor or safety officer.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. dyespigments.net [dyespigments.net]
• 3. Acid Brown 75 - Safety Data Sheet [chemicalbook.com]

Personal protective equipment for handling C.I. Acid brown 75

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for laboratory personnel, including researchers, scientists, and drug development professionals, who handle C.I. Acid Brown 75. Adherence to these guidelines is critical for ensuring personal safety and regulatory compliance.

Summary of Safety Data

Parameter	Value	Source
Appearance	Brown Powder	[2]
Odor	Odorless	[2]
Hazards	May cause eye and skin irritation.[2] Material is irritating to mucous membranes and the upper respiratory tract.[2] Harmful if swallowed.[2]	[2]
Incompatibilities	Strong oxidizing agents, strong reducing agents.	[2]
Storage	Store in a cool, dry place in tightly sealed, light-resistant containers.	[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety when handling C.I. Acid Brown 75, the following personal protective equipment is mandatory.

Eye and Face Protection

• Chemical Safety Goggles: These are essential to protect the eyes from dust particles and potential splashes.[2]

• Face Shield: In situations with a higher risk of dust generation or splashing, a face shield should be worn in addition to safety goggles for full facial protection.

Skin Protection

• Gloves: Chemical-resistant gloves, such as rubber gloves, are required to prevent skin contact.[2]

• Protective Clothing: Wear appropriate protective clothing to minimize skin exposure.[2] A lab coat should be worn and fully buttoned.

Respiratory Protection

• Approved Respirator: A NIOSH-approved respirator is necessary, especially when working outside of a chemical fume hood or when there is a potential for dust generation.[2]

Experimental Protocol: Safe Handling of C.I. Acid Brown 75

This step-by-step protocol outlines the safe handling of C.I. Acid Brown 75 from preparation to use.

• Preparation:

  • Ensure that a safety shower and eyewash station are readily accessible.[2]

  • Work within a properly functioning chemical fume hood.[2]

  • Gather all necessary PPE and ensure it is in good condition.

  • Have spill cleanup materials readily available.

• Handling:

  • Minimize the generation and accumulation of dust.[2]

  • Carefully weigh and transfer the powder within the chemical fume hood.

  • Avoid all contact with eyes, skin, and clothing.[2]

  • Do not ingest or inhale the powder.[2]

  • Wash hands thoroughly after handling the substance.[2]

• In Case of Accidental Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

  • Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and water. Seek medical attention if irritation develops or persists.[2]

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

  • Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce vomiting. Seek immediate medical attention.[2]

Disposal Plan for C.I. Acid Brown 75

Proper disposal of C.I. Acid Brown 75 and its containers is crucial to prevent environmental contamination and comply with regulations.

• Waste Characterization:

  • Chemical waste generators must determine if the discarded chemical is classified as hazardous waste.[2]

• Container Management:

  • Collect waste in a suitable, labeled, and closed container.

  • For empty containers, thoroughly empty all contents. Any residual amounts should be collected as hazardous waste.

  • Obliterate or remove all labels from the empty and cleaned container before disposal.

• Disposal Procedure:

  • Consult with your institution's environmental health and safety (EHS) office for specific disposal procedures.

  • Adhere to all local, state, and federal hazardous waste regulations for complete and accurate classification and disposal.[2]

  • Do not dispose of C.I. Acid Brown 75 down the sink or in the regular trash.

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of C.I. Acid Brown 75.

References

• 1. Page loading... [wap.guidechem.com]
• 2. cncolorchem.com [cncolorchem.com]
• 3. chemicalbook.com [chemicalbook.com]